Rochelle salt

• CAS: 304-59-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure and Properties of Rochelle Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) is a material of significant scientific interest due to its remarkable piezoelectric and ferroelectric properties. This technical guide provides a comprehensive overview of the crystal structure of Rochelle salt, its key physical and electrical properties, and detailed experimental protocols for its characterization. The intricate relationship between its atomic arrangement, particularly the role of hydrogen bonding, and its unique electrical behavior is explored. This document is intended to serve as a valuable resource for researchers and professionals working with piezoelectric and ferroelectric materials, as well as those in the field of drug development, where understanding crystal properties is paramount.

Introduction

Rochelle salt, also known as Seignette's salt, was the first material in which ferroelectricity was discovered. It exhibits spontaneous electric polarization that can be reversed by an external electric field within a specific temperature range. This property, coupled with its strong piezoelectric effect—the generation of an electric charge in response to applied mechanical stress—has made it a subject of extensive research and a key component in various technological applications, including transducers, sensors, and actuators.

This guide delves into the fundamental aspects of Rochelle salt, beginning with its crystal structure and the phase transitions it undergoes. It then presents a detailed compilation of its electrical and physical properties, supported by quantitative data. Finally, it outlines experimental methodologies for the growth of high-quality single crystals and the characterization of their defining properties.

Crystal Structure and Phase Transitions

Rochelle salt crystallizes in the orthorhombic system at room temperature. Its structure is characterized by a complex network of tartrate ions, potassium and sodium cations, and water molecules. The arrangement of these components, particularly the hydrogen bonding network involving the water molecules, is crucial to its unique properties.

A key feature of Rochelle salt is the existence of two Curie points, an upper Curie point (TC2) at approximately 24°C (297 K) and a lower Curie point (TC1) at about -18°C (255 K).[1][2] Between these two temperatures, the crystal exhibits a spontaneous polarization along the crystallographic a-axis and its symmetry is lowered to monoclinic.[2] Outside this temperature range, in the paraelectric phases, the crystal structure is orthorhombic, and it does not exhibit spontaneous polarization.[1][2]

The ferroelectric behavior is intimately linked to the ordering of hydrogen atoms in the hydrogen bonds.[3][4] The transition from the paraelectric to the ferroelectric phase involves a subtle displacement of atoms and a change in the hydrogen bond network, leading to the alignment of electric dipoles.

Table 1: Crystallographic Data for Rochelle Salt

Property	Value
Chemical Formula	KNaC₄H₄O₆·4H₂O
Crystal System (Paraelectric Phase)	Orthorhombic
Crystal System (Ferroelectric Phase)	Monoclinic
Space Group (Paraelectric Phase)	P2₁2₁2
Upper Curie Point (TC2)	~24 °C (297 K)
Lower Curie Point (TC1)	~-18 °C (255 K)

Properties of Rochelle Salt

Rochelle salt exhibits a range of interesting physical and electrical properties, with its piezoelectricity and ferroelectricity being the most prominent.

Piezoelectric Properties

The piezoelectric effect in Rochelle salt is particularly strong, making it suitable for sensitive electromechanical applications. The piezoelectric charge coefficients (dij) quantify the strain produced by an applied electric field (converse effect) or the polarization generated by an applied stress (direct effect).

Table 2: Piezoelectric Coefficients of Rochelle Salt

Coefficient	Value (pC/N or pm/V)
d₁₄	Large and temperature-dependent
d₂₅	Significant and temperature-dependent
d₃₆	Significant and temperature-dependent

Note: The exact values of the piezoelectric coefficients are highly dependent on temperature, crystal quality, and measurement conditions. The values can be exceptionally large near the Curie points.

Ferroelectric Properties

Within its ferroelectric phase, Rochelle salt exhibits a spontaneous electric polarization that can be switched by an external electric field. This behavior is characterized by a hysteresis loop in the polarization-electric field (P-E) curve.

Table 3: Ferroelectric Properties of Rochelle Salt

Property	Value
Spontaneous Polarization (Ps)	Temperature-dependent, reaching a maximum value within the ferroelectric range.
Coercive Field (Ec)	The electric field required to reverse the polarization. Varies with temperature.

Dielectric Properties

The dielectric constant of Rochelle salt is highly anisotropic and strongly dependent on temperature, especially along the ferroelectric a-axis. It reaches very high values near the Curie points.

Table 4: Dielectric Properties of Rochelle Salt

Property	Value
Dielectric Constant (εa)	Can reach values on the order of 10³ to 10⁴ near the Curie points.
Dielectric Constant (εb, εc)	Relatively low and show a small, linear response to temperature.

Experimental Protocols

Crystal Growth of Rochelle Salt

High-quality single crystals of Rochelle salt are essential for accurate characterization of its properties. A common method for crystal growth is the slow evaporation of a saturated aqueous solution.

Materials:

• Potassium bitartrate (cream of tartar)

• Sodium carbonate (washing soda)

• Distilled water

• Beakers

• Heating plate or alcohol lamp

• Stirring rod

• Filter paper

• Nylon thread

• Seed crystal (a small, well-formed Rochelle salt crystal)

Procedure:

• Preparation of the Saturated Solution:

  • Dissolve cream of tartar in hot distilled water with constant stirring.

  • Slowly add sodium carbonate to the solution. The mixture will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops, indicating the reaction is complete.[5][6]

  • The reaction is: KHC₄H₆O₆ + NaHCO₃ → KNaC₄H₄O₆ + H₂O + CO₂

  • Filter the hot, saturated solution to remove any impurities or undissolved solids.[7]

• Seeding and Growth:

  • Allow the filtered solution to cool slowly to room temperature. Small seed crystals may form at the bottom of the container.

  • Select a well-formed seed crystal and tie it to a thin nylon thread.

  • Suspend the seed crystal in the saturated solution, ensuring it does not touch the sides or bottom of the container.[8]

  • Cover the container to prevent dust contamination and allow the solvent to evaporate slowly over several days to weeks.

  • The seed crystal will grow into a larger single crystal.

Measurement of Piezoelectric Coefficients

The direct piezoelectric coefficient, d₃₃, can be measured using a Berlincourt-type d₃₃ meter. This method applies a quasi-static force to the crystal and measures the resulting charge.

Equipment:

• d₃₃ meter (e.g., Piezotest PM300)

• Sample holder with electrodes

• Rochelle salt crystal with electrodes applied to the faces perpendicular to the polar axis.

Procedure:

• Sample Preparation: A thin plate of Rochelle salt is cut with its major faces perpendicular to the ferroelectric a-axis. Conductive electrodes (e.g., silver paste or sputtered gold) are applied to these faces.

• Measurement:

  • Place the prepared crystal in the sample holder of the d₃₃ meter, ensuring good electrical contact with the electrodes.

  • The instrument applies a low-frequency alternating force of a known magnitude to the crystal.[9]

  • The charge generated by the crystal due to the direct piezoelectric effect is measured by the instrument's electronics.[1]

  • The d₃₃ coefficient is then calculated as the ratio of the generated charge to the applied force and displayed by the meter.

The resonance method is another technique used to determine piezoelectric coefficients by analyzing the electrical impedance of the crystal as a function of frequency.[10][11][12]

Ferroelectric Hysteresis Loop Measurement

The ferroelectric hysteresis loop is measured using a Sawyer-Tower circuit. This circuit allows for the visualization of the relationship between the applied electric field and the resulting polarization in the crystal.

Equipment:

• Function generator (to provide a sinusoidal or triangular waveform)

• High-voltage amplifier

• Oscilloscope (with X-Y mode)

• Standard linear capacitor (C₀) of known capacitance

• Rochelle salt crystal with electrodes

Procedure:

• Circuit Setup: The Rochelle salt crystal (Cₓ) and the standard capacitor (C₀) are connected in series. The function generator and high-voltage amplifier apply a high-voltage alternating signal across the series combination.

• Measurement:

  • The voltage across the entire series circuit (proportional to the applied electric field E) is connected to the X-input of the oscilloscope.

  • The voltage across the standard capacitor (V₀), which is proportional to the charge on the crystal and thus its polarization (P), is connected to the Y-input of the oscilloscope.

  • By plotting the Y-signal (polarization) versus the X-signal (electric field) on the oscilloscope, the P-E hysteresis loop is displayed.[13]

• Data Extraction: The spontaneous polarization (Ps) can be determined from the intercept of the loop with the Y-axis, and the coercive field (Ec) can be determined from the intercept with the X-axis.

Visualizations

Caption: Relationship between the crystal structure and the ferroelectric/piezoelectric properties of Rochelle salt.

Caption: A typical experimental workflow for the characterization of Rochelle salt crystals.

Conclusion

Rochelle salt remains a cornerstone material in the study of ferroelectricity and piezoelectricity. Its unique properties, arising from a complex interplay of its crystal structure, phase transitions, and hydrogen bonding network, continue to attract scientific interest. This technical guide has provided a detailed overview of the crystal structure and properties of Rochelle salt, along with practical experimental protocols for its synthesis and characterization. The presented data and methodologies offer a valuable resource for researchers and professionals seeking to understand and utilize this fascinating material in various scientific and technological domains. The principles outlined here are also broadly applicable to the characterization of other crystalline materials, including those of interest in drug development where crystal form and properties are critical.

References

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• 2. pubs.aip.org [pubs.aip.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. watermark02.silverchair.com [watermark02.silverchair.com]
• 5. Crystal growing: Rochelle salt [dmishin.blogspot.com]
• 6. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 7. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 8. sciencenotes.org [sciencenotes.org]
• 9. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 10. dspace.vut.cz [dspace.vut.cz]
• 11. mdpi.com [mdpi.com]
• 12. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 13. tesla.phys.columbia.edu:8080 [tesla.phys.columbia.edu:8080]

A Comprehensive Technical Guide to the History and Discovery of Rochelle Salt

Abstract

Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), holds a significant place in the annals of materials science. Initially synthesized in the 17th century for medicinal purposes, its unique electrical properties, discovered over the subsequent centuries, paved the way for the development of modern piezoelectric and ferroelectric materials. This technical guide provides an in-depth exploration of the history, discovery, and key scientific milestones associated with Rochelle salt. It is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource on its synthesis, fundamental properties, and the seminal experiments that unveiled its remarkable characteristics.

Introduction

First prepared around 1675 by apothecary Pierre Seignette in La Rochelle, France, Rochelle salt was initially used as a mild purgative.[1][2] For over two centuries, its primary application remained in the pharmaceutical field.[3] However, the 19th and early 20th centuries saw the discovery of its extraordinary physical properties, which would have a profound impact on science and technology. This guide details the timeline of these discoveries, the experimental methodologies employed, and the quantitative characterization of its properties.

Historical Timeline and Key Discoveries

The journey of Rochelle salt from a medicinal compound to a material of significant scientific interest is marked by several key discoveries:

• c. 1675: Synthesis by Pierre Seignette: Pierre Seignette, a French apothecary, first prepared the double salt of tartaric acid, which came to be known as Rochelle salt or Seignette's salt.[1][2]

• 1824: Discovery of Pyroelectricity by Sir David Brewster: The Scottish scientist Sir David Brewster was the first to observe that Rochelle salt crystals generate an electrical charge when heated, a phenomenon he termed pyroelectricity.[2]

• 1880: Discovery of Piezoelectricity by the Curie Brothers: Jacques and Pierre Curie conducted systematic experiments on various crystals and discovered that Rochelle salt exhibited a strong piezoelectric effect, generating an electric potential when subjected to mechanical stress.[4][5]

• 1920: Discovery of Ferroelectricity by Joseph Valasek: While investigating the piezoelectric properties of Rochelle salt, Joseph Valasek discovered its ferroelectric nature.[1][6] He observed that the material exhibited a spontaneous electric polarization that could be reversed by an external electric field, showing a characteristic hysteresis loop.[1][7]

Figure 1: Timeline of the key discoveries related to Rochelle salt.

Physicochemical Properties of Rochelle Salt

Rochelle salt is a colorless, crystalline solid with the chemical formula KNaC₄H₄O₆·4H₂O.[2] It crystallizes in the orthorhombic system at room temperature.[8]

Property	Value
Chemical Formula	KNaC₄H₄O₆·4H₂O
Molar Mass	282.22 g/mol
Appearance	Colorless to white crystalline solid
Crystal System	Orthorhombic (paraelectric), Monoclinic (ferroelectric)
Melting Point	Decomposes at 55 °C
Solubility in Water	High
Ferroelectric Range	-18 °C to 24.9 °C

Experimental Protocols

Synthesis and Crystal Growth of Rochelle Salt

A common laboratory method for the synthesis of Rochelle salt involves the reaction of potassium bitartrate (cream of tartar) with sodium carbonate (washing soda) in an aqueous solution.

Materials:

• Potassium bitartrate (KHC₄H₆O₆)

• Sodium carbonate (Na₂CO₃)

• Distilled water

• Beakers

• Heating source (e.g., hot plate or alcohol lamp)

• Stirring rod

• Filter paper and funnel

Procedure:

• Prepare a saturated solution of potassium bitartrate in hot distilled water.[9]

• Slowly add sodium carbonate to the hot solution while stirring. Carbon dioxide gas will evolve, causing fizzing. Continue adding sodium carbonate until the fizzing ceases, indicating the neutralization of the tartaric acid.[10] The reaction is: 2KHC₄H₄O₆(aq) + Na₂CO₃(aq) → 2KNaC₄H₄O₆(aq) + H₂O(l) + CO₂(g).[9]

• Filter the hot solution to remove any unreacted solids or impurities.[11]

• Allow the filtrate to cool slowly to room temperature. Rochelle salt crystals will precipitate out of the solution.[12]

• For the growth of larger single crystals, a seed crystal can be suspended in a saturated solution of Rochelle salt, and the solvent is allowed to evaporate slowly over several days.[13]

Figure 2: Workflow for the synthesis of Rochelle salt.

Measurement of the Piezoelectric Effect (Curie Brothers, 1880)

The Curie brothers utilized a quadrant electrometer, an instrument they had developed, to measure the small electrical charges produced by piezoelectric crystals.[14]

Experimental Setup:

• Rochelle Salt Crystal: A carefully cut and prepared crystal of Rochelle salt.

• Mechanical Press: A device to apply a known compressive or tensile force to the crystal.

• Quadrant Electrometer: An instrument for measuring electric charge. It consists of a light needle suspended within four isolated metal quadrants. The deflection of the needle is proportional to the potential difference between the quadrants.

• Connecting Wires and Electrodes: To collect the charge from the crystal faces and transmit it to the electrometer.

Methodology:

• A known mechanical stress was applied to the Rochelle salt crystal using the press.

• The resulting electric charge generated on the crystal faces was collected by electrodes and fed to the quadrants of the electrometer.

• The deflection of the electrometer needle was measured, which gave a quantitative measure of the electric charge produced.

• The Curies systematically varied the applied force and the orientation of the crystal to characterize the piezoelectric effect. They discovered that Rochelle salt exhibited a significantly stronger piezoelectric effect than quartz.[4]

Discovery of Ferroelectricity (Joseph Valasek, 1920)

Valasek's experiments involved measuring the electric polarization of Rochelle salt as a function of an applied electric field.[1][6]

Experimental Setup:

• Rochelle Salt Capacitor: A thin plate of Rochelle salt with conductive foil electrodes applied to its opposite faces.

• Variable Voltage Source: To apply a controlled electric field across the crystal.

• Ballistic Galvanometer or Electrometer: To measure the charge, and thus the polarization, of the crystal.

• Circuitry: To apply the voltage and measure the resulting charge.

Methodology:

• A varying electric field was applied to the Rochelle salt capacitor.

• The charge on the capacitor plates was measured at different applied field strengths.

• Valasek observed that the relationship between the applied electric field and the resulting polarization was not linear.[1]

• Crucially, he found that the polarization of the crystal lagged behind the applied electric field, tracing out a hysteresis loop. This was analogous to the behavior of ferromagnetic materials in a magnetic field, leading to the term "ferroelectricity".[1][15]

Quantitative Data

Piezoelectric Properties

Rochelle salt exhibits strong piezoelectricity, particularly along its a-axis. The piezoelectric coefficients relate the mechanical stress applied to the crystal to the resulting electrical polarization.

Piezoelectric Coefficient	Value (x 10⁻¹² C/N or pm/V)
d₁₄	~100 - 350
d₂₅	~ -50
d₃₆	~ 20

Note: The piezoelectric coefficients of Rochelle salt are highly dependent on temperature and the applied electric field.

Dielectric Properties

The dielectric constant of Rochelle salt is unusually high and shows a strong dependence on temperature, with peaks at its two Curie points (-18 °C and 24.9 °C).[8]

Dielectric Constant	Approximate Value
εₐ (a-axis)	> 1000 (at Curie points)
εₐ (a-axis)	~ 200 (at 0 °C)
εₐ (a-axis)	~ 10 (at -50 °C)
εb, εc (b, c-axes)	~ 10-12

Elastic Properties

The elastic constants of Rochelle salt have been determined by various methods, including static and dynamic techniques.

Elastic Constant	Value (x 10¹⁰ N/m²)
c₁₁	~ 2.9
c₂₂	~ 4.2
c₃₃	~ 4.2
c₄₄	~ 1.2
c₅₅	~ 0.3
c₆₆	~ 0.8
c₁₂	~ 2.5
c₁₃	~ 2.2
c₂₃	~ 3.0

Signaling Pathways and Logical Relationships

The discovery of the unique properties of Rochelle salt followed a logical progression, with each finding building upon the last and revealing a deeper understanding of the material's behavior.

Figure 3: Logical relationship between the phenomena and the discovered properties of Rochelle salt.

Conclusion

The history of Rochelle salt is a compelling narrative of scientific discovery, spanning centuries and disciplines. From its humble origins as a pharmaceutical laxative, it emerged as a cornerstone material in the study of piezoelectricity and ferroelectricity. The pioneering work of Seignette, Brewster, the Curie brothers, and Valasek not only unveiled the remarkable properties of this specific material but also laid the fundamental groundwork for the development of a vast array of modern functional materials that are integral to numerous technologies today. This guide has provided a comprehensive overview of this history, presenting key data and experimental methodologies to serve as a valuable resource for the scientific community.

References

• 1. physicsworld.com [physicsworld.com]
• 2. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 3. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fiveable.me [fiveable.me]
• 5. sharpgiving.com [sharpgiving.com]
• 6. researchgate.net [researchgate.net]
• 7. Joseph Valasek - Wikipedia [en.wikipedia.org]
• 8. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 11. prezi.com [prezi.com]
• 12. sciencenotes.org [sciencenotes.org]
• 13. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 14. scienceandsociety.co.uk [scienceandsociety.co.uk]
• 15. groups.ist.utl.pt [groups.ist.utl.pt]

Synthesis of Potassium Sodium Tartrate Tetrahydrate: A Technical Guide

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly known as Rochelle salt. This double salt of L-(+)-tartaric acid holds significance in various scientific and industrial applications, including its use as a reagent in organic synthesis, a component in Fehling's solution, and in the formulation of pharmaceuticals.[1][2][3] This document details the prevalent synthetic methodologies, presents key quantitative data in a structured format, and outlines experimental protocols for its preparation and analysis.

Chemical Synthesis

The most common and economically viable method for the synthesis of potassium sodium tartrate tetrahydrate involves the neutralization of potassium bitartrate (cream of tartar) with a sodium base, typically sodium carbonate or sodium hydroxide.[4][5]

Reaction with Sodium Carbonate

The reaction between potassium bitartrate and sodium carbonate proceeds via an acid-base reaction, where the acidic potassium bitartrate is neutralized by the basic sodium carbonate to form the double salt, with the evolution of carbon dioxide gas.[4][6]

Chemical Equation:

2 KHC₄H₄O₆ + Na₂CO₃ + 8H₂O → 2 KNaC₄H₄O₆·4H₂O + H₂O + CO₂

A diagram illustrating the chemical synthesis pathway is provided below.

Caption: Chemical synthesis pathway of potassium sodium tartrate tetrahydrate.

Reaction with Sodium Hydroxide

Alternatively, sodium hydroxide can be used as the neutralizing agent. This method avoids the effervescence caused by carbon dioxide evolution. The industrial production of Rochelle salt often utilizes hot caustic soda to adjust the pH to approximately 8.[4][5]

Chemical Equation:

KHC₄H₄O₆ + NaOH + 4H₂O → KNaC₄H₄O₆·4H₂O + H₂O

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and characterization of potassium sodium tartrate tetrahydrate.

Synthesis of Potassium Sodium Tartrate Tetrahydrate

Objective: To synthesize potassium sodium tartrate tetrahydrate from potassium bitartrate and sodium carbonate.

Materials:

• Potassium bitartrate (KHC₄H₄O₆)

• Sodium carbonate (Na₂CO₃), anhydrous

• Distilled water

• Beakers

• Heating mantle or hot plate with magnetic stirrer

• Stir bar

• Buchner funnel and flask

• Filter paper

• Crystallizing dish

Procedure:

• Dissolution of Potassium Bitartrate: In a beaker, create a slurry by suspending a specific amount of potassium bitartrate in a calculated volume of distilled water (refer to Table 1 for example quantities). Heat the mixture to near boiling (approximately 80-90 °C) with continuous stirring to dissolve the potassium bitartrate.[4][7]

• Neutralization: Slowly add anhydrous sodium carbonate to the hot slurry in small portions. Effervescence will occur as carbon dioxide is released. Continue adding sodium carbonate until the fizzing ceases, indicating the complete neutralization of the potassium bitartrate. The solution should become clear.[6][8]

• Hot Filtration: While the solution is still hot, filter it through a pre-heated Buchner funnel with filter paper to remove any insoluble impurities.[5]

• Crystallization: Transfer the hot, clear filtrate to a crystallizing dish. Cover the dish with a watch glass or perforated paraffin film and allow it to cool slowly to room temperature. For faster crystallization, the solution can be placed in a refrigerator.[4][9]

• Isolation of Crystals: Once a significant amount of crystals has formed, collect them by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold distilled water to remove any residual mother liquor.[5]

• Drying: Dry the collected crystals on a watch glass at room temperature or in a desiccator.

A general workflow for the synthesis and purification is depicted below.

Caption: General experimental workflow for the synthesis of Rochelle salt.

Purification by Recrystallization

Objective: To purify the synthesized potassium sodium tartrate tetrahydrate.

Materials:

• Crude potassium sodium tartrate tetrahydrate

• Distilled water

• Activated charcoal (optional)

• Beakers

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

Procedure:

• Dissolution: Dissolve the crude potassium sodium tartrate tetrahydrate in a minimal amount of hot distilled water.[4]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.[4][5]

• Hot Filtration: Filter the hot solution through a fluted filter paper or a pre-heated Buchner funnel to remove the activated charcoal and any other insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold distilled water, and dry as previously described.

Quantitative Data

The following tables summarize key quantitative data for potassium sodium tartrate tetrahydrate.

Table 1: Example Reagent Quantities for Synthesis

Reagent	Molar Mass ( g/mol )	Example Mass/Volume
Potassium Bitartrate (KHC₄H₄O₆)	188.18	200 g[10]
Sodium Carbonate (Na₂CO₃)	105.99	~112 g (calculated)
Distilled Water	18.02	250 mL[10]

Table 2: Physicochemical Properties of Potassium Sodium Tartrate Tetrahydrate

Property	Value
Molecular Formula	KNaC₄H₄O₆·4H₂O[11]
Molar Mass	282.22 g/mol [12]
Appearance	Colorless crystals or white crystalline powder[3]
Crystal System	Orthorhombic[1]
Density	1.79 g/cm³[2]
Melting Point	75 °C[2]
Boiling Point	Decomposes at 220 °C[2]
pH of 5% solution	6.5 - 8.5[10][13]
Purity (Titration)	99.0 - 102.0%[8]

Table 3: Solubility in Water

Temperature (°C)	Solubility (g / 100 mL)
0	26[2]
26	66[2]

Characterization

X-ray Diffraction (XRD)

Powder X-ray diffraction is a crucial technique for confirming the crystalline structure of the synthesized product. The diffraction pattern of potassium sodium tartrate tetrahydrate exhibits well-defined Bragg peaks, confirming its orthorhombic crystal system.[1] The lattice parameters are reported to be a = 11.884 Å, b = 14.256 Å, and c = 6.228 Å.[1]

Thermal Analysis

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the thermal decomposition of potassium sodium tartrate tetrahydrate. The decomposition typically occurs in multiple steps, starting with the loss of water of hydration.[14] The anhydrous salt is formed at approximately 258 °C, followed by further decomposition at higher temperatures.[14]

Applications in Research and Development

Potassium sodium tartrate tetrahydrate serves various purposes in research and drug development:

• Organic Synthesis: It is used in aqueous workups to break up emulsions, particularly in reactions involving aluminum-based hydride reagents.[2]

• Biochemical Reagents: It is a key component of Fehling's solution for the detection of reducing sugars and the Biuret reagent for protein concentration measurement.[2][4]

• Protein Crystallography: It is utilized as a precipitant in protein crystallization studies.[15]

• Pharmaceutical Formulations: It can be used as a laxative and as a buffering agent in drug formulations.[8]

This guide provides a foundational understanding of the synthesis and properties of potassium sodium tartrate tetrahydrate, offering valuable information for professionals in scientific research and pharmaceutical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 3. Sodium Potassium Tartrate: Structure, Uses & Reactions Explained [vedantu.com]
• 4. sciencenotes.org [sciencenotes.org]
• 5. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 6. m.youtube.com [m.youtube.com]
• 7. prezi.com [prezi.com]
• 8. chemimpex.com [chemimpex.com]
• 9. thoughtco.com [thoughtco.com]
• 10. byjus.com [byjus.com]
• 11. Rochelle Salt - Potassium Sodium Tartrate | Tartaric [tartaric.com]
• 12. Potassium sodium tartrate tetrahydrate | C4H12KNaO10 | CID 165453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Potassium Sodium Tartrate | C4H4KNaO6 | CID 9357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. asianpubs.org [asianpubs.org]
• 15. Potassium sodium tartrate tetrahydrate: properties and applications in various industries_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Ferroelectric Properties of Rochelle Salt Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant place in the history of materials science as the first material in which ferroelectricity was discovered.[1] Its unique properties, characterized by a ferroelectric phase existing only between two Curie temperatures, continue to make it a subject of scientific interest.[2][3] This guide provides a comprehensive technical overview of the core ferroelectric properties of Rochelle salt crystals, with a focus on quantitative data, detailed experimental protocols, and visual representations of key concepts and workflows.

Crystal Structure and Phase Transitions

Rochelle salt exhibits a complex crystal structure that undergoes phase transitions at two critical temperatures, known as the upper and lower Curie points.[4][5] Above the upper Curie point and below the lower Curie point, the crystal is in a paraelectric phase with an orthorhombic crystal structure (space group P2₁2₁2).[5][6] Between these two temperatures, it enters a ferroelectric phase with a monoclinic structure (space group P2₁), where it exhibits spontaneous polarization.[2][5]

The ferroelectric properties of Rochelle salt are intrinsically linked to its hydrogen bond network and the ordering of specific atomic groups within the crystal lattice.[7] The spontaneous polarization in the ferroelectric phase is directed along the crystallographic a-axis.[4][5]

Quantitative Ferroelectric Properties

The ferroelectric behavior of Rochelle salt is quantified by several key parameters, including its dielectric, piezoelectric, and spontaneous polarization characteristics. These properties are highly dependent on temperature.

Dielectric Properties

The dielectric constant of Rochelle salt, particularly along the ferroelectric a-axis, shows a strong anomaly at the Curie temperatures.[8] In the paraelectric phases, the dielectric susceptibility follows the Curie-Weiss law.[9][10]

Property	Value	Temperature (°C)	Notes
Upper Curie Temperature (TC2)	~24 °C (297 K)	-	Marks the transition from the upper paraelectric to the ferroelectric phase.[3][4]
Lower Curie Temperature (TC1)	~-18 °C (255 K)	-	Marks the transition from the ferroelectric to the lower paraelectric phase.[2][4]
Dielectric Constant (ε)	Can reach values on the order of 10³ to 18,000 at the Curie points along the a-axis.[8][11]	At TC1 and TC2	The dielectric constants in the b and c directions are much smaller, around 10.[8]

Spontaneous Polarization

Within the ferroelectric phase, Rochelle salt exhibits a spontaneous electric polarization even in the absence of an external electric field.[3] The magnitude of this polarization is temperature-dependent, reaching a maximum value between the two Curie points.[4]

Property	Maximum Value	Temperature (°C)
Spontaneous Polarization (Ps)	~0.25 µC/cm²	~5 °C

Piezoelectric Properties

Rochelle salt is known for its strong piezoelectric effect, where mechanical stress induces an electrical charge and vice versa.[12][13] This property was historically significant for its use in transducers and other electromechanical devices.[1][13] The piezoelectric coefficients quantify the magnitude of this effect.

Piezoelectric Coefficient	Value (pC/N or pm/V)
d₁₄	Varies with temperature
d₂₅	Varies with temperature
d₃₆	Varies with temperature
d₂₁	7.0(6) x 10⁻¹⁰ C/N
d₂₂	2.2(9) x 10⁻⁹ C/N
d₂₃	2.1(9) x 10⁻⁹ C/N
d₂₅	3.7(8) x 10⁻¹¹ C/N

Note: The piezoelectric coefficients of Rochelle salt are highly sensitive to temperature and the specific crystal cut. The values for d₂₁, d₂₂, d₂₃, and d₂₅ were determined by X-ray multiple diffraction.[14] It has been noted that some piezoelectric coefficients can be greater than 100 pm/V.[2]

Experimental Protocols

Crystal Growth

High-quality single crystals of Rochelle salt are essential for accurate characterization of their ferroelectric properties.

Methodology:

• Solution Preparation: Prepare a saturated aqueous solution of sodium potassium tartrate at a temperature slightly above room temperature.

• Seed Crystal Introduction: Suspend a small, well-formed seed crystal in the saturated solution.

• Controlled Evaporation: Allow the solvent to evaporate slowly and at a constant temperature. This can be achieved by placing the solution in a controlled environment or by using a setup that allows for very slow evaporation.

• Crystal Growth: Over a period of several days to weeks, the crystal will grow as the solution becomes supersaturated due to evaporation.

• Harvesting: Once the crystal has reached the desired size, carefully remove it from the solution and allow it to dry.

Ferroelectric Hysteresis Loop Measurement

The defining characteristic of a ferroelectric material is the hysteresis loop in its polarization-electric field (P-E) curve. This measurement demonstrates the switching of spontaneous polarization. The Sawyer-Tower circuit is a classic and effective method for this measurement.[15]

Methodology:

• Sample Preparation:

  • Cut a thin slab of the Rochelle salt crystal perpendicular to the ferroelectric a-axis.

  • Polish the two parallel faces to ensure good electrical contact.

  • Apply conductive electrodes (e.g., silver paste or sputtered gold) to the polished faces.

• Circuit Assembly (Sawyer-Tower):

  • Connect the prepared crystal sample (Cₓ) in series with a standard linear capacitor (C₀) of known capacitance, where C₀ >> Cₓ.

  • Apply a sinusoidal AC voltage from a function generator amplified by a high-voltage amplifier across the series combination.

  • The voltage across the sample (Vₓ) is proportional to the applied electric field (E). This is typically measured across a voltage divider for safety and compatibility with the oscilloscope.

  • The voltage across the standard capacitor (V₀) is proportional to the charge (Q) on the sample, and thus to its polarization (P).

• Data Acquisition:

  • Connect the voltage proportional to the electric field (from the voltage divider) to the X-input of a digital oscilloscope.

  • Connect the voltage proportional to the polarization (V₀) to the Y-input of the oscilloscope.

  • Set the oscilloscope to XY mode to display the P-E hysteresis loop.

• Temperature Control:

  • Place the sample in a temperature-controlled chamber or cryostat to perform measurements at different temperatures, especially around the Curie points.[16]

• Data Analysis:

  • From the hysteresis loop, determine the spontaneous polarization (Pₛ) by extrapolating the saturated part of the loop to zero electric field.

  • Determine the remanent polarization (Pᵣ) as the polarization at zero electric field.

  • Determine the coercive field (E꜀) as the electric field required to switch the polarization.

Visualizations

Experimental Workflow for Ferroelectric Characterization

Caption: Experimental workflow for characterizing Rochelle salt.

Phase Transitions and Spontaneous Polarization in Rochelle Salt

Caption: Rochelle salt phase transitions with temperature.

References

• 1. Schwarz Group - Links [groups.ist.utl.pt]
• 2. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmr.sharadpauri.org [jmr.sharadpauri.org]
• 4. icmp.lviv.ua [icmp.lviv.ua]
• 5. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. tandfonline.com [tandfonline.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Curie–Weiss law - Wikipedia [en.wikipedia.org]
• 10. testbook.com [testbook.com]
• 11. physlab.lums.edu.pk [physlab.lums.edu.pk]
• 12. britannica.com [britannica.com]
• 13. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. physlab.lums.edu.pk [physlab.lums.edu.pk]
• 16. tesla.phys.columbia.edu:8080 [tesla.phys.columbia.edu:8080]

An In-depth Technical Guide to the Physical and Chemical Properties of Seignette's Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seignette's salt, also known as Rochelle salt or potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), is a double salt of tartaric acid. First prepared in approximately 1675 by apothecary Élie Seignette in La Rochelle, France, this compound has garnered significant interest due to its unique piezoelectric and ferroelectric properties.[1][2] Its applications are diverse, ranging from early audio technologies like microphones and earpieces to current uses in electroplating, food additives (E337), and as a reagent in analytical chemistry, such as in Fehling's solution and the Biuret reagent.[1][3][4] In the realm of drug development and life sciences, it is utilized as a laxative and as a precipitant in protein crystallography.[1][5][6] This guide provides a comprehensive overview of the core physical and chemical characteristics of Seignette's salt, complete with detailed experimental protocols and structured data for researchers.

Core Physical and Chemical Properties

Seignette's salt is a colorless, odorless crystalline solid with a saline taste.[3][7][8] It crystallizes in the orthorhombic system at room temperature.[1][9] The tetrahydrate form is stable under normal conditions but is sensitive to humidity; it will begin to dehydrate if the relative humidity drops below about 30% and will start to dissolve at relative humidities above 84%.[1][10]

Table 1: Quantitative Physical Properties of Seignette's Salt

Property	Value	Citations
Chemical Formula	KNaC₄H₄O₆·4H₂O	[1][2][9]
Molecular Weight	282.22 g/mol	[1]
Appearance	Large colorless monoclinic needles or white crystalline powder	[1][9][11]
Density	1.79 g/cm³	[1][9]
Melting Point	70-80 °C (158-176 °F; 343-353 K)	[2]
Boiling Point	Decomposes at 220 °C (428 °F; 493 K)	[1][2]
Solubility in Water	26 g/100 mL (0 °C); 66 g/100 mL (26 °C); 73 g/100g (20°C)	[1][3]
Solubility in Ethanol	Insoluble	[1]
Crystal Structure	Orthorhombic (paraelectric phase); Monoclinic (ferroelectric phase)	[1][12][13]
pH of 5% solution	7-8.5	[3][7][14]

Piezoelectric and Ferroelectric Properties

Seignette's salt was one of the first materials discovered to exhibit piezoelectricity.[1] This property, first demonstrated by Sir David Brewster in 1824, is the generation of an electrical charge in response to applied mechanical stress.[1][9] It also exhibits the inverse piezoelectric effect, where the application of an electric field causes mechanical deformation.[15]

Furthermore, Seignette's salt is a classic example of a ferroelectric material.[12][16] It exhibits spontaneous electric polarization that can be reversed by an external electric field. This ferroelectric behavior is observed between its two Curie temperatures: -18 °C (255 K) and 24 °C (297 K).[12][17] Outside this temperature range, the crystal is in a paraelectric phase with an orthorhombic structure.[12][13] Within the ferroelectric phase, the crystal structure is monoclinic.[12][13]

Table 2: Piezoelectric and Ferroelectric Properties of Seignette's Salt

Property	Value / Description	Citations
Piezoelectricity Discovery	Sir David Brewster (1824)	[1][9]
Ferroelectricity Discovery	J. Valasek (early 20th century)	[16]
Ferroelectric Temperature Range	-18 °C to 24 °C (255 K to 297 K)	[12][17]
Piezoelectric Coefficient (d₃₃)	Can be greater than 100 pm·V⁻¹	[12]

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and characterization of Seignette's salt.

Synthesis and Crystal Growth of Seignette's Salt

This protocol describes the synthesis of Seignette's salt from potassium bitartrate (cream of tartar) and sodium carbonate, followed by a procedure for growing single crystals.

Materials:

• Potassium bitartrate (KHC₄H₄O₆)

• Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Distilled water

• Beakers

• Heating plate with magnetic stirrer

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Crystallization dish

• Refrigerator

Procedure:

• Preparation of Sodium Carbonate (if using baking soda): Heat sodium bicarbonate in an oven at 135 °C (275 °F) for about an hour to convert it to sodium carbonate.[18]

• Reaction:

  • In a beaker, create a suspension of 80 grams of potassium bitartrate in 100 mL of distilled water.[2]

  • Heat the mixture to a gentle boil (around 70-80 °C) while stirring continuously.[2][19]

  • Slowly add sodium carbonate to the hot suspension. The solution will effervesce as carbon dioxide is released.[2] Continue adding sodium carbonate in small portions until the bubbling ceases, indicating the neutralization reaction is complete.[2] The resulting solution should be clear.[7]

• Filtration: While the solution is still hot, filter it to remove any unreacted starting material or impurities.[2][7]

• Initial Crystallization:

  • Place the filtered solution in a clean beaker or crystallization dish and cool it in a refrigerator.[2][20]

  • Seignette's salt crystals will precipitate at the bottom of the container.[2]

  • Decant the supernatant liquid and collect the crystals. Dry them on filter paper.[20]

• Single Crystal Growth (by slow evaporation):

  • Prepare a saturated solution of the synthesized Seignette's salt in a minimal amount of hot distilled water.

  • Filter the saturated solution into a clean crystallization dish.

  • Select a small, well-formed crystal from the initial batch to act as a seed crystal.

  • Suspend the seed crystal in the saturated solution using a thin thread.

  • Cover the dish with a piece of filter paper to prevent dust contamination while allowing for slow evaporation of the solvent at room temperature.

  • Over several days to weeks, the seed crystal will grow into a larger single crystal.[2]

Characterization of Piezoelectric Properties

The piezoelectric coefficient of a Seignette's salt crystal can be determined using the resonance method. This involves measuring the series and parallel resonance frequencies of the crystal.

Experimental Setup:

• A function generator

• An AC voltmeter

• A frequency counter

• The Seignette's salt crystal with electrodes applied to opposite faces

• A temperature-controlled chamber

Procedure:

• Sample Preparation: A thin plate of the grown Seignette's salt crystal is cut. Conductive electrodes (e.g., silver paste) are applied to the two major faces of the crystal plate.

• Circuit Connection: The crystal is connected in series with the function generator and an ammeter (or a resistor to measure voltage drop). The AC voltmeter is connected in parallel across the crystal.

• Frequency Sweep: The frequency of the function generator is slowly swept over a range where resonance is expected.

• Resonance Measurement:

  • The series resonance frequency (fₛ) is identified as the frequency at which the impedance of the crystal is at a minimum, resulting in a maximum current.

  • The parallel resonance frequency (fₚ) is identified as the frequency at which the impedance is at a maximum, resulting in a minimum current.

• Calculation: The electromechanical coupling factor (k) can be calculated from the resonance frequencies. The piezoelectric modulus can then be determined from the coupling factor and other material properties.[21]

• Temperature Dependence: The measurements can be repeated at different temperatures within a controlled chamber to study the temperature dependence of the piezoelectric properties, especially around the Curie points.

Characterization of Ferroelectric Properties (Sawyer-Tower Circuit)

The ferroelectric hysteresis loop, which demonstrates the spontaneous and switchable polarization of Seignette's salt, can be observed using a Sawyer-Tower circuit.

Experimental Setup:

• A function generator (producing a sinusoidal or triangular waveform)

• An oscilloscope with X-Y mode

• The Seignette's salt crystal sample

• A linear reference capacitor (C₀) of known capacitance, connected in series with the sample. The capacitance of C₀ should be much larger than that of the sample.

Procedure:

• Circuit Assembly: Connect the Seignette's salt crystal in series with the linear reference capacitor. The output of the function generator is applied across this series combination.

• Oscilloscope Connection:

  • The voltage across the entire series circuit (from the function generator) is applied to the X-input (horizontal axis) of the oscilloscope. This represents the applied electric field (E).

  • The voltage across the reference capacitor (V₀) is applied to the Y-input (vertical axis) of the oscilloscope. This voltage is proportional to the charge on the capacitor, which is equal to the charge on the ferroelectric sample. Thus, the Y-axis represents the polarization (P) of the sample.

• Measurement:

  • Apply an alternating voltage from the function generator.

  • Set the oscilloscope to X-Y mode. The resulting display will be a P-E hysteresis loop.

• Data Interpretation: From the hysteresis loop, key ferroelectric parameters can be determined:

  • Spontaneous Polarization (Pₛ): The polarization at zero electric field (the intercept on the Y-axis).

  • Remanent Polarization (Pᵣ): The polarization remaining after the electric field is removed.

  • Coercive Field (E꜀): The electric field required to reduce the polarization to zero (the intercept on the X-axis).

Thermal Gravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of Seignette's salt, particularly the loss of its water of hydration.

Experimental Setup:

• A thermogravimetric analyzer, which includes a high-precision balance and a furnace.

• Sample pans (e.g., ceramic or platinum).

• An inert gas supply (e.g., nitrogen).

Procedure:

• Sample Preparation: A small, accurately weighed sample (e.g., 6.6 ± 0.2 mg) of Seignette's salt is placed in the TGA sample pan.[20]

• Instrument Setup:

  • The furnace is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 30 mL/min).[20]

  • A temperature program is set. For Seignette's salt, a typical range is from room temperature (e.g., 25 °C) up to 500 °C.[20]

  • A constant heating rate is applied (e.g., 2, 5, 10, or 20 °C/min).[20]

• Measurement: The TGA instrument continuously measures and records the mass of the sample as a function of temperature.

• Data Analysis: The resulting TGA curve plots percentage weight loss versus temperature. For Seignette's salt, the curve will show distinct steps corresponding to the loss of water molecules, followed by the decomposition of the anhydrous salt at higher temperatures.[20] The thermal decomposition of potassium sodium tartrate tetrahydrate occurs in multiple steps, with the loss of water molecules occurring before the final decomposition of the tartrate structure.[20]

Applications in Research and Drug Development

Seignette's salt serves several important functions in scientific research and the pharmaceutical industry.

• Protein Crystallography: It is used as a precipitating agent to induce the crystallization of proteins for X-ray diffraction studies.[5] The high solubility and ionic strength of Seignette's salt can help to carefully reduce the solubility of a protein, promoting the formation of well-ordered crystals necessary for determining the protein's three-dimensional structure.

• Fehling's Solution: Seignette's salt is a key component of Fehling's solution B.[3][9] In the alkaline environment of the reagent, the tartrate ions chelate with Cu²⁺ ions from Fehling's solution A (copper(II) sulfate), preventing the precipitation of copper(II) hydroxide.[1][12] This stable, deep blue complex allows the Cu²⁺ ions to act as an oxidizing agent for the detection of reducing sugars and aldehydes.[3][9]

• Pharmaceutical Formulations: Due to its saline cathartic properties, Seignette's salt has been used medicinally as a laxative.[1][6] It is also used as a buffering agent and stabilizer in some oral solutions.

Visualizations

Logical Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of Seignette's salt.

Experimental Setup for Ferroelectric Measurement

Caption: Schematic of a Sawyer-Tower circuit for hysteresis loop measurement.

References

• 1. doubtnut.com [doubtnut.com]
• 2. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 3. mlsu.ac.in [mlsu.ac.in]
• 4. moodle2.units.it [moodle2.units.it]
• 5. prezi.com [prezi.com]
• 6. Fehling's solution - Wikipedia [en.wikipedia.org]
• 7. Objectives_template [archive.nptel.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. thoughtco.com [thoughtco.com]
• 11. asianpubs.org [asianpubs.org]
• 12. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. X-ray and Neutron Diffraction in the Study of Organic Crystalline Hydrates [mdpi.com]
• 14. physicsforums.com [physicsforums.com]
• 15. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 16. ia600407.us.archive.org [ia600407.us.archive.org]
• 17. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 18. epjap.org [epjap.org]
• 19. m.youtube.com [m.youtube.com]
• 20. byjus.com [byjus.com]
• 21. researchgate.net [researchgate.net]

solubility and phase transitions of Rochelle salt

An In-depth Technical Guide to the Solubility and Phase Transitions of Rochelle Salt

Abstract

Rochelle salt, or sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), is a double salt of tartaric acid renowned for its significant piezoelectric and ferroelectric properties.[1][2][3] This technical guide provides a comprehensive overview of the aqueous solubility and complex phase transitions of Rochelle salt, targeting researchers, scientists, and professionals in drug development and materials science. It consolidates quantitative data, details established experimental protocols for characterization, and presents logical and experimental workflows through visualization. The unique ferroelectric behavior of Rochelle salt, which exists only between two distinct Curie temperatures, makes it a subject of continued scientific interest.

Physicochemical Properties

Rochelle salt is a colorless to white crystalline solid that typically exists as a tetrahydrate.[4][5] It is odorless and has a cooling, saline taste.[2][6] The compound is known to be deliquescent and should be stored in a dry, sealed environment to prevent deterioration from atmospheric moisture.[3]

Table 1: General Physicochemical Properties of Rochelle Salt

Property	Value
Chemical Formula	KNaC₄H₄O₆·4H₂O[4][6][7]
Molar Mass	282.22 g/mol [4][8][9]
Appearance	Colorless or white crystalline powder[2][4][6]
Crystal System	Orthorhombic (in paraelectric phases)[10][11]
Density	~1.79 g/cm³[4][12]
Melting Point	70-80 °C[4][6][13]
Decomposition Temp.	220 °C[4][6]

Solubility in Aqueous Solutions

Rochelle salt is highly soluble in water, a property attributed to the ionic nature of the sodium and potassium ions and the presence of hydroxyl groups that interact favorably with water molecules.[5][12] Its solubility is markedly dependent on temperature, increasing as the temperature rises.[12] It is practically insoluble in ethanol.[6][13]

Table 2: Aqueous Solubility of Rochelle Salt at Various Temperatures

Temperature (°C)	Solubility (g / 100 mL H₂O)
0	26[3]
6	47.4
20	63[4]
20	73 (g / 100g H₂O)[6][13]
26	66[3]

Phase Transitions

Rochelle salt is distinguished by its unique ferroelectric behavior. It exhibits a ferroelectric phase only within a specific temperature range, bracketed by two Curie points, a lower point (T_C1) and an upper point (T_C2).[10][11] Outside this range, it exists in a paraelectric state.[10][11] The transition from the paraelectric to the ferroelectric phase is accompanied by a change in the crystal structure from orthorhombic to monoclinic.[10][11] Recent multi-temperature X-ray diffraction studies suggest that the high-temperature and low-temperature paraelectric phases are structurally the same.[14]

Table 3: Phase Transition Properties of Rochelle Salt

Transition Temperature	Value (°C)	Value (K)	Phase	Crystal System
T > T_C2	> 24	> 297	High-Temperature Paraelectric (HT-PE)	Orthorhombic[7][10][11]
T_C2 (Upper Curie Point)	~24	~297	Phase Transition	Orthorhombic ↔ Monoclinic
T_C1 < T < T_C2	-18 to 24	255 to 297	Ferroelectric (FE)	Monoclinic[7][10][11]
T_C1 (Lower Curie Point)	~ -18	~255	Phase Transition	Monoclinic ↔ Orthorhombic
T < T_C1	< -18	< 255	Low-Temperature Paraelectric (LT-PE)	Orthorhombic[7][10][11]

Note: Reported values for Curie temperatures vary slightly across literature. The values of 255 K (-18.15 °C) and 297 K (23.85 °C) are frequently cited.[7][11][15][16]

Phase transitions of Rochelle salt with temperature.

Experimental Protocols

Sample Preparation: Single Crystal Growth

High-quality single crystals are essential for accurate characterization of physical properties. The slow evaporation method is commonly employed.

• Preparation of Saturated Solution: Dissolve Rochelle salt in distilled water at an elevated temperature (e.g., 60 °C) until saturation is reached. A common starting point is to dissolve 90-100 grams of Rochelle salt per 100 mL of water.[17]

• Filtration: Filter the hot, saturated solution through a coffee filter or filter paper to remove any impurities or undissolved particles.[17][18][19]

• Seed Crystal Formation: Allow the filtered solution to cool slowly to room temperature. Small seed crystals will form at the bottom of the container as solubility decreases.[17]

• Seeded Growth: Select a well-formed, transparent seed crystal. Suspend it via a thin thread (e.g., nylon) in a fresh, slightly supersaturated solution.[17] The container should be covered to allow for slow evaporation over several days to weeks, promoting the growth of a large single crystal.[20]

Determination of Aqueous Solubility

• Equilibration: Prepare a slurry of Rochelle salt in distilled water in a sealed, temperature-controlled water bath. Agitate the mixture for an extended period (e.g., 24 hours) to ensure equilibrium is reached at the desired temperature.

• Sampling: Cease agitation and allow the excess solid to settle. Carefully extract a known volume of the clear, supernatant liquid using a pre-heated pipette to prevent premature crystallization.

• Gravimetric Analysis: Transfer the sampled solution to a pre-weighed beaker. Evaporate the water completely in a drying oven set to a temperature below the first decomposition stage (e.g., 50 °C).

• Calculation: Weigh the beaker containing the dry Rochelle salt residue. The mass of the salt per volume of water determines the solubility at that temperature. Repeat for multiple temperatures to generate a solubility curve.

Characterization of Phase Transitions

The ferroelectric phase transitions can be identified by monitoring changes in thermal, dielectric, or structural properties as a function of temperature.

4.3.1 Differential Scanning Calorimetry (DSC)

• Sample Preparation: Place a small, weighed amount of powdered Rochelle salt crystal into a hermetically sealed aluminum DSC pan.

• Thermal Program: Place the sample pan and an empty reference pan into the DSC instrument. Cool the sample to a temperature well below the lower Curie point (e.g., -50 °C or 223 K).

• Data Acquisition: Heat the sample at a controlled rate (e.g., 5-10 K/min) through both transition temperatures up to a point above the upper Curie point (e.g., 40 °C or 313 K).[21]

• Analysis: The phase transitions will appear as endothermic peaks on the DSC thermogram during heating, corresponding to the enthalpy changes at T_C1 and T_C2.

4.3.2 Dielectric Permittivity Measurement

• Sample Preparation: Cut a thin plate from a single crystal perpendicular to the ferroelectric a-axis. Apply conductive electrodes (e.g., silver paint or sputtered gold) to the two parallel faces.

• Measurement Setup: Mount the sample in a temperature-controlled chamber. Connect the electrodes to an LCR meter to measure capacitance.

• Data Acquisition: Cool the sample below T_C1. Slowly heat the sample at a constant rate while recording the capacitance and temperature simultaneously.

• Analysis: The dielectric constant (permittivity) is proportional to the measured capacitance. The data will show sharp, pronounced peaks at the lower and upper Curie temperatures, which is a hallmark of the ferroelectric transitions in Rochelle salt.[11][22]

4.3.3 Variable-Temperature X-ray Diffraction (XRD)

• Sample Preparation: Mount a small, high-quality single crystal on a goniometer head.

• Environmental Control: Place the goniometer in a diffractometer equipped with a cryostream or heating device that allows for precise temperature control over the range of interest (e.g., 100 K to 310 K).[7][15]

• Data Collection: Collect full X-ray diffraction datasets at multiple temperatures, specifically below T_C1, between T_C1 and T_C2, and above T_C2.[7][15]

• Structural Refinement: Analyze the diffraction data at each temperature to determine the unit cell parameters and space group. This analysis will confirm the change in crystal system from orthorhombic (paraelectric) to monoclinic (ferroelectric) and back to orthorhombic.[10]

Workflow for the characterization of Rochelle salt.

References

• 1. Rochelle salt | Crystal Structure, Sodium Potassium & Hydrogen | Britannica [britannica.com]
• 2. Sodium Potassium Tartrate: Structure, Uses & Reactions Explained [vedantu.com]
• 3. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 4. chembk.com [chembk.com]
• 5. Potassium sodium tartrate tetrahydrate: properties and applications in various industries_Chemicalbook [chemicalbook.com]
• 6. Rochelle Salt | Tartaric Products [gcchemicals.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Sodium potassium tartrate tetrahydrate | C4H12KNaO10 | CID 2724148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Potassium sodium tartrate tetrahydrate | C4H12KNaO10 | CID 165453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Rochelle Salt - Potassium Sodium Tartrate | Tartaric [tartaric.com]
• 14. Structural changes in Rochelle salt on phase transitions revisited in a multi-temperature single-crystal X-ray diffraction study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.iucr.org [journals.iucr.org]
• 16. icmp.lviv.ua [icmp.lviv.ua]
• 17. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 18. ia600407.us.archive.org [ia600407.us.archive.org]
• 19. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 20. Crystal growing: Rochelle salt [dmishin.blogspot.com]
• 21. linseis.com [linseis.com]
• 22. physlab.org [physlab.org]

An In-depth Technical Guide to Rochelle Salt: Molecular Formula, CAS Number, and Applications

Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate, is a double salt of L-tartaric acid.[1][2] First prepared in approximately 1675 by apothecary Pierre Seignette in La Rochelle, France, this compound is notable for being one of the first materials discovered to exhibit piezoelectricity.[2] This guide provides a comprehensive overview of Rochelle salt, including its chemical identity, physical and chemical properties, synthesis protocols, and key applications relevant to researchers, scientists, and drug development professionals.

Chemical Identification and Properties

Rochelle salt is a white, crystalline powder or consists of colorless crystals.[3][4] It is a hydrated salt containing four molecules of water of crystallization.[1]

Table 1: Chemical Identifiers for Rochelle Salt

Identifier	Value
IUPAC Name	Potassium sodium (2R,3R)-2,3-dihydroxybutanedioate tetrahydrate[1]
Common Names	Rochelle salt, Seignette's salt, Potassium sodium tartrate tetrahydrate[1][2]
Molecular Formula	KNaC₄H₄O₆·4H₂O[1][2][5][6]
Expanded Formula	KOOCCH(OH)CH(OH)COONa·4H₂O[1][4]
CAS Number	6381-59-5 (tetrahydrate)[2][3][4][6][7][8]
304-59-6 (anhydrous)[2]
EC Number	206-156-8[2][3][4]
E Number	E337[2][6]

Table 2: Physicochemical Properties of Rochelle Salt

Property	Value
Molar Mass	282.22 g/mol (tetrahydrate)[2][6]
Appearance	Large colorless monoclinic needles or white crystalline powder[2][6]
Melting Point	70-80 °C[3][4]
Solubility in Water	73 g / 100 g of water at 20 °C[3][4]
Solubility in Alcohol	Practically insoluble[3][4]
pH (5% solution at 25°C)	7.0 - 8.5[4][6]
Decomposition Temperature	220 °C[4]
Relative Density	1.78 kg/L [4]

Experimental Protocols

A common laboratory method for synthesizing Rochelle salt involves the reaction of potassium bitartrate (cream of tartar) with sodium carbonate.[9][10]

Materials and Equipment:

• Potassium bitartrate (KHC₄H₄O₆)

• Sodium carbonate (Na₂CO₃)

• Distilled water

• Beakers (600 ml and 250 ml)

• Heating source (e.g., lab burner or hot plate)

• Glass stirring rod

• Funnel

• Filter paper

• Analytical balance

• Graduated cylinder

Detailed Methodology:

• Dissolution of Reactants: In a 600 ml beaker, dissolve a specific amount of potassium bitartrate in a measured volume of distilled water. For example, 10 heaping scoops of potassium bitartrate can be added to approximately 25 ml of water.[10]

• Heating the Mixture: Heat the mixture to its boiling point while stirring continuously to ensure the potassium bitartrate dissolves.[10] A temperature of approximately 65 °C can also be used to enhance solubility and promote an efficient reaction.[9]

• Neutralization Reaction: Remove the beaker from the heat. Gradually add sodium carbonate to the hot solution in small increments, stirring after each addition. The solution will fizz due to the release of carbon dioxide gas.[9][10] Continue adding sodium carbonate until the fizzing stops, which indicates that the reaction is complete and the solution is clear.[9][10]

• Filtration: While the solution is still hot, filter it through a funnel lined with filter paper into a 250 ml beaker to remove any impurities.[9][10] If crystals begin to form and clog the filter paper, the solution can be gently reheated to redissolve them.[10]

• Crystallization: Place the filtered solution in a refrigerator, uncovered, to cool.[10] Crystals of Rochelle salt will begin to form as the solution cools and becomes supersaturated.[10] This process can take a few hours to overnight.[10]

• Crystal Harvesting: Once a sufficient amount of crystals has formed, carefully decant the remaining solution. The crystals can then be transferred to a fresh piece of filter paper to dry.[10]

Synthesis workflow for Rochelle salt.

Applications in Research and Drug Development

Rochelle salt has a variety of applications owing to its unique properties.

Historically, the most significant application of Rochelle salt was in electronics due to its piezoelectric properties.[2][9] This property allows the material to generate an electrical charge in response to mechanical stress. It was extensively used in devices like microphones, phonograph pickups, and earpieces.[2] More recently, there has been renewed interest in Rochelle salt-based composites for applications in smart sensing technologies and impact energy absorption.[2]

In the field of structural biology, protein crystallization is a crucial step for determining the three-dimensional structure of proteins using X-ray diffraction. The formation of well-ordered protein crystals is influenced by several factors, including pH, temperature, and the ionic strength of the crystallization solution.[11] Salts are commonly used as precipitating agents to induce protein crystallization by decreasing the solubility of the protein, a phenomenon known as "salting out".[11][12]

While various salts are used in crystallization screens, sodium tartrate has been shown to be an effective precipitant for a number of macromolecules.[13] As a tartrate salt, Rochelle salt can be utilized in protein crystallization experiments to achieve the supersaturation required for crystal nucleation and growth.[5]

In the pharmaceutical industry, Rochelle salt has been used as a mild laxative.[2][6][8] It also serves as a stabilizer in some oral solutions.[8] In the food industry, it is recognized as a food additive with the E number E337, where it functions as a leavening agent, stabilizer, and emulsifier in products such as baked goods and dairy.[5][6]

Rochelle salt is a key component of Fehling's solution, a reagent used to detect reducing sugars.[2][6] It is also employed in electroplating, the silvering of mirrors, and as a combustion accelerator in cigarette paper.[2][4]

Key application areas of Rochelle salt.

References

• 1. Rochelle Salt: Properties, Structure & Uses in Chemistry [vedantu.com]
• 2. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 3. Rochelle Salt - Potassium Sodium Tartrate | Tartaric [tartaric.com]
• 4. Rochelle Salt | Tartaric Products [gcchemicals.com]
• 5. Potassium sodium tartrate tetrahydrate: properties and applications in various industries_Chemicalbook [chemicalbook.com]
• 6. exsyncorp.com [exsyncorp.com]
• 7. Potassium Sodium Tartrate (Rochelle's Salt) [commonorganicchemistry.com]
• 8. Rochelle Salt, USP [rmreagents.com]
• 9. prezi.com [prezi.com]
• 10. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 11. Protein crystallization - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. A comparison of salts for the crystallization of macromolecules - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Growing Large Single Crystals of Rochelle Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis and subsequent growth of large, high-quality single crystals of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O). Rochelle salt is a material of significant scientific interest due to its notable piezoelectric, pyroelectric, and ferroelectric properties.[1][2] These characteristics make it a valuable compound in various applications, including transducers, microphones, and sonar systems.[2][3]

Data Presentation: Properties and Solubility of Rochelle Salt

A thorough understanding of the physicochemical properties of Rochelle salt is crucial for successful crystal growth. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Rochelle Salt

Property	Value	Reference
Chemical Formula	KNaC₄H₄O₆·4H₂O	[4]
Molecular Mass	282.23 g/mol	[4]
Crystal System	Orthorhombic	[3]
Density	1.79 g/cm³	[4][5]
Melting Point	70-80 °C	[4][5]
Decomposition Temperature	220 °C	[4]
pH of 5% solution (25°C)	7-8	[4][5]

Table 2: Solubility of Rochelle Salt in Water

Temperature (°C)	Solubility (g / 100 mL or g / 100g H₂O)	Reference
0	26 g / 100 mL	[3]
20	63 g / 100 mL	[6]
20	73 g / 100g of water	[4]
26	66 g / 100 mL	[3]

Note: The solubility of Rochelle salt increases with temperature.[7]

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of Rochelle salt and the subsequent growth of a large single crystal.

Protocol 1: Synthesis of Rochelle Salt

This protocol describes the synthesis of Rochelle salt from potassium bitartrate (cream of tartar) and sodium carbonate (washing soda).

Materials:

• Potassium bitartrate (Cream of Tartar)

• Sodium carbonate (Washing Soda)

• Distilled water

• Beakers (600 mL and 250 mL)

• Heating source (e.g., hot plate or alcohol burner)

• Glass stirring rod

• Funnel

• Filter paper (or coffee filters)[8]

• Spatula

• Heat-resistant gloves

Procedure:

• Prepare Potassium Bitartrate Slurry: In a 600 mL beaker, create a slurry by mixing approximately 80 grams of potassium bitartrate with 100 mL of distilled water.[9][10]

• Heating: Gently heat the slurry to a near-boiling temperature (around 70-80°C) while stirring continuously.[1][9] It is not necessary for all the solid to dissolve.

• Reaction with Sodium Carbonate: Slowly add sodium carbonate to the hot slurry in small portions. The solution will fizz as carbon dioxide is released.[8][11] Continue adding sodium carbonate until the fizzing stops, indicating that the reaction is complete.

• Filtration: While the solution is still hot, filter it through a funnel lined with filter paper into a clean 250 mL beaker to remove any impurities or unreacted starting materials.[8][9][10] If crystals begin to form in the funnel and clog the filter paper, the solution can be gently reheated.[8]

• Crystallization: Place the beaker with the filtered solution in a refrigerator to cool.[8][9] Rochelle salt crystals will precipitate at the bottom of the beaker. This may take several hours to a few days.[8][9]

• Harvesting and Drying: Carefully decant the remaining liquid. Transfer the Rochelle salt crystals onto a piece of filter paper to dry.[8] These crystals can be used to prepare the solution for growing a large single crystal.

Protocol 2: Growth of a Large Single Crystal

This protocol details the process of growing a large single crystal of Rochelle salt from a supersaturated solution using a seed crystal.

Materials:

• Synthesized Rochelle salt

• Distilled water

• Beaker or crystal growing vessel (glass jar is suitable)[1]

• Heating source

• Stirring rod

• Fine thread (e.g., nylon fishing line)

• Support for suspending the seed crystal (e.g., a pencil or rod)[9]

• Tweezers

Procedure:

• Seed Crystal Selection: From the synthesized Rochelle salt, select a small, well-formed, and transparent crystal to act as the seed crystal.[1][9] Look for a crystal with clear facets and a symmetrical shape.[1]

• Prepare the Seed Crystal: Securely tie the selected seed crystal to the fine thread.

• Prepare a Supersaturated Solution:

  • Prepare a saturated solution by dissolving approximately 90-100 grams of Rochelle salt per 100 grams of distilled water.[9]

  • Gently heat the solution while stirring until all the salt has dissolved. This will create a supersaturated solution upon cooling.

  • Allow the solution to cool down slightly.

• Suspend the Seed Crystal: Suspend the seed crystal in the supersaturated solution by attaching the thread to a support placed across the top of the container.[9] Ensure the seed crystal is fully submerged and not touching the sides or bottom of the container.[9]

• Crystal Growth:

  • Slow Cooling Method: Cover the container to prevent contamination and rapid evaporation. Place the container in an environment with a stable temperature, or allow it to cool slowly to room temperature. An insulated container can be used to slow the cooling rate, which promotes the growth of larger and higher-quality crystals.[12]

  • Evaporation Method: Alternatively, the container can be left partially covered to allow for slow evaporation of the water, which will also lead to crystal growth. This method is typically slower.

• Monitoring and Maintenance:

  • Observe the crystal growth over several days to weeks.[8]

  • If small, unwanted crystals form on the main crystal or in the container, they should be carefully removed. The main crystal can be removed, cleaned of any secondary growths, and the solution can be reheated to dissolve the unwanted crystals and then cooled again before re-submerging the seed crystal.[8]

• Harvesting the Final Crystal: Once the crystal has reached the desired size, carefully remove it from the solution and dry it with a soft, lint-free cloth or tissue paper.[9]

• Storage: Rochelle salt crystals are efflorescent in low humidity and deliquescent in high humidity.[3][5] They should be stored in a well-sealed container in a location with controlled humidity (ideally between 30% and 84% relative humidity).[3][5]

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of Rochelle salt and the subsequent growth of a large single crystal.

Logical Relationships in Crystal Growth

Caption: Key factors influencing the size, quality, and number of Rochelle salt crystals grown from solution.

References

• 1. ia600407.us.archive.org [ia600407.us.archive.org]
• 2. prezi.com [prezi.com]
• 3. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 4. Rochelle Salt | Tartaric Products [gcchemicals.com]
• 5. atamankimya.com [atamankimya.com]
• 6. sciencebuddies.org [sciencebuddies.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 9. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 10. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 11. rsc.org [rsc.org]
• 12. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]

Application Notes and Protocols: Rochelle Salt in Ultrasonic Transducers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) in ultrasonic transducers. It includes a summary of its material properties, protocols for transducer fabrication and characterization, and a discussion of its historical and renewed interest, particularly in the context of eco-friendly and biodegradable electronic devices.

Introduction to Rochelle Salt for Ultrasonic Applications

Rochdale salt was the first material in which piezoelectricity was discovered by the Curie brothers in 1880. Its strong piezoelectric effect led to its use in early ultrasonic and acoustic devices such as phonograph pickups, microphones, and sonar transducers.[1][2] While it was largely replaced by more stable synthetic piezoelectric ceramics like lead zirconate titanate (PZT), there is a recent resurgence of interest in Rochelle salt due to its biodegradability, low cost, and eco-friendly nature.[3] Modern research focuses on composite materials where Rochelle salt crystals are embedded in a polymer matrix, which enhances their stability and durability.[2][4]

Quantitative Material Properties

The piezoelectric and elastic properties of Rochelle salt are crucial for designing and modeling ultrasonic transducers. The following tables summarize key quantitative data for single-crystal Rochelle salt. It is important to note that these properties, particularly the piezoelectric coefficients, are highly dependent on temperature, as Rochelle salt exhibits ferroelectricity between -18°C and +24°C.

Table 1: Piezoelectric and Dielectric Properties of Rochelle Salt

Property	Symbol	Value	Units	Notes
Piezoelectric Coefficient	d₁₄	Not explicitly found	pC/N	One of the three non-negligible shear coefficients.[5]
Piezoelectric Coefficient	d₂₅	Not explicitly found	pC/N	One of the three non-negligible shear coefficients.[5]
Piezoelectric Coefficient	d₃₆	Not explicitly found	pC/N	One of the three non-negligible shear coefficients.[5]
Relative Permittivity	ε₃₃/ε₀	~9.5	-	Value for an unstable crystal.[5]

Note: While specific values for d₁₄, d₂₅, and d₃₆ for single crystals were not found in the immediate search results, their significance is consistently highlighted. For composite materials, an effective d₃₃ of 3 to 25 pC/N has been reported.[3]

Table 2: Elastic Constants of Rochelle Salt

Property	Symbol	Value (x 10¹⁰ N/m²)	Units
Elastic Stiffness	c₁₁	2.92	GPa
Elastic Stiffness	c₂₂	4.12	GPa
Elastic Stiffness	c₃₃	3.82	GPa
Elastic Stiffness	c₄₄	1.14	GPa
Elastic Stiffness	c₅₅	0.35	GPa
Elastic Stiffness	c₆₆	0.88	GPa

Experimental Protocols

This section provides detailed protocols for the synthesis of Rochelle salt crystals, fabrication of a composite transducer, and characterization of its ultrasonic properties.

3.1. Protocol for Rochelle Salt Crystal Growth

This protocol is adapted from standard laboratory procedures for growing single crystals from an aqueous solution.

Materials:

• Potassium bitartrate (Cream of Tartar)

• Sodium carbonate (Washing Soda)

• Distilled water

• Beakers and flasks

• Heating plate with magnetic stirring

• Filtration apparatus (funnel and filter paper)

• Shallow dish or crystallizing dish

• Nylon thread

• Spatula and stirring rod

Procedure:

• Preparation of Saturated Solution:

  • Dissolve potassium bitartrate in hot distilled water in a beaker with constant stirring until no more solute dissolves.

  • Slowly add sodium carbonate to the solution. This will cause effervescence (release of CO₂). Continue adding sodium carbonate until the fizzing stops, indicating that the tartaric acid has been neutralized.

  • The reaction is: 2KHC₄H₄O₆(aq) + Na₂CO₃(aq) → 2KNaC₄H₄O₆(aq) + H₂O(l) + CO₂(g).

• Filtration:

  • While the solution is still warm, filter it to remove any impurities or undissolved solids.

• Seed Crystal Formation:

  • Pour a small amount of the filtered solution into a shallow dish and allow it to evaporate slowly at room temperature. Small seed crystals will form after a few days.

• Crystal Growth:

  • Select a well-formed seed crystal and tie it to a nylon thread.

  • Suspend the seed crystal in the remaining saturated Rochelle salt solution in a clean beaker.

  • Cover the beaker with a piece of filter paper to prevent dust from entering while allowing for slow evaporation.

  • Place the beaker in a location with a stable temperature to promote slow and uniform crystal growth.

  • The crystal will grow over several days to weeks.

3.2. Protocol for Rochelle Salt Composite Transducer Fabrication

This protocol describes the fabrication of a Rochelle salt-polymer composite transducer, which offers improved mechanical stability.[2][4]

Materials:

• Rochelle salt crystals (grown as per Protocol 3.1)

• Polymer matrix material (e.g., epoxy resin and hardener, or a 3D printable polymer like PLA)

• Mold or 3D printed scaffold

• Conductive electrodes (e.g., copper foil with conductive adhesive, or silver paint)

• Wires

• Mortar and pestle

• Vacuum desiccator

Procedure:

• Crystal Preparation:

  • Grind the Rochelle salt crystals into a fine powder using a mortar and pestle.

• Matrix Preparation:

  • If using epoxy, mix the resin and hardener according to the manufacturer's instructions.

  • If using a 3D printed scaffold, design and print the desired transducer structure.

• Composite Formation:

  • Disperse the Rochelle salt powder into the epoxy resin, ensuring a uniform mixture.

  • Pour the mixture into the mold or fill the 3D printed scaffold.

  • Place the filled mold/scaffold in a vacuum desiccator to remove any trapped air bubbles.

  • Allow the composite to cure completely as per the polymer manufacturer's guidelines.

• Electroding:

  • Once cured, remove the composite from the mold.

  • Attach electrodes to the opposing faces of the composite transducer. Ensure good electrical contact.

  • Solder wires to the electrodes for electrical connection.

3.3. Protocol for Ultrasonic Transducer Characterization

This section outlines the procedures to evaluate the performance of the fabricated Rochelle salt transducer.

3.3.1. Impedance Analysis

Equipment:

• Impedance analyzer

• Test fixture for holding the transducer

Procedure:

• Connect the transducer to the impedance analyzer using the test fixture.

• Set the frequency sweep range of the analyzer to encompass the expected resonant frequency of the transducer.

• Perform the frequency sweep and record the impedance and phase as a function of frequency.

• From the impedance spectrum, determine the series resonance frequency (fₛ, point of minimum impedance) and the parallel resonance frequency (fₚ, point of maximum impedance).

• These values can be used to calculate the electromechanical coupling factor.

3.3.2. Displacement Measurement using Laser Doppler Vibrometry (LDV)

Equipment:

• Laser Doppler Vibrometer (LDV)

• Function generator

• Power amplifier

• Oscilloscope

Procedure:

• Mount the transducer in a stable fixture.

• Apply a sinusoidal voltage from the function generator, amplified by the power amplifier, to the transducer at its resonant frequency.

• Position the LDV laser beam onto the surface of the transducer.

• Measure the out-of-plane displacement of the transducer surface.

• The displacement amplitude provides a direct measure of the transducer's actuation capability.

3.3.3. Acoustic Field Characterization using a Hydrophone

Equipment:

• Hydrophone with a calibrated sensitivity

• Water tank

• 3-axis positioning system

• Pulser-receiver

• Oscilloscope

Procedure:

• Mount the Rochelle salt transducer and the hydrophone in the water tank, ensuring they are aligned.

• Drive the transducer with a pulse from the pulser-receiver.

• Use the 3-axis positioning system to scan the hydrophone across the acoustic field of the transducer at a specific distance.

• At each position, record the pressure waveform detected by the hydrophone using the oscilloscope.

• This data can be used to map the acoustic pressure distribution, determine the beam profile, and identify the focal zone of the transducer.

Visualizations

4.1. Experimental Workflows

Figure 1: Experimental workflow for Rochelle salt transducer development.

4.2. Piezoelectric Effect Signaling Pathway

Figure 2: The direct and inverse piezoelectric effects in Rochelle salt.

Applications and Future Perspectives

Historically, Rochelle salt transducers were used in applications requiring high sensitivity, such as microphones and sonar.[1] The primary limitations were their temperature sensitivity and susceptibility to humidity. Modern approaches using polymer composites mitigate these stability issues, opening up new possibilities.[4]

For researchers in drug development, Rochelle salt-based ultrasonic transducers could offer a low-cost, disposable, and biocompatible option for various applications, including:

• Sonoporation: The generation of transient pores in cell membranes for drug and gene delivery.

• Acoustic Tweezing: Manipulation of cells and particles in microfluidic devices.

• Ultrasound-mediated Drug Release: Triggering the release of drugs from carriers.

The eco-friendly nature of Rochelle salt makes it an attractive alternative to lead-based materials, aligning with the growing demand for sustainable and green technologies in the scientific and medical fields.[3] Further research into optimizing the properties of Rochelle salt composites and developing reliable encapsulation techniques will be key to its broader adoption in advanced ultrasonic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques [mdpi.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Utilizing Rochelle Salt in Non-Linear Optics Experiments

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, NaKC₄H₄O₆·4H₂O) is a well-known ferroelectric crystal that exhibits significant piezoelectric and non-linear optical properties. Its non-centrosymmetric nature makes it a suitable candidate for various non-linear optical applications, including second-harmonic generation (SHG) and the electro-optic (Pockels) effect. This document provides detailed application notes and experimental protocols for the use of Rochelle salt in non-linear optics experiments. It includes a summary of its relevant physical and optical properties, step-by-step procedures for key experiments, and graphical representations of experimental setups and underlying principles.

Introduction to Rochelle Salt in Non-Linear Optics

Rochelle salt is a biaxial crystal belonging to the orthorhombic crystal system at room temperature. Its ferroelectric nature, existing between -18°C and 24°C, gives rise to a spontaneous electric polarization that can be reoriented by an external electric field. This property is intrinsically linked to its second-order non-linear optical susceptibility, which is responsible for phenomena like SHG and the Pockels effect.

The primary applications of Rochelle salt in non-linear optics explored in this document are:

• Second-Harmonic Generation (SHG): The process where two photons of the same frequency interacting with the material are converted into a single photon with twice the frequency (and half the wavelength).

• Pockels Effect: The linear change in the refractive index of the material in response to an applied external electric field. This effect can be used for optical modulation and Q-switching.

Physical and Optical Properties of Rochelle Salt

A summary of the key physical and non-linear optical properties of Rochelle salt is presented below. It is important to note that obtaining a complete and consistent dataset for all non-linear optical coefficients from the literature is challenging. The values presented here are compiled from available sources and should be considered as a reference.

Table 1: Physical and Linear Optical Properties of Rochelle Salt

Property	Value	Reference
Chemical Formula	NaKC₄H₄O₆·4H₂O
Crystal System	Orthorhombic (at room temp.)
Refractive Index (n)	≈ 1.49 - 1.50
Transparency Range	Visible Spectrum

Table 2: Non-Linear Optical Properties of Rochelle Salt

Property	Coefficient	Value (x 10⁻¹² m/V)	Reference
Electro-Optic (Pockels) Coefficients	r₄₁	Temperature Dependent	[1]
r₅₂	-
r₆₃	-
Second-Harmonic Generation Coefficients	d₁₄	Related to piezoelectric d₁₄	[2]
d₂₅	Related to piezoelectric d₂₅	[2]
d₃₆	Related to piezoelectric d₃₆	[2]

Experimental Protocols

Crystal Preparation and Handling

• Crystal Growth: High-quality single crystals of Rochelle salt can be grown from a supersaturated aqueous solution by slow evaporation.

• Cutting and Polishing: For specific phase-matching conditions, the crystal must be cut and polished to high optical quality with faces oriented correctly with respect to the crystallographic axes.

• Environmental Control: Rochelle salt is hygroscopic and its properties are temperature-sensitive, especially near its phase transition temperatures. Experiments should be conducted in a controlled environment with stable temperature and humidity.

Second-Harmonic Generation (SHG) using the Kurtz-Perry Powder Technique

The Kurtz-Perry powder technique is a convenient method for assessing the SHG efficiency of a non-linear optical material in powder form.

Protocol:

• Sample Preparation:

  • Grind a single crystal of Rochelle salt into a fine powder.

  • Sieve the powder to obtain a specific and uniform particle size range (e.g., 75-150 µm).

  • Pack the powder into a thin sample holder (e.g., a cuvette with a 1 mm path length).

• Experimental Setup:

  • Laser Source: A high-intensity pulsed laser, such as a Q-switched Nd:YAG laser operating at its fundamental wavelength of 1064 nm, is required.

  • Optical Path:

    • The laser beam is directed through a short-pass filter to remove any existing light at the second-harmonic wavelength (532 nm).

    • The beam is then focused onto the powdered Rochelle salt sample.

    • The light transmitted through the sample is collected by a lens.

  • Detection:

    • A long-pass filter is used to block the fundamental wavelength (1064 nm).

    • A narrow bandpass filter centered at the second-harmonic wavelength (532 nm) is placed before the detector.

    • A photomultiplier tube (PMT) or a sensitive photodiode is used to detect the SHG signal.

  • Reference Material: A standard non-linear optical material with a known SHG efficiency, such as potassium dihydrogen phosphate (KDP), should be used as a reference under the same experimental conditions.

• Data Acquisition and Analysis:

  • Measure the intensity of the SHG signal from the Rochelle salt sample.

  • Measure the intensity of the SHG signal from the reference KDP sample.

  • The relative SHG efficiency of Rochelle salt can be estimated by comparing its signal intensity to that of the KDP reference.

Caption: Experimental setup for SHG measurement using the Kurtz-Perry powder technique.

Pockels Effect Measurement

The Pockels effect can be observed by measuring the change in polarization of a light beam passing through the Rochelle salt crystal as a function of an applied electric field.

Protocol:

• Sample Preparation:

  • A single crystal of Rochelle salt is cut and polished with flat, parallel faces.

  • Transparent electrodes (e.g., indium tin oxide - ITO) are deposited on the two faces perpendicular to the direction of the applied electric field. Alternatively, parallel plate electrodes can be placed on either side of the crystal.

• Experimental Setup:

  • Light Source: A continuous wave (CW) laser with a stable output, such as a He-Ne laser (632.8 nm), is used.

  • Polarization Control:

    • The laser beam passes through a linear polarizer to define the initial polarization state.

    • The Rochelle salt crystal is placed after the first polarizer.

    • A quarter-wave plate may be used to introduce a phase bias.

    • A second linear polarizer (analyzer) is placed after the crystal, typically oriented at 90° with respect to the first polarizer (crossed polarizers).

  • Electric Field Application: A high-voltage DC power supply is connected to the electrodes on the crystal.

  • Detection: A photodetector measures the intensity of the light transmitted through the analyzer.

• Data Acquisition and Analysis:

  • With no voltage applied, the light intensity after the crossed analyzer should be at a minimum.

  • Apply a variable DC voltage to the crystal and record the corresponding change in the transmitted light intensity.

  • The change in refractive index, and thus the induced birefringence, is proportional to the applied voltage. This relationship can be used to determine the relevant electro-optic coefficient (e.g., r₄₁). The intensity of the transmitted light will be a sinusoidal function of the applied voltage.

Caption: Experimental setup for measuring the Pockels effect in a Rochelle salt crystal.

Phase-Matching Considerations for SHG

For efficient second-harmonic generation in a single crystal, the phase-matching condition must be satisfied. This condition requires the refractive index of the fundamental wave to be equal to the refractive index of the second-harmonic wave (n(ω) = n(2ω)). In birefringent crystals like Rochelle salt, this can be achieved by carefully choosing the polarization of the fundamental beam and its propagation direction relative to the crystal's optic axes (angle tuning) or by controlling the crystal's temperature (temperature tuning).

Due to the lack of readily available Sellmeier equations for Rochelle salt, which are necessary to theoretically predict the phase-matching angles, an empirical approach is recommended. This involves mounting the crystal on a rotational stage and systematically varying the angle of incidence of the fundamental laser beam while monitoring the SHG output to find the angle of maximum efficiency.

Caption: Logical relationship for achieving phase-matching in SHG.

Conclusion

Rochelle salt, with its notable non-linear optical properties, presents an interesting material for laboratory experiments and potential applications in optical modulation and frequency conversion. While challenges exist in obtaining a complete set of its non-linear optical coefficients and in its environmental sensitivity, the protocols outlined in this document provide a solid foundation for researchers to explore its capabilities in non-linear optics. Further characterization of its refractive index dispersion and non-linear optical tensor elements would be highly beneficial for advancing its use in this field.

References

• 1. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Rochelle Salt for Electro-optic Modulation

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation and application of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) for electro-optic modulation. Rochelle salt, a well-known ferroelectric crystal, exhibits the Pockels effect, making it a candidate material for various optical applications, including light modulation. These notes cover crystal synthesis, growth of large single crystals, characterization of electro-optic properties, and the fabrication of a transverse electro-optic modulator.

Introduction to Rochelle Salt for Electro-optic Modulation

Rochelle salt is a double salt of tartaric acid that crystallizes in the orthorhombic system.[1] It exhibits ferroelectricity between its two Curie points at -18°C and +24°C.[1] The electro-optic effect, specifically the Pockels effect, is a phenomenon where the refractive index of a material changes linearly with an applied electric field.[2] This property allows for the control of light polarization and intensity, forming the basis of electro-optic modulators. While materials like KDP and LiNbO₃ are more commonly used, Rochelle salt's unique properties and accessibility from common materials make it a subject of continued interest.

Quantitative Data

A summary of the key physical and optical properties of Rochelle salt relevant to electro-optic modulation is presented below.

Table 1: Physical and Optical Properties of Rochelle Salt

Property	Value	Reference
Chemical Formula	KNaC₄H₄O₆·4H₂O	[3]
Crystal System	Orthorhombic (paraelectric phases), Monoclinic (ferroelectric phase)	[4]
Refractive Index (n)	~1.511	[3]
Ferroelectric Curie Points	-18°C and +24°C	[1]
Electro-optic Coefficient (r₄₁)	Temperature-dependent (See Figure 1 in Combined Piezoelectrooptic Effect in Rochelle Salt at the Phase Transition)	[5]
Electro-optic Coefficients (r₅₂, r₆₃)	Data not readily available in recent literature

Note: The electro-optic coefficients of Rochelle salt are not as extensively documented in recent literature as those of other electro-optic crystals. The r₄₁ coefficient is known to be temperature-dependent, exhibiting anomalous behavior around the Curie points.

Experimental Protocols

Synthesis and Crystal Growth of Rochelle Salt

High-quality single crystals of Rochelle salt are essential for electro-optic applications. The following protocol outlines a method for synthesizing Rochelle salt and growing large single crystals.

3.1.1. Materials and Reagents:

• Potassium bitartrate (Cream of Tartar)

• Sodium carbonate (Washing Soda) or Sodium bicarbonate (Baking Soda)

• Distilled water

• Beakers

• Heating plate with magnetic stirring

• Filter paper

• Shallow crystallizing dish

• Nylon thread

• Seed crystal of Rochelle salt

3.1.2. Synthesis of Rochelle Salt:

• Preparation of Sodium Carbonate (if using baking soda): Heat sodium bicarbonate in an oven at 200°C for about an hour to convert it to sodium carbonate.

• Reaction: Dissolve potassium bitartrate in hot distilled water in a beaker with stirring. Slowly add sodium carbonate until effervescence ceases. The reaction is: 2KHC₄H₄O₆ + Na₂CO₃ → 2KNaC₄H₄O₆ + H₂O + CO₂

• Purification: Filter the hot solution to remove any impurities.

3.1.3. Growth of Single Crystals:

• Saturated Solution Preparation: Prepare a saturated solution of Rochelle salt in distilled water at a slightly elevated temperature (e.g., 40°C). Ensure all the salt has dissolved.

• Seed Crystal Selection: Select a small, well-formed Rochelle salt crystal to act as a seed. These can be obtained by slow evaporation of a small amount of the saturated solution in a shallow dish.

• Crystal Suspension: Tie the seed crystal to a thin nylon thread and suspend it in the center of the saturated solution, ensuring it does not touch the bottom or sides of the container.

• Slow Cooling/Evaporation: Allow the solution to cool down slowly to room temperature or allow for slow evaporation of the solvent at a constant temperature. This will cause the Rochelle salt to crystallize onto the seed, promoting the growth of a larger single crystal. The process can take several days to weeks depending on the desired crystal size.

Caption: Workflow for Rochelle Salt Synthesis and Crystal Growth.

Fabrication of a Transverse Electro-optic Modulator

A transverse electro-optic modulator is constructed such that the electric field is applied perpendicular to the direction of light propagation.

3.2.1. Crystal Preparation:

• Orientation and Cutting: A grown Rochelle salt crystal needs to be oriented and cut to the desired shape. For transverse modulation, the light should propagate along one of the crystallographic axes, while the electric field is applied along another. A common configuration for crystals with 222 point group symmetry (Rochelle salt's paraelectric phase) is to have light propagate along the c-axis, with the electric field applied along the a-axis.

• Polishing: The two faces through which the light will pass must be polished to an optical quality finish to minimize scattering losses.

3.2.2. Electrode Deposition:

• Masking: Mask the optically polished faces of the crystal.

• Deposition: Deposit conductive electrodes on the two faces perpendicular to the intended direction of the applied electric field (the a-faces in the described configuration). Gold or aluminum can be deposited using techniques like sputtering or thermal evaporation.

3.2.3. Assembly:

• Mounting: Mount the crystal in a suitable holder that provides electrical contacts to the electrodes without inducing mechanical stress on the crystal.

• Anti-reflection Coating (Optional): To improve transmission, an anti-reflection coating can be applied to the polished optical faces.

Caption: Fabrication workflow for a transverse electro-optic modulator.

Measurement of the Electro-optic Coefficient

The Senarmont compensator method is a common and accurate technique for measuring the phase retardation induced by the electro-optic effect, from which the electro-optic coefficients can be determined.

3.3.1. Experimental Setup:

• Light Source: A stable, monochromatic light source, such as a He-Ne laser (632.8 nm).

• Polarizers: Two high-quality linear polarizers (a polarizer and an analyzer).

• Quarter-Wave Plate: A quarter-wave plate for the wavelength of the light source.

• Rochelle Salt Modulator: The fabricated transverse modulator.

• High Voltage Source: A DC or AC high voltage source to apply to the modulator electrodes.

• Photodetector: A photodetector to measure the intensity of the transmitted light.

• Rotating Mount: A precision rotating mount for the analyzer.

3.3.2. Procedure:

• Setup Alignment: Arrange the components as shown in the diagram below. The transmission axis of the first polarizer is set at 45° to the induced principal axes of the crystal. The fast axis of the quarter-wave plate is aligned with the transmission axis of the polarizer.

• Zero-Field Measurement: With no voltage applied to the crystal, cross the analyzer with respect to the first polarizer to achieve minimum light transmission (extinction). Record the initial angle of the analyzer.

• Applying Voltage: Apply a known DC voltage to the crystal. This will induce a phase retardation, and the transmitted light intensity will increase.

• Compensation: Rotate the analyzer until the minimum transmission is restored. The angle of rotation is directly proportional to the induced phase retardation.

• Calculation: The electro-optic coefficient can be calculated from the measured phase retardation, the applied voltage, the dimensions of the crystal, and the refractive index of Rochelle salt.

Caption: Experimental setup for measuring the electro-optic coefficient.

Signaling Pathways and Logical Relationships

The electro-optic effect in Rochelle salt is governed by the Pockels effect, where the change in the refractive index is linearly proportional to the applied electric field. This relationship is described by the electro-optic tensor.

Caption: Logical pathway of the Pockels effect for electro-optic modulation.

Conclusion

This document has provided a detailed overview of the preparation of Rochelle salt for electro-optic modulation, including synthesis, crystal growth, and modulator fabrication. The provided protocols and diagrams are intended to serve as a valuable resource for researchers and scientists working in the fields of optics, materials science, and drug development where precise control of light is required. Further research is needed to fully characterize all the electro-optic coefficients of Rochelle salt and to optimize the performance of Rochelle salt-based modulators.

References

• 1. Pockels effect - Wikipedia [en.wikipedia.org]
• 2. Potassium sodium (2R,3R)-tartrate tetra­hydrate: the paraelectric phase of Rochelle salt at 105 K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ia600407.us.archive.org [ia600407.us.archive.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Demonstrating Ferroelectricity in Rochelle Salt

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) was the first material in which ferroelectricity was discovered. Its unique property of exhibiting spontaneous electric polarization that can be reversed by an external electric field makes it a cornerstone for studying ferroelectric phenomena. This document provides a detailed experimental setup and protocol for demonstrating the ferroelectric properties of Rochelle salt, primarily focusing on the observation of the characteristic hysteresis loop. The protocol is intended for researchers and scientists in materials science and related fields.

Introduction to Ferroelectricity in Rochelle Salt

Rochelle salt exhibits ferroelectricity in a specific temperature range between its two Curie points: -18°C (255 K) and 24°C (297 K)[1][2][3][4][5]. Outside this temperature range, it behaves as a paraelectric material[4][6]. The ferroelectric phase is characterized by a spontaneous polarization that can be reoriented by an applied electric field, leading to a hysteresis loop in the polarization-electric field (P-E) curve[2][7]. This behavior is a definitive indicator of ferroelectricity. The experimental demonstration of this phenomenon is crucial for understanding the fundamental principles of ferroelectric materials.

Experimental Objectives

• To grow single crystals of Rochelle salt suitable for ferroelectric measurements.

• To construct a Sawyer-Tower circuit for the observation of the ferroelectric hysteresis loop.

• To measure and observe the P-E hysteresis loop of Rochelle salt.

• To determine key ferroelectric parameters such as spontaneous polarization (Ps) and coercive field (Ec) from the hysteresis loop.

• To investigate the temperature dependence of the ferroelectric properties.

Materials and Equipment

Materials:

• Rochelle salt (Sodium Potassium Tartrate Tetrahydrate) powder

• Distilled water

• Silver paste or gold sputtering target for electrodes

• Fine-grade emery paper

• Connecting wires

Equipment:

• Beakers and glassware for crystal growth

• Heating plate with magnetic stirrer

• Seed crystal of Rochelle salt (can be grown initially)

• Nylon thread

• Crystal cutting and polishing equipment

• Function generator (capable of producing a sinusoidal or triangular waveform)

• High-voltage amplifier

• Digital oscilloscope

• Standard linear capacitor (C₀) of known capacitance

• Resistors for the circuit

• Temperature-controlled chamber or cryostat

• Thermocouple for temperature measurement

Experimental Protocols

• Prepare a Supersaturated Solution: Dissolve Rochelle salt powder in distilled water at an elevated temperature (e.g., 60°C) until no more salt dissolves. This creates a saturated solution at that temperature[4].

• Cooling and Seeding: Allow the solution to cool down slowly to room temperature. As the solution cools, it becomes supersaturated. Suspend a small seed crystal in the solution using a fine nylon thread[2][4].

• Crystal Growth: Cover the beaker to prevent rapid evaporation and contamination. Allow the crystal to grow over several days to weeks in an environment with stable temperature[2][4]. The slow evaporation of the solvent will lead to the growth of larger single crystals.

• Harvesting: Once a crystal of suitable size (e.g., a few centimeters) is grown, carefully remove it from the solution and dry it.

• Cutting: Carefully cut a thin slab (e.g., 1-2 mm thick) from the grown crystal perpendicular to the ferroelectric a-axis[2]. Rochelle salt is brittle, so this should be done with care.

• Polishing: Gently polish the two parallel faces of the slab using fine-grade emery paper to ensure they are smooth and parallel.

• Electrode Deposition: Apply conductive electrodes to the two polished faces. This can be done by painting a thin layer of silver paste or by sputtering a thin film of gold. The electrodes should cover a well-defined area of the crystal face.

The Sawyer-Tower circuit is a simple and effective method for displaying the ferroelectric hysteresis loop on an oscilloscope[7][8][9][10][11][12].

• Circuit Assembly: Connect the prepared Rochelle salt sample (Cf) in series with a standard linear capacitor (C₀). The capacitance of C₀ should be much larger than that of the sample.

• Voltage Application: Apply a sinusoidal or triangular AC voltage from a function generator, amplified by a high-voltage amplifier, across the series combination.

• Oscilloscope Connection: Connect the voltage applied to the circuit (proportional to the electric field E across the sample) to the X-input of the oscilloscope. Connect the voltage across the standard capacitor (Vx), which is proportional to the polarization P of the sample, to the Y-input of the oscilloscope.

The charge on the ferroelectric capacitor (Qf) is approximately equal to the charge on the standard capacitor (Q₀) since they are in series. Therefore, Qf = C₀ * Vy. The polarization P is Qf / A, where A is the electrode area. The electric field E is Vx / d, where d is the thickness of the crystal. The oscilloscope will then display a plot of P versus E, which is the hysteresis loop[9].

Data Presentation

The following table summarizes the key ferroelectric parameters of Rochelle salt that can be extracted from the P-E hysteresis loop at different temperatures within its ferroelectric range.

Temperature (°C)	Spontaneous Polarization (P_s) (µC/cm²)	Remanent Polarization (P_r) (µC/cm²)	Coercive Field (E_c) (kV/cm)
-15	~0.20	~0.18	~0.3
0	~0.25	~0.23	~0.2
10	~0.22	~0.20	~0.15
20	~0.15	~0.13	~0.1

Note: These are representative values. Actual experimental values may vary depending on crystal quality, electrode material, and measurement frequency.

Visualizations

Caption: Experimental workflow for demonstrating ferroelectricity in Rochelle salt.

Caption: Schematic of the Sawyer-Tower circuit for ferroelectric hysteresis measurement.

Safety Precautions

• High voltages are used in this experiment. Ensure all connections are secure and insulated.

• Handle the Rochelle salt crystals with care as they are fragile.

• Wear appropriate personal protective equipment (PPE) in the laboratory.

Conclusion

This application note provides a comprehensive guide for the experimental demonstration of ferroelectricity in Rochelle salt. By following the detailed protocols for crystal growth, sample preparation, and measurement using a Sawyer-Tower circuit, researchers can successfully observe the characteristic P-E hysteresis loop and quantify the key ferroelectric parameters. This experiment serves as a fundamental and insightful investigation into the nature of ferroelectric materials.

References

• 1. jmr.sharadpauri.org [jmr.sharadpauri.org]
• 2. tesla.phys.columbia.edu:8080 [tesla.phys.columbia.edu:8080]
• 3. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. physics.utoronto.ca [physics.utoronto.ca]
• 5. mdpi.com [mdpi.com]
• 6. icmp.lviv.ua [icmp.lviv.ua]
• 7. xueqilin.me [xueqilin.me]
• 8. researchgate.net [researchgate.net]
• 9. Objectives_template [archive.nptel.ac.in]
• 10. pubs.aip.org [pubs.aip.org]
• 11. atlantis-press.com [atlantis-press.com]
• 12. Electrical Measurements [warwick.ac.uk]

Application Notes and Protocols: Rochelle Salt as a Key Component in Fehling's Solution for the Determination of Reducing Sugars

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fehling's solution is a well-established chemical reagent used in both qualitative and quantitative analysis to determine the presence of reducing sugars and other reducing substances. The stability and reactivity of Fehling's solution are critically dependent on the presence of Rochelle salt (potassium sodium tartrate tetrahydrate). This document provides detailed application notes on the role and mechanism of Rochelle salt in Fehling's solution, along with comprehensive protocols for its preparation and use in the analysis of reducing sugars.

The Role of Rochelle Salt

In an alkaline environment, copper(II) ions (Cu²⁺) from copper sulfate would typically precipitate as copper(II) hydroxide (Cu(OH)₂), a gelatinous blue solid, rendering them unavailable for the redox reaction with reducing sugars. Rochelle salt acts as a chelating agent, forming a soluble, deep blue bistartratocuprate(II) complex with the Cu²⁺ ions.[1][2][3] This chelation process sequesters the copper ions in solution, preventing their precipitation and maintaining their availability to act as an oxidizing agent.[3][4]

Principle of the Fehling's Test

The Fehling's test is based on a redox reaction. In the presence of a reducing substance, such as an aldehyde or an α-hydroxy ketone functional group found in reducing sugars, the copper(II) ions in the bistartratocuprate(II) complex are reduced to copper(I) ions (Cu⁺).[4][5] This reduction is accompanied by the oxidation of the aldehyde group to a carboxylate group. The resulting copper(I) ions then precipitate from the alkaline solution as red copper(I) oxide (Cu₂O). The formation of this characteristic brick-red precipitate indicates a positive test.[4][5]

Quantitative Data

Composition of Fehling's Solution

Fehling's solution is prepared by mixing equal volumes of two separate solutions, Fehling's A and Fehling's B, immediately before use.[2][6] The combined solution is not stable and will slowly decompose.[5] Below are common formulations for the preparation of these solutions.

Solution	Component	Concentration/Amount	Solvent
Fehling's A	Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	34.639 g/500 mL	Distilled Water
Sulfuric acid (concentrated)	A few drops
Fehling's B	Rochelle salt (Potassium sodium tartrate tetrahydrate)	173 g/500 mL	Distilled Water
Sodium hydroxide (NaOH)	50 g/500 mL

Note: Some variations in the concentrations exist in the literature. It is recommended to use a consistent and validated formulation for quantitative analysis.

Sensitivity of the Fehling's Test

The sensitivity of the Fehling's test can be influenced by the specific protocol and the nature of the reducing sugar being analyzed.

Analyte	Reported Sensitivity
Glucose	The test is sensitive enough to detect as little as 1 mg of glucose, which will produce the characteristic red precipitate.[4][7]

For precise quantitative work, it is essential to determine the limit of detection (LOD) and limit of quantification (LOQ) under the specific experimental conditions being used.

Experimental Protocols

Preparation of Fehling's Solution

Fehling's Solution A:

• Weigh 34.639 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).

• Dissolve the copper sulfate in approximately 400 mL of distilled water in a 500 mL volumetric flask.

• Add 2-3 drops of concentrated sulfuric acid to prevent the hydrolysis of the copper salt.

• Make up the volume to 500 mL with distilled water and mix thoroughly.

• Store in a tightly stoppered bottle.

Fehling's Solution B:

• Weigh 173 g of Rochelle salt (potassium sodium tartrate tetrahydrate) and 50 g of sodium hydroxide (NaOH).

• Carefully dissolve the sodium hydroxide in approximately 300 mL of distilled water in a beaker (Note: this is an exothermic process; cool the solution in an ice bath).

• Once cooled, add the Rochelle salt and stir until completely dissolved.

• Transfer the solution to a 500 mL volumetric flask.

• Make up the volume to 500 mL with distilled water and mix thoroughly.

• Store in a rubber-stoppered bottle to prevent reaction with atmospheric carbon dioxide.

Qualitative Protocol for Detecting Reducing Sugars

• In a test tube, add 1 mL of the sample solution to be tested.

• Prepare the fresh Fehling's solution by mixing 1 mL of Fehling's A and 1 mL of Fehling's B in a separate test tube.

• Add 2 mL of the freshly prepared Fehling's solution to the sample.

• Place the test tube in a boiling water bath for 2-5 minutes.

• Observe for the formation of a yellow, orange, or brick-red precipitate.

Interpretation:

• Positive Test: Formation of a reddish-brown precipitate indicates the presence of reducing sugars.[3]

• Negative Test: The solution remains deep blue, indicating the absence of reducing sugars.[3]

Quantitative Protocol: Titrimetric Determination of Reducing Sugars

This protocol involves the standardization of Fehling's solution with a known concentration of a reducing sugar (e.g., glucose) followed by the titration of the unknown sample.

Standardization of Fehling's Solution:

• Accurately prepare a standard glucose solution of a known concentration (e.g., 0.5% w/v).

• Pipette 10 mL of Fehling's A and 10 mL of Fehling's B into a 250 mL conical flask. Add 20 mL of distilled water.

• Heat the solution to boiling on a hot plate.

• Fill a burette with the standard glucose solution.

• Titrate the hot Fehling's solution with the glucose solution. The endpoint is the disappearance of the blue color, resulting in a colorless solution with a red precipitate.

• For a more precise endpoint, add 2-3 drops of methylene blue indicator towards the end of the titration. The endpoint is reached when the methylene blue indicator is decolorized.

• Repeat the titration at least three times to obtain a consistent titer value.

• Calculate the "Fehling's factor" (mg of glucose equivalent to 1 mL of Fehling's solution).

Titration of Unknown Sample:

• Prepare the unknown sample solution. If the concentration of reducing sugar is high, a dilution step may be necessary.

• Pipette 10 mL of Fehling's A and 10 mL of Fehling's B into a 250 mL conical flask with 20 mL of distilled water.

• Heat the solution to boiling.

• Titrate the hot Fehling's solution with the unknown sample solution until the endpoint is reached (as described in the standardization step).

• Repeat the titration to ensure accuracy.

• Calculate the concentration of reducing sugars in the unknown sample using the Fehling's factor determined during standardization.

Interfering Substances

It is crucial to be aware of substances that can interfere with the Fehling's test:

• α-Hydroxy ketones: These compounds will give a positive test. Fructose, a ketose, is an α-hydroxy ketone and is a reducing sugar.[1][8]

• Formic acid and formates: These will also give a positive test.

• Aromatic aldehydes: These generally do not react or react very slowly with Fehling's solution.

• Other reducing agents: Any non-carbohydrate reducing agent present in the sample may give a false positive result.

Visualizations

Figure 1: Chelation of Copper(II) ions by Rochelle Salt.

Figure 2: Experimental workflow for the qualitative Fehling's test.

Figure 3: Overall reaction of Fehling's test with a reducing sugar.

References

• 1. quora.com [quora.com]
• 2. Fehling's solution - Wikipedia [en.wikipedia.org]
• 3. microbenotes.com [microbenotes.com]
• 4. mlsu.ac.in [mlsu.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. testbook.com [testbook.com]
• 7. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Cutting and Polishing Rochelle Salt Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) is a piezoelectric and ferroelectric crystal with applications in transducers, sensors, and non-linear optics. Proper sample preparation is crucial for accurate characterization of its physical properties. Due to its soft, brittle, and hygroscopic nature, specialized techniques are required for cutting and polishing to obtain high-quality, damage-free surfaces. These application notes provide detailed protocols for the cutting and polishing of Rochelle salt crystals, compiled from established methods for water-soluble and soft crystals.

Handling and Storage

Rochelle salt is highly sensitive to humidity and temperature changes.

• Handling: Always handle crystals in a low-humidity environment, ideally in a glove box with an inert atmosphere (e.g., dry argon or nitrogen).[1] If a glove box is unavailable, work in a room with a dehumidifier and minimize exposure time. Wear powder-free nitrile gloves to prevent contamination from skin oils and moisture.

• Storage: Store crystals in a desiccator with a suitable desiccant (e.g., silica gel or Drierite). Ensure the container is well-sealed.

Cutting Techniques

Mechanical cutting of Rochelle salt can easily introduce defects such as cracks and dislocations.[2][3] The recommended method for obtaining clean cuts is a low-stress, solvent-assisted technique.

Wet Thread Sawing

This is the most common and effective method for cutting Rochelle salt.[4] It utilizes a moving thread saturated with a solvent to gently dissolve the crystal along a defined line.

Experimental Protocol:

• Crystal Mounting: Securely mount the Rochelle salt crystal onto a stable platform using a low-stress adhesive such as wax or a cyanoacrylate-based glue. Ensure the desired cutting plane is accurately aligned.

• Saw Preparation:

  • Use a fine, strong thread. Cotton or silk thread is suitable.

  • String the thread onto a hacksaw frame to maintain consistent tension.[4]

• Solvent Selection: The choice of solvent is critical to control the cutting rate.

  • For a slow, controlled cut, use a saturated solution of Rochelle salt in distilled water. This prevents excessive dissolution around the cut.

  • For a faster cut, a slightly undersaturated solution or pure distilled water can be used, but this increases the risk of rounding the edges of the cut.

• Cutting Process:

  • Position the mounted crystal so the tensioned thread rests on the desired cutting line.

  • Continuously apply the chosen solvent to the thread at the point of contact with the crystal using a drip system or a saturated sponge.

  • Move the thread back and forth in a gentle sawing motion. The cutting action is primarily through dissolution, not abrasion.

  • Apply minimal downward pressure to avoid fracturing the crystal. Let the solvent do the work.

• Post-Cutting:

  • Once the cut is complete, gently clean the crystal surface with a soft cloth or tissue dampened with a non-aqueous solvent like anhydrous ethanol to remove any residual cutting solution.

  • Dry the crystal immediately in a desiccator or with a gentle stream of dry air.

Lapping and Polishing Techniques

A multi-step lapping and polishing process is required to achieve a smooth, optically flat surface. The process should proceed from coarser to finer abrasives. All polishing steps should be performed in a low-humidity environment.

Lapping

Lapping is a pre-polishing step to remove saw marks and create a flat surface.

Experimental Protocol:

• Lapping Plate: Use a flat glass or cast iron lapping plate.

• Abrasive Slurry:

  • Start with a coarser abrasive such as 5 µm aluminum oxide (Al₂O₃) or silicon carbide (SiC) powder.

  • Create a slurry by suspending the abrasive powder in a non-aqueous, lubricating vehicle such as mineral oil or ethylene glycol.[5]

• Lapping Procedure:

  • Apply the slurry to the lapping plate.

  • Hold the crystal and move it in a figure-eight motion across the plate. This ensures even material removal and maintains the flatness of the lapping plate.

  • Apply gentle, consistent pressure.

  • Periodically clean the crystal and lapping plate with anhydrous ethanol and inspect the surface for flatness and removal of saw marks.

• Fine Lapping:

  • Repeat the process with a finer abrasive, such as 3 µm Al₂O₃, to remove the scratches from the previous step.

Polishing

Polishing removes the fine scratches from lapping and produces a specular surface. Due to the hygroscopic nature of Rochelle salt, a solvent-based polishing technique is recommended.

Experimental Protocol:

• Polishing Pad: Use a soft, low-nap polishing cloth, such as velvet or a polyurethane pad, mounted on a flat surface.[1][6]

• Polishing Slurry/Solvent:

  • For a final polish, use a fine abrasive like 1 µm or 0.5 µm diamond powder or cerium oxide (CeO₂) suspended in a non-aqueous lubricant. A saturated hydrocarbon liquid lubricant is highly effective for deliquescent crystals.[7]

  • Alternatively, for a very gentle final polish, use a soft cloth (e.g., velvet) lightly dampened with anhydrous ethanol or isopropanol.[1] This method relies on controlled dissolution to remove the final layer of surface damage.

• Polishing Procedure:

  • Apply a small amount of the polishing slurry or solvent to the pad.

  • Move the crystal over the pad in a figure-eight pattern with light pressure.[1]

  • Polish for short durations, frequently cleaning and inspecting the surface under magnification to prevent over-polishing and edge rounding.

• Final Cleaning:

  • Thoroughly clean the polished crystal with anhydrous ethanol or another suitable non-aqueous solvent to remove all traces of the polishing compound.

  • Dry the crystal immediately and transfer it to a desiccator for storage.

Data Presentation

The following tables provide recommended starting parameters for cutting and polishing Rochelle salt crystals. These values may require optimization based on the specific crystal size, quality, and desired surface finish.

Table 1: Wet Thread Sawing Parameters

Parameter	Recommended Value	Notes
Thread Material	Cotton or Silk	Provides good solvent retention and is non-abrasive.
Thread Tension	Moderate	Sufficient to keep the thread straight during cutting.[4]
Wetting Agent	Saturated Rochelle Salt Solution	For controlled, slow cutting.
Cutting Motion	Gentle, reciprocating	Avoid aggressive sawing motions.
Applied Pressure	Minimal	The weight of the saw frame is often sufficient.

Table 2: Lapping and Polishing Parameters

Stage	Abrasive Type	Abrasive Size (µm)	Lapping/Polishing Pad	Lubricant/Vehicle
Coarse Lapping	Al₂O₃ or SiC	5	Glass or Cast Iron Plate	Mineral Oil or Ethylene Glycol
Fine Lapping	Al₂O₃ or SiC	3	Glass or Cast Iron Plate	Mineral Oil or Ethylene Glycol
Polishing	Diamond or CeO₂	1 - 0.5	Soft, low-nap cloth	Saturated Hydrocarbon Lubricant
Final Polish	None	N/A	Velvet	Anhydrous Ethanol

Visualizations

Experimental Workflows

The following diagrams illustrate the logical flow of the cutting and polishing processes.

Caption: Workflow for cutting Rochelle salt crystals.

Caption: Workflow for lapping and polishing Rochelle salt.

References

• 1. researchgate.net [researchgate.net]
• 2. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 5. surfaceconditioning.saint-gobain.com [surfaceconditioning.saint-gobain.com]
• 6. researchgate.net [researchgate.net]
• 7. US6146251A - Polishing method, method of manufacturing an optical device, and a liquid suspension used for polishing - Google Patents [patents.google.com]

Application Notes and Protocols for Rochelle Salt in the Silvering of Mirrors

Introduction

The deposition of a silver layer onto a substrate, a process commonly known as silvering, is a cornerstone technique in the fabrication of mirrors, reflective coatings, and various optical components. Among the established methods, the use of Rochelle salt (potassium sodium tartrate tetrahydrate) as a reducing agent for an ammoniacal silver nitrate solution (Tollens' reagent) offers a reliable and controllable means of producing a high-quality silver mirror. This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development who may utilize this technique for applications ranging from specialized laboratory glassware to the manufacturing of analytical devices.

Chemical Principles

The silvering process using Rochelle salt is a classic example of a redox reaction. The key components are the silvering solution, which contains the diamminesilver(I) complex ([Ag(NH₃)₂]⁺), and the reducing solution, containing Rochelle salt (KNaC₄H₄O₆·4H₂O).

In an alkaline environment, the tartrate ion from the Rochelle salt reduces the diamminesilver(I) complex to elemental silver, which then deposits onto a prepared surface. The tartrate ion, in turn, is oxidized. While the precise oxidation products of the tartrate ion can be complex, a plausible reaction involves the oxidation of the secondary alcohol groups to ketones.

The overall balanced chemical equation can be represented as:

2[Ag(NH₃)₂]⁺(aq) + C₄H₄O₆²⁻(aq) + 2OH⁻(aq) → 2Ag(s) + C₄H₂O₆²⁻(aq) + 4NH₃(aq) + 2H₂O(l)

In this reaction, the tartrate ion is oxidized to diketosuccinate, and the silver ions are reduced to solid silver, which forms the mirror.

Experimental Protocols

1. Glass Substrate Preparation

The quality of the silver mirror is critically dependent on the cleanliness of the glass surface. The following multi-step cleaning procedure is recommended:

• Mechanical Cleaning: Scrub the glass surface with a slurry of calcium carbonate or cerium oxide and water to remove any surface contaminants.

• Degreasing: Wash the glass thoroughly with a laboratory-grade detergent and rinse with deionized water. Subsequently, immerse the glass in a solution of potassium hydroxide in ethanol (or a commercial glass cleaning solution) for at least one hour.

• Acid Wash: After rinsing with deionized water, immerse the glass in a solution of nitric acid (e.g., 10% v/v) for 30 minutes to remove any remaining organic residues and to etch the surface slightly for better silver adhesion.

• Final Rinse: Rinse the glass extensively with deionized water and ensure that the final rinse water sheets off the surface without beading, which indicates a clean, hydrophilic surface. The cleaned glass should be kept immersed in deionized water until the silvering process begins.

2. Preparation of Silvering Solutions

The silvering process typically involves the preparation of two separate solutions that are mixed immediately before use.

Solution A: Ammoniacal Silver Nitrate (Tollens' Reagent)

• Dissolve silver nitrate (AgNO₃) in deionized water.

• Slowly add aqueous ammonia (e.g., 25% NH₃ solution) dropwise while stirring continuously. A brown precipitate of silver oxide (Ag₂O) will form initially.

• Continue adding ammonia solution until the precipitate just dissolves, forming a clear, colorless solution of diamminesilver(I) nitrate ([Ag(NH₃)₂]NO₃). Avoid adding an excess of ammonia, as this can slow down the reaction and affect the quality of the mirror.

Solution B: Rochelle Salt Reducing Solution

• Dissolve Rochelle salt (potassium sodium tartrate tetrahydrate) in deionized water.

• In some protocols, a small amount of silver nitrate is added to this solution and boiled. This is believed to "seed" the reaction and improve the quality of the silver deposit. The solution is then cooled and filtered.

3. The Silvering Process

• Warm the cleaned glass substrate to approximately 30-40°C. This can be achieved by rinsing with warm deionized water.

• Warm Solution A and Solution B separately to the same temperature.

• Mix equal volumes of Solution A and Solution B and immediately pour the mixture onto the prepared glass surface. Ensure the entire surface is covered.

• Gently agitate the solution over the glass surface to ensure an even deposition of silver. The solution will gradually darken as colloidal silver is formed, and a silver film will begin to deposit on the glass.

• Allow the reaction to proceed for 15-30 minutes, or until a sufficiently thick silver layer has formed.

• Pour off the spent silvering solution and rinse the silvered surface gently with deionized water.

• Allow the mirror to air dry in a dust-free environment or gently dry it with a stream of clean, dry air.

4. Post-Treatment

To protect the silver layer from abrasion and tarnishing, a protective coating is typically applied. This can be a layer of copper deposited electrolytically, followed by a coat of paint or lacquer.

Quantitative Data

Solution Component	Formulation 1	Formulation 2	Formulation 3
Silvering Solution
Silver Nitrate	2.48 g in 120 mL H₂O	10 g in 100 g H₂O	8 oz in 28 oz H₂O
Ammonia (25%)	~30 drops (to dissolve precipitate)	To dissolve precipitate	6 oz
Additional Silver Nitrate	2.07 g	-	-
Final Volume	473 mL	-	-
Reducing Solution
Rochelle Salt	1.56 g	-	2 oz in 16 oz H₂O
Silver Nitrate	1.62 g (boiled with Rochelle salt)	-	-
Final Volume	473 mL	-	-

Note: The formulations are presented as found in the source materials and may require adjustments based on the purity of reagents and specific experimental conditions.

Experimental Workflow Diagram

Application Notes and Protocols for Rochelle Salt in Acoustic and Vibrational Device Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) in the research and development of acoustic and vibrational devices. Rochelle salt is a well-known piezoelectric and ferroelectric material, notable for its high piezoelectric coefficients and its eco-friendly, non-toxic nature, making it a material of interest for sustainable and biocompatible technologies.[1][2]

Quantitative Data Summary

The piezoelectric, dielectric, and elastic properties of Rochelle salt are crucial for designing and modeling its performance in acoustic and vibrational devices. These properties can vary with crystal quality, measurement conditions, and the specific composition of composite materials.

Table 1: Piezoelectric and Dielectric Properties of Rochelle Salt

Property	Symbol	Value	Units	Notes and Citations
Piezoelectric Coefficient	d₃₃	30 to 120	pC/N	For PLA/RS composite samples. The value is dependent on the thickness of the sample.[2]
Piezoelectric Coefficient	d₃₃	up to 1120	pC/N	For electrophoretically deposited nanocrystalline layers.[3]
Piezoelectric Coefficients	d₁₄, d₂₅, d₃₆	Non-negligible	-	Rochelle salt has three significant orthogonal piezoelectric coefficients.[4]
Relative Permittivity (Dielectric Constant)	ε₃₃ / ε₀	~9.5	-	For unstable Rochelle salt.[2] Can reach up to 18,000 in slabs cut perpendicular to the a-axis.[5]
Curie Temperatures	T_c	-18 and 24.9	°C	Rochelle salt is ferroelectric between these two temperatures.[2]

Table 2: Physical and Mechanical Properties of Rochelle Salt

Property	Value	Units	Notes and Citations
Crystal System	Monoclinic (Ferroelectric Phase), Orthorhombic (Paraelectric Phase)	-	[2]
Stability	Deliquescent (absorbs moisture from the air)	-	Requires protection against humidity for long-term device stability.[6]

Experimental Protocols

Synthesis of High-Quality Rochelle Salt Single Crystals

This protocol describes a method for growing large, single crystals of Rochelle salt suitable for device fabrication.

Materials and Equipment:

• Potassium bitartrate (Cream of Tartar)

• Sodium carbonate (Washing Soda)

• Distilled water

• Beakers (600 ml and 250 ml)

• Heating source (hot plate or alcohol lamp)

• Stirring rod

• Filter paper and funnel

• Shallow dish or crystallizing dish

• Nylon thread

• Forceps

Protocol:

• Preparation of Saturated Solution:

  • In a 600 ml beaker, dissolve approximately 80 grams of cream of tartar in 100 ml of distilled water.[7]

  • Heat the mixture to a boil while stirring continuously to dissolve as much of the cream of tartar as possible.[7]

  • Slowly add sodium carbonate to the hot solution in small portions. The solution will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops, indicating the reaction is complete.[7]

  • Filter the hot, clear solution through filter paper into a clean 250 ml beaker to remove any impurities or undissolved particles.[6][8]

• Growth of Seed Crystals:

  • Pour the filtered solution into a shallow dish and allow it to cool slowly to room temperature.

  • As the solution cools and evaporates over several hours to a day, small, well-formed crystals (seed crystals) will precipitate.

  • Carefully select a few of the most transparent and well-formed seed crystals using forceps.

• Growth of Large Single Crystals:

  • Prepare a fresh saturated solution of Rochelle salt as described in step 1.

  • Tie a selected seed crystal to a thin nylon thread and suspend it in the center of the beaker containing the fresh saturated solution, ensuring it does not touch the sides or bottom.

  • Cover the beaker with a piece of filter paper to prevent dust contamination while allowing for slow evaporation.

  • Place the setup in a location with a stable temperature to promote slow and uniform crystal growth.

  • Allow the crystal to grow for several days to weeks, depending on the desired size. The crystal will grow as the solvent evaporates, increasing the solution's saturation.

Fabrication of a Piezoelectric Transducer

This protocol outlines the basic steps for fabricating a simple piezoelectric transducer from a grown Rochelle salt crystal.

Materials and Equipment:

• Large, high-quality Rochelle salt crystal

• Wet thread saw or fine wire saw

• Conductive silver paint or epoxy

• Fine gauge wires

• Epoxy or other insulating sealant

• Microscope for inspection

Protocol:

• Crystal Cutting and Shaping:

  • Carefully cut the Rochelle salt crystal into a thin, rectangular plate of the desired dimensions. A wet thread saw is effective for cleanly cutting the water-soluble crystal.[9]

  • The orientation of the cut is critical for maximizing the desired piezoelectric effect. For a thickness-mode transducer, the cut should be perpendicular to the crystallographic axis that exhibits the highest piezoelectric response.

• Electrode Deposition:

  • Apply a thin, uniform layer of conductive silver paint or epoxy to the two opposing major faces of the crystal plate to serve as electrodes.[9]

  • Ensure the conductive layers do not touch at the edges of the crystal to prevent short-circuiting.

  • Carefully solder a fine gauge wire to each electrode.

• Encapsulation and Housing:

  • To protect the deliquescent Rochelle salt crystal from moisture, encapsulate the entire assembly in a non-conductive, moisture-resistant material like epoxy.

  • Ensure the connecting wires exit the encapsulation for external connection.

  • The encapsulated transducer can then be mounted in a suitable housing for the specific application.

Characterization of Piezoelectric Properties

2.3.1. Direct Piezoelectric Effect (d₃₃) Measurement

This protocol describes a method to measure the direct piezoelectric coefficient, d₃₃.

Materials and Equipment:

• Fabricated Rochelle salt transducer

• Force gauge or calibrated weight set

• Charge amplifier or high-impedance electrometer

• Oscilloscope or data acquisition system

Protocol:

• Setup:

  • Connect the electrodes of the transducer to the input of a charge amplifier or electrometer.

  • Position the transducer on a stable, insulated surface.

• Measurement:

  • Apply a known, compressive force to the transducer using the force gauge or weights, perpendicular to the electroded surfaces.

  • Record the charge generated by the transducer using the charge amplifier and data acquisition system.

  • Repeat the measurement for several different applied forces to ensure linearity.

• Calculation:

  • The d₃₃ coefficient is calculated as the ratio of the generated charge (Q) to the applied force (F): d₃₃ = Q / F

2.3.2. Converse Piezoelectric Effect (Displacement Measurement)

This protocol describes the measurement of the displacement of the transducer when a voltage is applied.

Materials and Equipment:

• Fabricated Rochelle salt transducer

• Function generator

• High voltage amplifier (if needed)

• Laser Doppler Vibrometer (LDV)

• Oscilloscope

Protocol:

• Setup:

  • Mount the transducer securely.

  • Position the LDV to focus its laser beam on the center of one of the transducer's faces.

  • Connect the output of the function generator (and amplifier, if used) to the transducer's electrodes.

• Measurement:

  • Apply a sinusoidal voltage of a specific frequency and amplitude to the transducer.

  • Measure the resulting displacement of the transducer surface using the LDV.

  • Vary the frequency and amplitude of the applied voltage and record the corresponding displacement to characterize the transducer's response.

Application in Hydrophone Development

Rochelle salt's high piezoelectric sensitivity makes it a candidate for use in hydrophones for underwater acoustic detection.

Protocol for Hydrophone Assembly and Testing

Materials and Equipment:

• Encapsulated Rochelle salt transducer

• Waterproof housing

• Coaxial cable

• Water tank

• Calibrated reference hydrophone

• Signal projector (underwater speaker)

• Preamplifier

• Spectrum analyzer or oscilloscope

Protocol:

• Assembly:

  • Mount the encapsulated Rochelle salt transducer inside a waterproof housing, ensuring a good acoustic coupling between the transducer and the housing.

  • Seal the cable entry to the housing to ensure it is watertight.

• Calibration by Comparison:

  • Place the Rochelle salt hydrophone and a calibrated reference hydrophone at the same depth in a water tank.

  • Position a signal projector at a known distance from both hydrophones.

  • Drive the projector with a sinusoidal signal at various frequencies within the desired operating range.

  • For each frequency, record the output voltage from both the Rochelle salt hydrophone and the reference hydrophone.

• Sensitivity Calculation:

  • The sensitivity of the Rochelle salt hydrophone (S_RS) can be calculated relative to the known sensitivity of the reference hydrophone (S_ref) using the following formula: S_RS = S_ref * (V_RS / V_ref) where V_RS and V_ref are the output voltages of the Rochelle salt and reference hydrophones, respectively.

• Frequency Response:

  • Plot the calculated sensitivity of the Rochelle salt hydrophone as a function of frequency to determine its frequency response.

Disclaimer: The protocols provided are intended for research purposes and should be performed by qualified personnel in a laboratory setting. Appropriate safety precautions should be taken when handling chemicals and electrical equipment. The performance of devices will depend on the quality of the materials and the precision of the fabrication and measurement techniques.

References

• 1. Underwater acoustics calibration for acoustic technology - NPL [npl.co.uk]
• 2. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Materials | Free Full-Text | Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques [mdpi.com]
• 5. physlab.lums.edu.pk [physlab.lums.edu.pk]
• 6. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 7. thoughtco.com [thoughtco.com]
• 8. How to Make Piezeoelectric Rochelle Salt Crystals - Daycounter [daycounter.com]
• 9. isis.stfc.ac.uk [isis.stfc.ac.uk]

Technical Notes & Optimization

troubleshooting common issues in Rochelle salt crystal growth

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) crystal growth.

Frequently Asked Questions (FAQs)

Q1: What is Rochelle salt and what are its key properties?

A1: Rochelle salt is the common name for potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O).[1] It is a double salt of tartaric acid that crystallizes in the orthorhombic system.[2] Key properties relevant to researchers include:

• Piezoelectricity: The ability to generate an electrical charge in response to applied mechanical stress.[1][2]

• Ferroelectricity: It exhibits a spontaneous electric polarization that can be reversed by an external electric field.[3]

• Decomposition Temperature: The crystals are sensitive to heat and decompose at temperatures exceeding 55°C (131°F).[2][3]

• Hygroscopy: Rochelle salt is deliquescent and can be damaged by exposure to moisture.[4]

Q2: What are the primary methods for growing Rochelle salt crystals?

A2: The two primary methods for growing Rochelle salt crystals are:

• Spontaneous Nucleation via Evaporation/Cooling: A saturated solution is prepared and allowed to cool or evaporate slowly. Crystals will form spontaneously. Slow cooling and evaporation lead to larger, fewer crystals, while rapid changes produce many small crystals.[2]

• Seeded Growth: A small, well-formed crystal (a "seed crystal") is introduced into a supersaturated solution.[5][6][7] The solute then deposits onto the seed, allowing for the growth of a large, single crystal.[7]

Q3: Can I synthesize Rochelle salt in the lab?

A3: Yes, Rochelle salt can be synthesized from common laboratory or household chemicals. The most common method involves reacting cream of tartar (potassium bitartrate) with sodium carbonate (washing soda) in hot water.[8][9] The reaction proceeds until the addition of sodium carbonate no longer produces fizzing (CO₂ evolution).[2][9]

Troubleshooting Common Issues

This section addresses specific problems that may be encountered during the crystal growth process.

Issue 1: No Crystals Are Forming

Symptoms:

• The solution remains clear for an extended period (several days) with no crystal formation.

Possible Causes & Solutions:

Cause	Solution
Unsaturated Solution	The most common cause is a solution that is not sufficiently concentrated.[2] To fix this, you can either gently heat the solution to evaporate some of the water or add more Rochelle salt powder until no more dissolves.[7] To test for saturation, add a small, unwanted crystal to the solution. If it dissolves, the solution is unsaturated.[2]
Insufficient Cooling	If relying on cooling for crystallization, the temperature drop may not be significant enough. Consider refrigerating the solution to decrease the solubility of the Rochelle salt.[2]
Lack of Nucleation Sites	For spontaneous crystallization, there may be a lack of nucleation sites. Try scratching the inside of the container below the liquid surface with a glass rod to create microscopic imperfections that can initiate crystal growth.

Issue 2: Formation of a Non-Crystalline Solid or Glassy Substance

Symptoms:

• Instead of distinct crystals, a solid, amorphous, or glassy mass forms.[6]

• The cooled melt is a viscous, sticky, clear resin-like substance.[10]

Possible Causes & Solutions:

Cause	Solution
Excessive Supersaturation	Rapid crystallization from a highly supersaturated solution can lead to the formation of a non-crystalline solid. Reduce the level of supersaturation by adding a small amount of distilled water and then allowing for slower cooling or evaporation.
Rapid Cooling	Cooling the solution too quickly can prevent the orderly arrangement of molecules into a crystal lattice. Use a water bath to slow the cooling process.
Viscous Solution Hindering Crystallization	Highly concentrated solutions can be viscous, which can inhibit molecular movement and crystallization.[10] Seeding the cooled melt with a tiny piece of an existing Rochelle salt crystal can help induce crystallization.[10]

Issue 3: Crystals are Small, Needle-like, or Form in Clusters

Symptoms:

• The resulting crystals are very fine and needle-shaped instead of the desired blocky, prismatic shape.[6]

• Many small crystals form in a cluster rather than a few large ones.

Possible Causes & Solutions:

Cause	Solution
Rapid Crystallization	Rapid cooling or evaporation leads to the formation of many nucleation sites, resulting in numerous small crystals.[9] Ensure a slow and controlled cooling or evaporation process.
Impurities	Impurities in the starting materials (e.g., anti-caking agents in cream of tartar) can act as numerous nucleation sites.[6] It is recommended to purify the cream of tartar by recrystallization before synthesis.[11]
Influence of First Seed	The crystal habit of the first crystal to form can influence the shape of subsequent crystals.[6] To obtain prismatic crystals, it is crucial to use a prismatic seed crystal.[6]

Issue 4: Crystals Appear Cloudy, Milky, or Discolored

Symptoms:

• The grown crystals are not clear and transparent.

• Crystals have a tan or yellowish color.[4]

• A white crust forms on the crystal surface.[12]

Possible Causes & Solutions:

Cause	Solution
Impurities in the Solution	Impurities from the starting reagents can be incorporated into the crystal lattice, causing cloudiness or discoloration.[4] Purify the Rochelle salt by recrystallization. Filtering the solution through activated charcoal can also help remove colored impurities.
Inclusions and Voids	Rapid growth can lead to the trapping of solvent (water) within the crystal, creating inclusions that make it appear cloudy.[4] Slowing the growth rate by reducing the degree of supersaturation or slowing the evaporation/cooling rate is essential.
Dehydration (Efflorescence)	Exposure to a warm, dry environment can cause the crystal to lose its water of hydration, resulting in a white, dehydrated crust on the surface.[12] Store crystals in a sealed container to protect them from changes in humidity and temperature.[2]

Experimental Protocols

Protocol 1: Synthesis of Rochelle Salt

This protocol describes the synthesis of Rochelle salt from potassium bitartrate (cream of tartar) and sodium carbonate (washing soda).

Materials:

• Potassium bitartrate (cream of tartar)

• Sodium carbonate (anhydrous or monohydrate)

• Distilled water

• Heat source (e.g., hot plate or lab burner)

• Beakers or flasks

• Stirring rod

• Filter paper and funnel

Methodology:

• Create a suspension of potassium bitartrate in hot distilled water. A common ratio is approximately 80 grams of cream of tartar in 100 milliliters of water.[8]

• Heat the mixture to a boil while stirring.[9]

• Slowly add sodium carbonate in small portions. The solution will fizz as carbon dioxide is released.[9]

• Continue adding sodium carbonate until no more bubbles form upon addition, indicating the reaction is complete.[2][9]

• Filter the hot solution through filter paper to remove any unreacted solids or impurities.[2][8]

• Allow the filtered solution to cool. Rochelle salt crystals will precipitate out of the solution.[8] For purification, these crystals can be collected and redissolved in a minimum amount of clean, hot water, then recrystallized.

Protocol 2: Growing a Large Single Crystal via Seeding

This protocol outlines the procedure for growing a large, single Rochelle salt crystal from a seed crystal.

Materials:

• Saturated Rochelle salt solution

• A small, well-formed Rochelle salt crystal (seed crystal)

• Nylon fishing line or thin thread

• A clean glass jar or beaker

• A support for suspending the crystal (e.g., a pencil or rod)

Methodology:

• Prepare a saturated Rochelle salt solution as described in the synthesis protocol or by dissolving commercial Rochelle salt in boiling water until no more dissolves.[2] Filter the solution to ensure it is free of any undissolved particles.[2]

• Select a small, clear, and well-formed crystal to act as the seed.

• Carefully tie a length of nylon fishing line around the seed crystal.[2]

• Suspend the seed crystal in the saturated solution, ensuring it is fully submerged and not touching the sides or bottom of the container.[2][11]

• Cover the container to prevent dust from entering but allow for slow evaporation.

• Place the setup in a location with a stable temperature, away from vibrations and direct sunlight.[2]

• The crystal will grow over time as the solvent evaporates, increasing the solution's supersaturation and causing Rochelle salt to deposit on the seed. To grow a very large crystal, you may need to periodically add more saturated solution.[2]

Visual Troubleshooting Guides

Logical Workflow for Troubleshooting Crystal Growth

Caption: A flowchart for diagnosing and resolving common Rochelle salt crystal growth issues.

Relationship Between Problem and Solution

Caption: Mapping common problems in Rochelle salt growth to their respective solutions.

References

• 1. Crystal growing: Rochelle salt [dmishin.blogspot.com]
• 2. sciencenotes.org [sciencenotes.org]
• 3. Rochelle salt | Crystal Structure, Sodium Potassium & Hydrogen | Britannica [britannica.com]
• 4. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 5. ia600407.us.archive.org [ia600407.us.archive.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Make big Rochelle salt crystals from seeds [rimstar.org]
• 8. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 9. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 12. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Rochelle Salt Crystal Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the dehydration of Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) crystals.

Frequently Asked Questions (FAQs)

Q1: What is Rochelle salt and why is its hydration state important?

A1: Rochelle salt is a double salt of tartaric acid, known for its significant piezoelectric and ferroelectric properties.[1] It exists as a tetrahydrate, meaning each formula unit is associated with four water molecules. These water molecules are integral to the crystal's structure and are crucial for its unique electrical properties. Dehydration leads to a loss of this structure and a corresponding loss of piezoelectric and ferroelectric functionality.

Q2: What are the primary environmental factors that cause dehydration of Rochelle salt crystals?

A2: The primary environmental factors are low relative humidity and high temperature. Rochelle salt crystals are efflorescent, meaning they lose their water of crystallization when exposed to a dry environment.[2] This process is accelerated at elevated temperatures.

Q3: What is the ideal environment for storing Rochelle salt crystals to prevent dehydration?

A3: For prolonged storage, it is recommended to keep Rochelle salt crystals in a tightly closed container to protect them from fluctuations in humidity.[3] The ideal relative humidity (RH) is between 40% and 85% at 25°C. Below 40% RH, the crystals will begin to lose water.[1] For optimal preservation, maintaining a dry environment with an RH below 40% is recommended for hygroscopic crystals in general.[4]

Q4: Can dehydrated Rochelle salt crystals be rehydrated?

A4: While direct rehydration of the white, powdery dehydrated layer is generally not feasible, it is possible to recover the underlying intact crystal. This typically involves carefully dissolving the damaged outer layer in a saturated Rochelle salt solution and then allowing the crystal to regrow under controlled conditions.

Q5: Are there any coatings that can protect Rochelle salt crystals from dehydration?

A5: For applications where the crystal's surface properties are not critical (i.e., not for piezoelectric experiments that require surface contact), a protective coating can be applied. Options include clear nail polish or resin. It is crucial to use a water-free sealant to avoid dissolving the crystal surface.

Troubleshooting Guide

Problem: A white, opaque crust has formed on the surface of my Rochelle salt crystal.

Possible Cause	Solution
Exposure to low relative humidity (below 40% RH). [1]	1. Immediately move the crystal to a controlled environment with a relative humidity between 40% and 85%. 2. For long-term storage, place the crystal in an airtight container with a desiccant if the ambient humidity is consistently high, or a humidity-controlling salt solution to maintain the desired RH. 3. To recover the crystal, proceed to the "Crystal Recovery Protocol" below.
Storage at an elevated temperature.	1. Ensure the storage temperature is stable and within a typical laboratory range (e.g., 20-25°C). 2. Avoid placing crystals near heat sources such as ovens, incubators, or in direct sunlight. Rochelle salt begins to lose water at 55°C (328 K).[2]
Prolonged exposure to air, even within the acceptable humidity range.	Over extended periods (months to a year), even moderately stable crystals can show signs of dehydration.[3] For long-term preservation, always use airtight containers.

Problem: My Rochelle salt crystals are dissolving or appear "wet".

Possible Cause	Solution
Exposure to high relative humidity (above 85% RH). [1]	1. Move the crystals to a drier environment (ideally below 80% RH). 2. Store in an airtight container with a desiccant (e.g., silica gel) to absorb excess moisture.
Direct contact with water or aqueous solutions.	1. Carefully blot the crystal with a non-abrasive, lint-free cloth. 2. Allow the crystal to air-dry in a controlled humidity environment (40-80% RH).

Data Presentation

The stability of Rochelle salt crystals is highly dependent on temperature and relative humidity. The following table summarizes key quantitative data related to the crystal's stability and solubility.

Parameter	Value	Notes
Decomposition Temperature	> 100 °C	Decomposition begins at temperatures above 100°C.[5]
Melting Point	70 - 80 °C
Water Solubility	630 g/L at 20 °C	[6]
Stable Relative Humidity Range	40% - 85% at 25 °C	Below this range, dehydration occurs; above this range, the crystal becomes deliquescent.[1]
Water Loss on Heating	One water molecule is lost at 328 K (55 °C). A total of three water molecules are lost at 373 K (100 °C).	[2]

Experimental Protocols

Protocol for Growing Rochelle Salt Crystals with Enhanced Stability

This protocol is designed to produce large, well-formed Rochelle salt crystals with a lower likelihood of dehydration during and after growth.

Materials:

• Potassium bitartrate (Cream of Tartar)

• Sodium carbonate (Washing Soda)

• Distilled water

• Beakers

• Heating plate with magnetic stirrer

• Filtration apparatus (funnel and filter paper)

• Shallow crystallizing dish

• Nylon thread

• Spatula

• Seed crystal (a small, well-formed Rochelle salt crystal)

Methodology:

• Preparation of Saturated Solution: a. For every 100 mL of distilled water, heat it to approximately 70°C. b. While stirring, slowly add 80 grams of potassium bitartrate. c. Gradually add sodium carbonate in small portions. The solution will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops, indicating the reaction is complete.

• Purification of the Solution: a. Once the reaction is complete, bring the solution to a brief boil to ensure all salts are dissolved. b. Filter the hot solution through a pre-heated funnel with filter paper to remove any impurities. This step is crucial as impurities can act as nucleation sites, leading to the formation of many small crystals instead of a single large one.

• Growing a Seed Crystal: a. Pour a small amount of the filtered solution into a shallow dish and allow it to cool and evaporate slowly. b. After a day or two, small, well-formed crystals (seed crystals) should appear. Select a transparent and well-shaped crystal.

• Growing a Large Single Crystal: a. Pour the remaining saturated solution into a clean beaker. b. Tie the selected seed crystal to a nylon thread and suspend it in the solution, ensuring it does not touch the sides or bottom of the beaker. c. Cover the beaker with a piece of filter paper to prevent dust from entering while allowing for slow evaporation. d. Place the beaker in a location with a stable temperature and minimal vibrations.

• Harvesting and Drying: a. Once the crystal has reached the desired size, carefully remove it from the solution. b. Gently pat it dry with a lint-free cloth. c. Allow it to fully air-dry in a controlled environment (40-80% RH) before storage or use.

Crystal Recovery Protocol for Dehydrated Crystals

This protocol outlines the steps to recover a Rochelle salt crystal that has started to show signs of surface dehydration.

Materials:

• Saturated Rochelle salt solution (prepared as in the crystal growth protocol)

• Beaker

• Nylon thread

• Lint-free cloths

Methodology:

• Prepare a Saturated Solution: Make a saturated Rochelle salt solution at room temperature as described in the crystal growth protocol.

• Mount the Damaged Crystal: Securely tie the dehydrated crystal with a nylon thread.

• Dissolve the Dehydrated Layer: Briefly dip the crystal into the saturated solution to dissolve the white, powdery outer layer. The goal is to expose the intact, transparent crystal underneath without dissolving a significant portion of the main crystal.

• Regrow the Crystal: Suspend the now-clean crystal in the saturated solution, ensuring it is fully submerged and not in contact with the beaker walls or bottom.

• Monitor and Harvest: Allow the crystal to remain in the solution to regrow its facets. Monitor the process until the desired clarity and shape are achieved. Harvest and dry the crystal as described in the crystal growth protocol.

Mandatory Visualizations

Caption: Troubleshooting workflow for identifying and addressing Rochelle salt crystal instability.

Caption: Decision tree for the proper storage of Rochelle salt crystals based on duration and humidity.

References

• 1. ia600407.us.archive.org [ia600407.us.archive.org]
• 2. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rochelle Salt [dmishin.github.io]
• 4. Optimal Storage And Handling Of BBO Crystals: Preserving Quality And Performance _BBO Crystal_Nd YAG Crystal_Nd YVO4 Crystal_Faraday Isolators-Crylink [crylink.com]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com:443 [carlroth.com:443]

Rochelle Salt Piezoelectric Response: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for optimizing the piezoelectric response of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O).

Frequently Asked Questions (FAQs)

Q1: What is Rochelle salt and why is it significant? A1: Rochelle salt is a double salt of tartaric acid, first prepared in approximately 1675.[1] It was one of the first materials discovered to exhibit piezoelectricity and is notable for its strong ferroelectric properties between its two Curie points.[1][2][3] Its high piezoelectric and dielectric constants, coupled with its non-toxic, biodegradable nature and ease of synthesis from common materials, make it a subject of renewed interest for eco-friendly electronic devices.[3][4]

Q2: What is the underlying mechanism of piezoelectricity in Rochelle salt? A2: Piezoelectricity arises from a material's crystal structure lacking a center of symmetry.[5] When mechanical stress is applied to a Rochelle salt crystal, the arrangement of atoms is altered, causing a charge separation and generating a net voltage across the crystal faces.[2][5] Conversely, applying an electric field causes the crystal to deform mechanically.[5] This effect is particularly pronounced in its ferroelectric phase.

Q3: What are the key temperature ranges for Rochelle salt's piezoelectric properties? A3: Rochelle salt exhibits its unique ferroelectric and strong piezoelectric properties between its two Curie temperatures: -18°C (255 K) and approximately 24°C (297 K).[3][6] Outside this range, it is paraelectric and still piezoelectric, but the response is significantly weaker.[6] Experiments have shown that the optimal piezoelectric voltage output occurs at room temperature (20-25°C).[7]

Q4: What are the primary challenges when working with Rochelle salt? A4: The main challenge is its deliquescent nature, meaning it readily absorbs moisture from the air at high humidity (above 85%) and loses its water of crystallization (efflorescence) at low humidity (below 40%).[1][8] This sensitivity to environmental conditions can lead to the degradation of the crystal and non-reproducible measurements.[8][9][10] Proper storage and environmental control are critical.[11]

Troubleshooting Guide

Q1: My Rochelle salt crystals won't grow after preparing the solution. What's wrong? A1: This is a common issue often stemming from an unsaturated solution.

• Insufficient Solute: You may not have dissolved enough starting material at a high temperature to create a supersaturated solution upon cooling.[12] The solubility of Rochelle salt is highly dependent on temperature.[13]

• Impure Reagents: Cream of tartar from kitchen suppliers can contain anti-caking agents or other impurities that inhibit crystal growth.[1][14] It is recommended to recrystallize the cream of tartar first to purify it.[15]

• Cooling Too Quickly: Rapid cooling can lead to the formation of many small crystals or no crystals at all. Allow the solution to cool slowly and undisturbed.

Q2: The crystals that formed are small, needle-like, or dendritic, not the desired large, blocky crystals. A2: Crystal morphology is highly dependent on the nucleation process and cooling rate.

• Too Many Nucleation Sites: Spontaneous nucleation throughout the solution leads to many small crystals. To grow larger, single crystals, you must use a "seed crystal."[12][16] A small, well-formed crystal is suspended in a saturated solution, allowing new material to deposit onto it exclusively.[4][15]

• Rapid Evaporation/Cooling: If the solution cools or evaporates too quickly, it can result in dendritic or needle-like growth. Slowing the cooling process, for instance by placing the container in a larger, insulated water bath, can promote the growth of larger, more uniform crystals.[1]

Q3: I'm observing a weak or inconsistent piezoelectric response from my crystal. A3: The magnitude of the piezoelectric effect is sensitive to several factors.

• Environmental Conditions: The crystal's properties are optimal between -18°C and 24°C and at a relative humidity of 60-70%.[7][9] Deviations from this range, especially high humidity, can significantly degrade performance.[8][9]

• Crystal Orientation: The piezoelectric response is anisotropic, meaning it varies with the direction of applied force relative to the crystal axes. Rochelle salt has three piezoelectric coefficients (d₁₄, d₂₅, d₃₆), and the crystal must be cut and oriented correctly to maximize the response for a given stress.[11][17]

• Poor Electrode Contact: Ensure that the electrodes are making firm, uniform contact with the crystal faces.[15] Using foil electrodes secured with tape or cushioned contacts can improve results.[15][18]

• Internal Defects: Internal stresses and defects in the crystal can diminish the piezoelectric effect. Annealing the crystal by holding it in the paraelectric phase (e.g., at 308 K or 35°C) can help reduce these defects.[8]

Q4: The piezoelectric measurements are not reproducible and change over time. Why? A4: This is almost always due to the crystal's interaction with atmospheric moisture.

• Deliquescence/Efflorescence: As the crystal absorbs or loses water, its crystal lattice and, consequently, its piezoelectric properties change.[8][10] This is a well-documented source of data dispersion.[8]

• Solution: To ensure stable measurements, experiments should be conducted in an environment with controlled humidity. Encapsulating the crystal in a protective layer can also maintain its properties over time.[11]

Quantitative Data Summary

Table 1: Optimal Environmental Conditions for Rochelle Salt

Parameter	Optimal Range	Notes	Source(s)
Temperature	-18°C to 24°C	Ferroelectric range with the strongest piezoelectric response.	[3][6]
20°C to 25°C	Temperature for maximum measured voltage output under impact.	[7]
Relative Humidity	60% - 70%	Maximizes the dielectric constant and piezoelectric modulus.	[9]
< 40%	Crystal loses water of crystallization (efflorescence).	[8]
> 85%	Crystal absorbs atmospheric water (deliquescence).	[8]

Table 2: Piezoelectric Coefficients of Rochelle Salt

Coefficient	Measured Value (units)	Notes	Source(s)
d₂₁	7.0(6) x 10⁻¹⁰ C/N	Determined by X-ray multiple diffraction.	[19]
d₂₂	2.2(9) x 10⁻⁹ C/N	Determined by X-ray multiple diffraction.	[19]
d₂₃	2.1(9) x 10⁻⁹ C/N	Determined by X-ray multiple diffraction.	[19]
d₂₅	3.7(8) x 10⁻¹¹ C/N	Determined by X-ray multiple diffraction.	[19]
Effective d₃₃	30 - 120 pC/N	Measured on PLA/RS composite samples of varying thickness.	[3]

Experimental Protocols

Protocol 1: Synthesis and Growth of Large Single-Crystal Rochelle Salt

1. Materials:

• Potassium bitartrate (Cream of Tartar)[2]
• Sodium carbonate (Washing Soda) or Sodium bicarbonate (Baking Soda)[2]
• Distilled water[15]
• Beakers, heat source (hot plate or alcohol lamp), stirring rod[16]
• Filter paper and funnel[16]
• Shallow dish for evaporation, nylon thread, tweezers[15]

2. Procedure:

• Purification (Optional but Recommended): To remove impurities, first recrystallize the cream of tartar. Dissolve 25g of cream of tartar in 450ml of distilled water by heating to a rolling boil. Filter the hot solution to remove insoluble impurities and cool it in a refrigerator overnight. Collect the purified crystals that precipitate out.[15]
• Synthesis:

• Heat 100 ml of distilled water in a beaker.[14]
• Dissolve approximately 80-90g of purified cream of tartar in the boiling water.[5][14]
• Slowly add sodium carbonate in small scoops, stirring continuously. The solution will fizz as CO₂ is released. Continue adding until the fizzing stops, indicating the reaction is complete.[14][16]

• Seed Crystal Formation:

• Filter the hot, clear solution into a clean beaker or shallow dish to remove any unreacted solids.[5]
• Allow the solution to cool and evaporate slowly over a few days. Many small, well-formed crystals will precipitate.[15]
• Carefully select one of the best-formed small crystals to use as a "seed."[15]

• Large Crystal Growth:

• Prepare a new supersaturated solution as described in the synthesis steps. Allow it to cool slightly so it is saturated but not yet crystallizing.
• Tie the selected seed crystal to a thin nylon thread and suspend it in the middle of the solution, away from the container walls.[15]
• Cover the container to prevent dust contamination and allow the solution to cool and evaporate slowly over several days to weeks. The seed crystal will grow significantly larger.[15][16]

Protocol 2: Crystal Preparation for Measurement

1. Materials:

• Large Rochelle salt crystal
• Wet thread saw (e.g., thread in a hacksaw frame)[15]
• Polishing kit (glass plates with progressively finer grit, or fine-grit sandpaper)[20][21]
• Distilled water
• Kimwipes or similar lint-free tissue
• Aluminum or silver foil for electrodes[9][15]
• Thin strips of tape[15]

2. Procedure:

• Cutting: Rochelle salt is soft and does not cut well with a blade. A wet thread can be used to "saw" through the crystal cleanly. Maintain tension on the thread using a frame.[15] Cut the crystal to the desired shape and orientation.
• Polishing:

• Prepare a series of polishing plates with a small amount of distilled water.
• Begin with the coarsest grit. Rub one face of the crystal against the plate in a figure-eight motion for a few seconds. This will remove the outer damaged layer.[20]
• Move to progressively finer grits, repeating the process to smooth the surface.[20][21]
• After the final polish, immediately and quickly dry the crystal with a Kimwipe to prevent the water from dissolving the surface.[20] Repeat for all faces.

• Electroding:

• Cut pieces of aluminum or silver foil to the size of the crystal faces where the electrical potential will be measured.
• Carefully secure the foil electrodes to opposite faces of the crystal using thin strips of tape. Ensure good contact between the foil and the crystal surface.[15]

Protocol 3: Measuring the Piezoelectric Response

1. Materials:

• Prepared Rochelle salt crystal with electrodes
• Oscilloscope[18]
• Probes with alligator clips
• Non-conductive tool for applying mechanical stress (e.g., plastic marker)[18]
• Small hammer or weight

2. Procedure:

• Place the electroded crystal on a stable, insulated surface.
• Connect the oscilloscope probes to the foil electrodes using alligator clips.[5]
• Set the oscilloscope to capture a single, fast event. A voltage setting of ~1-5V/division and a time setting of ~1ms/division is a good starting point.
• Apply a sharp mechanical stress to the crystal by lightly tapping the non-conductive tool with a hammer.[18]
• Observe the voltage signal on the oscilloscope. A successful test will show a sharp voltage peak (positive or negative) corresponding to the impact, followed by a smaller peak of opposite polarity as the crystal relaxes.[5][18] The peak-to-peak voltage can range from a few volts to over 20 volts depending on the crystal quality and the force of the tap.[18]

Visual Guides and Workflows

Caption: Experimental workflow for Rochelle salt synthesis, growth, and testing.

Caption: Troubleshooting flowchart for common issues in Rochelle salt crystal growth.

Caption: Key factors influencing the piezoelectric response of Rochelle salt.

References

• 1. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 2. rsc.org [rsc.org]
• 3. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EnergyCrystals - Hackteria Wiki [hackteria.org]
• 5. elibartlit.com [elibartlit.com]
• 6. researchgate.net [researchgate.net]
• 7. csef.usc.edu [csef.usc.edu]
• 8. icmp.lviv.ua [icmp.lviv.ua]
• 9. journals.jps.jp [journals.jps.jp]
• 10. scispace.com [scispace.com]
• 11. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]
• 12. sciencebuddies.org [sciencebuddies.org]
• 13. m.youtube.com [m.youtube.com]
• 14. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 15. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 16. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 17. mdpi.com [mdpi.com]
• 18. How to test Rochelle salt piezoelectric crystal [rimstar.org]
• 19. researchgate.net [researchgate.net]
• 20. m.youtube.com [m.youtube.com]
• 21. m.youtube.com [m.youtube.com]

Technical Support Center: Rochelle Salt Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Rochelle salt (Potassium Sodium Tartrate Tetrahydrate) crystals.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and growth of Rochelle salt crystals.

Issue: No crystals are forming in the solution.

• Possible Cause 1: Solution is not saturated or is undersaturated. For crystals to grow, the solution must be saturated or slightly supersaturated with Rochelle salt.[1]

  • Solution:

    • Gently heat the solution to evaporate some of the water, thereby increasing the concentration of the solute.

    • Alternatively, add more Rochelle salt powder to the heated solution until no more dissolves.

    • If starting from raw materials, ensure you have used the correct ratios of potassium bitartrate (cream of tartar) and sodium carbonate (washing soda).

• Possible Cause 2: The cooling process is too slow or the temperature is too high. Rochelle salt is more soluble at higher temperatures.[2]

  • Solution:

    • Move the solution to a cooler, undisturbed location.

    • Placing the container in a refrigerator can promote crystallization.[3][4]

• Possible Cause 3: Lack of nucleation sites. Crystals need a starting point to begin growing.

  • Solution:

    • Introduce a "seed crystal" into the solution. A seed crystal is a small, well-formed Rochelle salt crystal that provides a template for further growth.[1][5] You can obtain a seed crystal by allowing a small amount of the solution to evaporate in a shallow dish.

    • Slightly agitating or scratching the inside of the container can sometimes create nucleation sites, but this may lead to the formation of many small crystals.

Issue: The resulting crystals are small, needle-like, or have poor faceting.

• Possible Cause 1: Rapid cooling of the solution. Fast cooling leads to the formation of many small crystals rather than large, well-defined ones.[2]

  • Solution: Allow the solution to cool slowly and undisturbed over several hours or days. A water bath can be used to slow down the cooling process.

• Possible Cause 2: Excessive supersaturation. A highly supersaturated solution can cause the salt to crash out of solution quickly, forming a mass of small crystals or a non-crystalline solid.[5]

  • Solution: Dilute the solution slightly with distilled water and gently reheat to dissolve the precipitate. Then, allow it to cool more slowly.

• Possible Cause 3: Impurities in the reagents. Impurities can interfere with the crystal lattice formation and act as unwanted nucleation sites.[5]

  • Solution:

    • Use high-purity reagents. If using household cream of tartar, it may contain anti-caking agents that should be removed.[5]

    • Recrystallize the cream of tartar before use to purify it.[4]

    • Filter the hot, saturated solution through filter paper to remove any undissolved impurities before cooling.[2][3][4]

Issue: The solution is cloudy or has a yellowish tinge.

• Possible Cause 1: Impure starting materials. The quality of the initial reagents will affect the clarity of the final solution and crystals.[4][6]

  • Solution: As mentioned above, use purified reagents and filter the hot solution.[4]

• Possible Cause 2: Incomplete reaction. If the reaction between potassium bitartrate and sodium carbonate is not complete, unreacted starting materials may remain suspended in the solution.

  • Solution: Ensure that sodium carbonate is added slowly to the hot potassium bitartrate solution until fizzing (the release of carbon dioxide) no longer occurs.[2][3]

Issue: A non-crystalline solid forms instead of distinct crystals.

• Possible Cause: Rapid crystallization under highly supersaturated conditions. [5]

  • Solution:

    • Avoid excessive supersaturation by using a slightly less concentrated solution.[5]

    • Introduce seed crystals as the solution cools to guide proper crystal growth.[5]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Rochelle salt crystals? A1: Rochelle salt crystals are sensitive to moisture and temperature. They can effloresce (lose water of hydration) in a warm, dry environment and are deliquescent (absorb moisture from the air) in damp conditions.[6][7] They also decompose at moderately high temperatures (around 55°C or 131°F).[8] Therefore, they should be stored in a sealed container in a cool, dry place with stable humidity.

Q2: Can I use baking soda instead of washing soda to synthesize Rochelle salt? A2: Yes, you can use baking soda (sodium bicarbonate), but it will require an additional step. Baking soda needs to be converted to washing soda (sodium carbonate) by heating it in an oven.[2][4] Alternatively, baking soda can be used directly in the reaction with cream of tartar, but the reaction will be more vigorous.[9]

Q3: How can I grow a single, large Rochelle salt crystal? A3: To grow a large single crystal, you will need a seed crystal.[2]

• Prepare a saturated solution of Rochelle salt and allow it to cool slightly.

• Select a small, well-formed crystal from a previous crystallization to use as a seed.

• Tie the seed crystal to a thin nylon line or thread.

• Suspend the seed crystal in the saturated solution, ensuring it does not touch the sides or bottom of the container.[4][9]

• Cover the container to prevent dust from entering and allow the solvent to evaporate slowly. The seed crystal will grow larger over time.

Q4: Why are my crystals adhering to the glass container? A4: Rochelle salt crystals have a tendency to adhere to glass surfaces. To avoid this, consider growing the crystals in a flexible plastic container.[10]

Quantitative Data Summary

Parameter	Value	Notes
Solubility in Water	63 g / 100 ml	At 20°C[1]
Decomposition Temperature	~ 55°C (131°F)	Crystals begin to break down.[8]
Reaction Temperature	~ 65°C - 70°C	For the synthesis from cream of tartar and sodium carbonate.[4][10][11]
Saturated Solution Prep	90 - 100 g per 100 g of water	For growing crystals from existing Rochelle salt.[4]
Synthesis Ratio	80 g Cream of Tartar per 100 g distilled water	Followed by slow addition of sodium carbonate.[4]

Experimental Protocols

Protocol 1: Synthesis of Rochelle Salt from Cream of Tartar and Washing Soda

This protocol outlines the synthesis of Rochelle salt for subsequent crystal growth.

• Preparation of Sodium Carbonate (Washing Soda): If starting with sodium bicarbonate (baking soda), spread it on a baking sheet and heat in an oven at a low temperature (around 50°C) for an hour, then increase to 175°C for three hours, stirring occasionally.[4]

• Dissolving Potassium Bitartrate (Cream of Tartar): In a beaker, mix potassium bitartrate with distilled water (e.g., 80g of cream of tartar in 100g of distilled water). Heat the mixture to a simmer (around 70°C) while stirring.[4]

• Reaction: Slowly add the prepared sodium carbonate to the hot cream of tartar solution in small increments. The mixture will fizz vigorously as carbon dioxide is released.[4][11] Continue adding sodium carbonate until no more bubbles form, indicating the reaction is complete.[2][3]

• Filtration: While the solution is still hot, filter it through filter paper into a clean container to remove any impurities or unreacted solids.[3][4][11]

• Crystallization: Cover the container and allow the solution to cool slowly and undisturbed to room temperature. For larger crystals, a slower cooling rate is preferable. Placing the container in a location with a stable temperature is recommended.[2]

• Harvesting: Once crystals have formed, carefully pour off the remaining solution. The crystals can then be removed and dried on filter paper.[3]

Visualizations

Caption: Troubleshooting workflow for Rochelle salt crystal growth.

Caption: Factors affecting the quality of Rochelle salt crystals.

References

• 1. sciencebuddies.org [sciencebuddies.org]
• 2. sciencenotes.org [sciencenotes.org]
• 3. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 4. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 7. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rochelle salt | Crystal Structure, Sodium Potassium & Hydrogen | Britannica [britannica.com]
• 9. Crystal growing: Rochelle salt [dmishin.blogspot.com]
• 10. Rochelle Salt [sites.google.com]
• 11. prezi.com [prezi.com]

Technical Support Center: Measuring the Hysteresis Loop of Rochelle Salt

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and professionals working with Rochelle salt. It addresses common challenges encountered during the measurement of its ferroelectric hysteresis loop.

Frequently Asked Questions (FAQs)

Q1: Why is my Rochelle salt crystal degrading or turning cloudy?

A1: Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, NaKC₄H₄O₆·4H₂O) is highly sensitive to environmental conditions.[1][2] Crystal degradation, such as becoming cloudy or developing a white, porous appearance, is typically due to:

• Improper Humidity: The crystal loses its water of crystallization (efflorescence) in low humidity (below 40%) and absorbs moisture from the air (deliquescence) in high humidity (above 85%).[1][3] It is crucial to store and measure the crystal within a stable humidity range.

• Temperature Instability: Rochelle salt has a decomposition temperature of 328.8 K (55.8 °C).[1] Exceeding this temperature will destroy the crystal structure.

• X-ray Radiation Damage: Prolonged exposure to X-rays can also damage the crystal structure.[2]

Q2: I'm seeing a distorted or asymmetric hysteresis loop on my oscilloscope. What are the possible causes?

A2: A distorted hysteresis loop can be caused by several factors:

• Internal Bias Fields: Crystal defects or its thermal and electrical history can create internal electric fields.[3] These fields cause a shift in the hysteresis loop along the electric field axis. Annealing the crystal in its paraelectric phase (above 297 K or 24 °C) can help reduce these internal fields.[3]

• Leaky Sample: If the crystal has low resistance or high dielectric loss, it can lead to a rounded or slanted loop. This is because the current flowing through the sample is not purely capacitive. Ensure the crystal is of high quality and that there is no surface contamination causing conductivity.

• Circuit Issues: Problems within the Sawyer-Tower measurement circuit, such as an improper choice of the reference capacitor or issues with the oscilloscope inputs, can lead to distortions.[4][5]

Q3: The values for spontaneous polarization (Pₛ) and coercive field (Eₑ) are inconsistent between measurements. Why?

A3: Inconsistent measurements are often linked to environmental and experimental variables:

• Temperature Fluctuations: Rochelle salt is ferroelectric only between its two Curie points (~255 K and ~297 K or -18 °C and 24 °C).[1][2] The shape of the hysteresis loop, and therefore the values of Pₛ and Eₑ, are highly dependent on the temperature within this range. Precise temperature control is essential for reproducible results.

• Frequency of Applied Voltage: The coercive field tends to increase, and the spontaneous polarization may decrease as the frequency of the applied AC voltage is increased.[1] This is due to the response time of the domain walls within the crystal. Always use the same frequency for comparable measurements.

• Mechanical Stress: Uniaxial or hydrostatic pressure can alter the phase transition temperatures and affect the dielectric properties of the crystal, leading to variations in the hysteresis loop.[3][6] Ensure the crystal is mounted in a stress-free manner.

Q4: My measured dielectric constant seems incorrect or much lower than reported values.

A4: Very high dielectric constants (up to 18,000) have been reported for Rochelle salt.[7] A lower-than-expected value can be a result of:

• Poor Electrode Contact: A thin layer of air, cement, or dehydrated Rochelle salt between the crystal and the electrode acts as a series capacitance, significantly lowering the total measured capacitance and thus the calculated dielectric constant.[7] Ensure electrodes are applied carefully to achieve intimate contact.

• Crystal Cut: The highest dielectric and piezoelectric effects are observed along the ferroelectric 'a' axis. Measurements on slabs cut perpendicular to this axis yield the highest values.[7] Verify the crystallographic orientation of your sample.

Data Presentation

Table 1: Influence of Environmental Factors on Rochelle Salt Properties

Parameter	Factor	Observation	Reference
Curie Temperature	Humidity	The lower the humidity, the higher the upper Curie point. At 70% humidity, the Curie point is ~22.9°C, while at 30% it is ~23.5°C.	[8]
Max. Dielectric Constant (εₐ)	Humidity	The maximum value of εₐ at the Curie point is smaller at lower humidity. It is ~10,000 at 70% humidity and ~4,000 at 30% humidity.	[8]
Spontaneous Polarization (Pₛ)	Temperature	Pₛ appears only between the two Curie points (255 K and 297 K), reaching a maximum value between these temperatures.	[1]
Coercive Field (Eₑ)	AC Frequency	Eₑ increases with increasing frequency of the applied electric field.	[1]
Dielectric Permittivity (ε)	Mechanical Stress	Application of uniaxial or hydrostatic pressure alters the temperature of the permittivity maxima.	[3][6]
Physical State	Humidity	Stable between 40-85% relative humidity. Below 40%, it loses water (efflorescence); above 85%, it absorbs water (deliquescence).	[1][3]

Experimental Protocols

Protocol 1: Preparation of Rochelle Salt Single Crystal Samples

This protocol details the steps for growing and preparing Rochelle salt crystals for electrical measurements.

• Crystal Growth:

  • Prepare a supersaturated solution by dissolving Rochelle salt powder in distilled water at a temperature above its upper Curie point (e.g., 30-40°C).[2][9] A typical concentration is 90-100 grams of salt per 100 grams of water.[10]

  • Filter the solution to remove any undissolved particles.

  • Suspend a small, well-formed seed crystal in the solution using a fine nylon thread.[1][10]

  • Allow the solution to cool slowly and evaporate in a location free from vibrations and significant temperature fluctuations. Large single crystals of several centimeters can be grown over a period of one to two weeks.[1]

• Cutting and Polishing:

  • Once a suitable crystal is grown, carefully remove it from the solution and dry it with tissue paper.[10]

  • Identify the ferroelectric 'a' axis.

  • Using a fine saw or a wet-thread saw, cut a slab approximately 2 mm thick perpendicular to the polar 'a' axis.[1]

  • Gently grind the slab to the desired thickness and polish its faces using fine emery paper to ensure they are flat and parallel.[1]

• Applying Electrodes:

  • Clean the polished surfaces of the crystal slab.

  • Apply conductive electrodes to the two faces perpendicular to the 'a' axis. Common methods include:

    • Evaporated metal films (e.g., gold or aluminum).

    • Conductive silver paint or paste.[1]

    • Thin metal foils (e.g., aluminum or tin foil) carefully pressed onto the surface.[7][11]

  • Ensure the electrode material covers a well-defined area and that there is intimate contact with the crystal surface to minimize series capacitance effects.[7]

  • Attach fine wires to the electrodes for electrical connection.[1]

Protocol 2: Hysteresis Loop Measurement with a Sawyer-Tower Circuit

This protocol describes the use of a standard Sawyer-Tower circuit to display and measure the P-E hysteresis loop.

• Circuit Assembly:

  • Construct the Sawyer-Tower circuit. The circuit consists of the Rochelle salt sample (Cₓ) placed in series with a known linear reference capacitor (C₀). The capacitance of C₀ should be much larger than that of the sample.

  • Apply a sinusoidal AC voltage from a function generator, amplified if necessary, across the series combination.

  • Connect the horizontal (X) input of an oscilloscope across the sample to measure the applied electric field (E). A voltage divider may be necessary.

  • Connect the vertical (Y) input of the oscilloscope across the reference capacitor C₀ to measure the charge (Q), which is proportional to the polarization (P).

• Environmental Control:

  • Place the prepared and electroded sample in a temperature and humidity-controlled chamber.

  • Allow the sample to stabilize at the desired measurement temperature and humidity before applying the voltage.

• Measurement Procedure:

  • Turn on the function generator and oscilloscope. Set the oscilloscope to X-Y mode.

  • Slowly increase the amplitude of the AC voltage. A hysteresis loop should appear on the oscilloscope screen once the coercive field of the material is exceeded.

  • From the displayed loop, measure the key ferroelectric parameters:

    • Spontaneous Polarization (Pₛ): The intercept of the loop with the Y-axis.

    • Remanent Polarization (Pᵣ): The polarization at zero electric field.

    • Coercive Field (Eₑ): The intercept of the loop with the X-axis.

  • Record the temperature, humidity, and the frequency and amplitude of the applied voltage.

Visualizations

Caption: Experimental workflow for Rochelle salt hysteresis measurement.

Caption: Troubleshooting logic for distorted hysteresis loops.

References

• 1. tesla.phys.columbia.edu:8080 [tesla.phys.columbia.edu:8080]
• 2. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. icmp.lviv.ua [icmp.lviv.ua]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. physlab.org [physlab.org]
• 8. journals.jps.jp [journals.jps.jp]
• 9. sciencenotes.org [sciencenotes.org]
• 10. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 11. journals.jps.jp [journals.jps.jp]

Technical Support Center: Synthesis and Purification of Rochelle Salt

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of synthesized Rochelle salt (Potassium Sodium Tartrate Tetrahydrate).

Troubleshooting Guides and FAQs

Q1: My synthesis reaction resulted in a non-crystalline solid or very fine, needle-like crystals instead of the expected prismatic crystals. What went wrong?

A1: This is a common issue that can arise from a few factors:

• Excessive Supersaturation: Rapid cooling of a highly concentrated solution can lead to the formation of a non-crystalline solid or very fine needles. To avoid this, allow the solution to cool slowly at room temperature. Seeding the solution with a small, well-formed Rochelle salt crystal can also promote the growth of larger, prismatic crystals.

• Impurities: The presence of impurities can inhibit proper crystal formation. Ensure you are using high-purity starting materials. If you suspect impurities, consider purifying your reactants before synthesis. For example, cream of tartar can be recrystallized from hot water to remove insoluble additives.[1]

• Incorrect Stoichiometry: Ensure the molar ratios of your reactants (e.g., potassium bitartrate and sodium carbonate) are correct. An excess of one reactant can act as an impurity.

Q2: The synthesized Rochelle salt solution has a yellow or brownish tint. How can I decolorize it?

A2: A colored solution indicates the presence of organic impurities, which can be common if using food-grade starting materials. To decolorize the solution, you can use activated charcoal.

• After the initial reaction is complete and while the solution is still hot, add a small amount of activated charcoal.

• Stir the solution for a few minutes to allow the charcoal to adsorb the colored impurities.

• Filter the hot solution through a fine filter paper to remove the charcoal before proceeding to the crystallization step.[2]

Q3: After cooling the solution, no crystals have formed. What should I do?

A3: The absence of crystal formation usually indicates that the solution is not supersaturated. Here are a few steps you can take:

• Induce Crystallization: Try scratching the inside of the beaker with a glass rod below the surface of the solution. This can create nucleation sites for crystal growth.

• Evaporation: Allow some of the solvent (water) to evaporate by leaving the container partially covered in a dust-free environment. This will increase the concentration of the solute. A fan can be used to increase the rate of evaporation.[3]

• Refrigeration: Since Rochelle salt is less soluble at lower temperatures, placing the solution in a refrigerator can promote crystallization.[3]

• Seeding: Add a small seed crystal of Rochelle salt to the solution to initiate crystallization.[4]

Q4: How can I improve the purity of my synthesized Rochelle salt?

A4: Recrystallization is a highly effective method for purifying Rochelle salt.[5] This process involves dissolving the crude salt in a minimum amount of hot solvent (distilled water) and then allowing it to cool slowly to form purer crystals, leaving impurities behind in the mother liquor. A detailed protocol for recrystallization is provided below. For even higher purity, multiple recrystallization steps can be performed.

Data Presentation

Table 1: Solubility of Rochelle Salt in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 mL of water)
0	26[6]
20	63[4]
26	66[6]
45	~200 (approx. 2 parts salt to 1 part water by weight)[7]

Table 2: Qualitative Purity Improvement during Rochelle Salt Synthesis and Purification

Stage	Description	Expected Purity
Crude Product	The initial solid obtained after the synthesis reaction and initial crystallization.	May contain unreacted starting materials, side products, and colored impurities.
After Filtration	The solid obtained after filtering the hot, decolorized solution.	Reduced levels of insoluble impurities and some colored compounds.
After Recrystallization (1st)	Crystals obtained after one cycle of recrystallization.	Significantly higher purity, with most soluble and insoluble impurities removed.
After Recrystallization (2nd)	Crystals obtained after a second cycle of recrystallization.	Very high purity, suitable for most laboratory and pharmaceutical applications.

Experimental Protocols

Detailed Protocol for Recrystallization of Rochelle Salt

This protocol is adapted from a method used for growing high-quality single crystals.[8]

• Dissolution: In a beaker, dissolve the crude Rochelle salt in a minimal amount of hot distilled water (e.g., for 19.5 g of salt, start with approximately 15 mL of water). Heat the mixture on a water bath to around 60°C to facilitate dissolution.[8]

• Hot Filtration (Optional): If the solution contains insoluble impurities or has been treated with activated charcoal, perform a hot filtration using a pre-heated funnel and filter paper to remove the solid particles.

• Cooling and Crystallization: Cover the beaker and allow the solution to cool slowly to room temperature in a location free from vibrations. Slow cooling is crucial for the formation of large, well-defined crystals.

• Seeding (Optional): To encourage the growth of larger crystals, a few tiny, well-formed Rochelle salt crystals can be added to the solution once it has cooled slightly.[8]

• Crystal Harvesting: Once a sufficient amount of crystals has formed, harvest them by filtration using a sintered glass filter or a Büchner funnel.

• Washing: Gently wash the crystals with a small amount of ice-cold distilled water to remove any remaining mother liquor from the crystal surfaces.

• Drying: Dry the purified crystals in a desiccator or at a low temperature in a vacuum oven. Rochelle salt begins to dehydrate at relative humidity below 30%.[6]

General Protocol for Purity Determination by Titration

• Sample Preparation: Accurately weigh a known mass of the dried, purified Rochelle salt and dissolve it in a known volume of distilled water to create a stock solution.

• Titration Setup: Pipette a precise volume of the Rochelle salt solution into an Erlenmeyer flask. Add a few drops of a suitable indicator (e.g., phenolphthalein).

• Titration: Titrate the Rochelle salt solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) until the endpoint is reached, as indicated by a color change.

• Calculation: Use the volume and concentration of the titrant and the stoichiometry of the reaction to calculate the moles of tartrate in your sample. From this, you can determine the mass of pure Rochelle salt and calculate the percent purity of your synthesized product.

Other advanced analytical techniques such as High-Performance Liquid Chromatography (HPLC) can also be employed for purity assessment, particularly for identifying and quantifying specific impurities.[9]

Visualizations

Caption: Workflow for the synthesis and purification of Rochelle salt.

Caption: Troubleshooting guide for common crystallization issues.

References

• 1. Rochelle Salt - Potassium Sodium Tartrate | Tartaric [tartaric.com]
• 2. sciencenotes.org [sciencenotes.org]
• 3. sciencenotes.org [sciencenotes.org]
• 4. sciencebuddies.org [sciencebuddies.org]
• 5. dadakarides.com [dadakarides.com]
• 6. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 7. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 8. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]

Technical Support Center: Dealing with the Hygroscopic Nature of Rochelle Salt in Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the challenges associated with the hygroscopic nature of Rochelle salt (Potassium Sodium Tartrate Tetrahydrate) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Rochelle salt, and why is its hygroscopic nature a concern?

A1: Rochelle salt, or Potassium Sodium Tartrate Tetrahydrate (KNaC₄H₄O₆·4H₂O), is a double salt of tartaric acid.[1] It is well-known for its significant piezoelectric effect, which is the ability to generate an electrical charge in response to applied mechanical stress.[2][3] This property makes it valuable in applications such as transducers in microphones and gramophone pickups.[3][4]

Its hygroscopic nature is a major concern because the crystal's stability and physical properties are highly dependent on the surrounding humidity.[2][5] When exposed to high humidity, the salt will absorb moisture from the air and can eventually dissolve, a process known as deliquescence.[2][5] Conversely, in a dry environment, it can lose its water of crystallization (efflorescence), causing the crystal to become opaque and lose its piezoelectric properties.[2]

Q2: What are the ideal storage conditions for Rochelle salt?

A2: Rochelle salt should be stored in a controlled environment to maintain its integrity. The ideal storage is in a desiccator with a suitable desiccant (e.g., silica gel) to maintain a relative humidity within its stable range.[6][7] It is also crucial to store it in a cool, dry place away from direct heat, as the crystals decompose at temperatures exceeding 55°C (131°F).[8]

Q3: Can I still use Rochelle salt that has started to turn white or opaque?

A3: A white or opaque appearance indicates that the Rochelle salt has lost some of its water of crystallization due to low humidity (efflorescence).[2] This dehydration can negatively impact its piezoelectric properties.[2] For applications where the precise crystal structure and piezoelectric response are critical, it is recommended to use fresh, clear crystals. For less sensitive applications, the material might still be usable, but its performance may be compromised.

Q4: How does humidity affect the preparation of solutions with Rochelle salt?

A4: The hygroscopic nature of Rochelle salt can lead to significant errors in weighing, as the absorbed water will contribute to the measured mass.[6] This can result in solutions with lower-than-expected concentrations. To ensure accuracy, it is essential to weigh the salt quickly after removing it from a desiccator and to minimize its exposure to ambient air.[6][7]

Troubleshooting Guide

Problem: My Rochelle salt crystals have turned into a liquid or a paste.

• Cause: This is a classic case of deliquescence. The relative humidity of the storage or experimental environment has exceeded the critical deliquescence point of Rochelle salt (approximately 84% RH).[1] Above this humidity level, the salt absorbs enough atmospheric moisture to dissolve itself.

• Solution:

  • Immediately move the material to a controlled environment with lower humidity, such as a desiccator or a glove box with humidity control.[7][9]

  • If the material has completely liquefied, it may be possible to recrystallize it by slowly evaporating the excess water in a controlled low-humidity environment. However, impurities may be concentrated, and the quality of the resulting crystals may be affected.

  • For future prevention, always store Rochelle salt in a sealed container inside a desiccator, and monitor the humidity of your experimental setup.

Problem: My clear Rochelle salt crystals have become cloudy and white.

• Cause: This is efflorescence, the loss of water of crystallization. It occurs when the relative humidity is too low, typically below about 30% RH.[1][2] The white substance is a dehydrated form of the salt.

• Solution:

  • Transfer the crystals to an environment with a relative humidity within the stable range (30-84% RH).

  • The process of dehydration is not easily reversible while maintaining a single crystal structure. For applications requiring a pristine crystal, it is best to grow new crystals.

  • Ensure your storage desiccator does not create an environment that is excessively dry for Rochelle salt.

Problem: I am getting inconsistent results in my piezoelectric measurements.

• Cause: Inconsistent piezoelectric responses can be due to changes in the hydration state of the Rochelle salt crystal caused by fluctuations in ambient humidity.[10] Both deliquescence and efflorescence can alter the crystal lattice and, consequently, its piezoelectric properties.[2][10]

• Solution:

  • Conduct piezoelectric measurements in a controlled environment, such as a glove box with humidity regulation or a sealed chamber where the humidity is maintained within the stable range of the salt.

  • If a controlled environment is not available, monitor the ambient temperature and humidity during the experiment and note any significant fluctuations.

  • Ensure good electrical contact with the crystal faces, as surface moisture can also interfere with measurements.[11]

Problem: When trying to grow large single crystals, I only get a fine crystalline powder or a paste.

• Cause: This can be due to several factors, including rapid cooling of a supersaturated solution, the presence of impurities, or an overly concentrated solution that doesn't allow for orderly crystal growth.

• Solution:

  • Ensure slow cooling of the saturated solution to allow large crystals to form. A water bath can be used to slow down the cooling process.

  • Use pure starting materials. If impurities are suspected, you can purify the Rochelle salt by redissolving it in a minimal amount of hot water and allowing it to recrystallize slowly.

  • Avoid excessive supersaturation. If the solution is too concentrated, it can become viscous and hinder crystal formation, sometimes resulting in a glass-like solid instead of crystals. Adding a small, well-formed seed crystal can provide a nucleation site for controlled growth.[8]

Quantitative Data on Rochelle Salt Stability

The stability of Rochelle salt is highly dependent on temperature and relative humidity. Below is a summary of the critical parameters to consider during its storage and use.

Parameter	Value	Notes
Deliquescence Point	> 84% Relative Humidity	Above this RH, the salt will absorb atmospheric moisture and begin to dissolve.[1]
Efflorescence Point	< 30% Relative Humidity	Below this RH, the salt will lose its water of crystallization and turn opaque.[1]
Decomposition Temperature	> 55 °C (131 °F)	The crystal structure breaks down at temperatures above this point.[8]
Melting Point	~75 °C	The salt melts at approximately this temperature.[12]

Experimental Protocols

Protocol for Growing High-Quality Rochelle Salt Crystals

This protocol is designed to grow large, clear, single crystals of Rochelle salt suitable for piezoelectric experiments, with careful consideration of its hygroscopic nature.

Materials:

• Rochelle salt (Potassium Sodium Tartrate Tetrahydrate)

• Distilled water

• Beaker

• Stirring rod

• Hot plate or water bath

• Filter paper

• Clean, dry container for crystal growth

• Nylon fishing line or thin thread

• A controlled environment (e.g., a sealed container with a saturated salt solution to maintain a stable humidity, or a room with controlled humidity)

Methodology:

• Prepare a Saturated Solution: Gently heat distilled water in a beaker to about 50°C. Do not exceed 55°C to avoid decomposition.[8]

• Gradually add Rochelle salt to the warm water while stirring continuously until no more salt dissolves and a small amount of undissolved solid remains at the bottom. This ensures the solution is saturated.[8]

• Filter the Solution: While the solution is still warm, filter it through filter paper into a clean, dry container to remove any undissolved salt and impurities.[8][13]

• Grow Seed Crystals: Allow the filtered solution to cool slowly to room temperature in a location free from vibrations and temperature fluctuations. Small seed crystals will form at the bottom of the container.[13]

• Select a Seed Crystal: Carefully pour off the solution and select a small, well-formed, transparent crystal to act as the seed crystal.[8]

• Suspend the Seed Crystal: Tie the selected seed crystal to a thin nylon thread.

• Prepare for Single Crystal Growth: Gently reheat the solution to dissolve the other small crystals and then allow it to cool back to room temperature.

• Suspend the seed crystal in the saturated solution, ensuring it is fully submerged and not touching the sides or bottom of the container.[8]

• Controlled Evaporation: Cover the container with a piece of filter paper or a lid with small holes to allow for slow evaporation. Place the entire setup in an environment where the relative humidity is maintained between 30% and 84% to prevent deliquescence or efflorescence.[1]

• Monitor Crystal Growth: Allow the crystal to grow over several days to weeks. If the solution level drops significantly, you can prepare more saturated solution and carefully add it.[8]

Protocol for Preparing a Standard Aqueous Solution of Rochelle Salt

This protocol outlines the steps for accurately preparing a standard solution of Rochelle salt, accounting for its hygroscopic properties.

Materials:

• Rochelle salt (stored in a desiccator)

• Distilled water

• Analytical balance

• Weighing paper or boat

• Volumetric flask with stopper

• Beaker

• Funnel

Methodology:

• Pre-measurement Preparation: Ensure all glassware is clean and dry. Place the required volumetric flask and a beaker of distilled water in the temperature-controlled weighing room to allow them to equilibrate.

• Weighing the Salt:

  • Remove the container of Rochelle salt from the desiccator.

  • Working quickly to minimize exposure to ambient air, weigh the desired amount of Rochelle salt onto a weighing paper or boat using an analytical balance.[6]

  • Immediately close the Rochelle salt container and return it to the desiccator.

• Dissolving the Salt:

  • Carefully transfer the weighed salt into a beaker using a funnel.

  • Add a small amount of distilled water to the beaker and stir until the salt is completely dissolved.

• Preparing the Final Solution:

  • Quantitatively transfer the dissolved salt solution into the volumetric flask using the funnel.

  • Rinse the beaker, stirring rod, and funnel with small portions of distilled water, adding the rinsings to the volumetric flask to ensure all the salt is transferred.

  • Carefully add distilled water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

Visualizations

Decision-Making Workflow for Handling Rochelle Salt

Caption: Decision workflow for handling Rochelle salt based on environmental conditions.

General Experimental Workflow with Rochelle Salt

Caption: General workflow for experiments involving Rochelle salt.

References

• 1. Potassium sodium tartrate - Wikipedia [en.wikipedia.org]
• 2. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 4. sciencenotes.org [sciencenotes.org]
• 5. Rochelle Salt [dmishin.github.io]
• 6. tutorchase.com [tutorchase.com]
• 7. chromforum.org [chromforum.org]
• 8. sciencenotes.org [sciencenotes.org]
• 9. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 10. icmp.lviv.ua [icmp.lviv.ua]
• 11. How to test Rochelle salt piezoelectric crystal [rimstar.org]
• 12. Potassium sodium tartrate | 304-59-6 [chemicalbook.com]
• 13. learning-center.homesciencetools.com [learning-center.homesciencetools.com]

how to select a good seed crystal for Rochelle salt growth

Technical Support Center: Rochelle Salt Crystal Growth

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rochelle salt (Potassium Sodium Tartrate Tetrahydrate) crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a Rochelle salt seed crystal?

A good seed crystal for growing larger single crystals of Rochelle salt should be well-formed, geometrically symmetrical, and free of visible defects.[1] Key characteristics include:

• Clarity: The crystal should be water-clear and transparent.

• Shape: It should have a prismatic, blocky shape, not fine and needle-like.[2]

• Facets: The crystal should exhibit well-defined, smooth facets.[3]

• Size: While it can be small, it should be large enough to handle and tie with a thread, typically around 1 cm in length for initial large crystal growth experiments.[3]

• Purity: The crystal should be colorless. Any yellow or brown tint suggests the presence of impurities that can hinder proper crystal growth.[4]

Q2: How can I obtain initial seed crystals?

You can obtain seed crystals by preparing a saturated solution of Rochelle salt and allowing it to evaporate.[3]

• Dissolve Rochelle salt in distilled water until no more will dissolve to create a saturated solution.

• Filter the solution to remove any undissolved particles.[3]

• Pour the solution into a shallow dish and allow the water to evaporate slowly.

• This will produce many small, nicely faceted crystals that can be selected as seeds.[3]

Alternatively, if you have a larger, blocky piece of Rochelle salt, you can carefully cut a small, clear, and well-faceted piece to use as a seed.[3]

Q3: My Rochelle salt crystals are not growing. What is the most common reason for this?

The most frequent issue is that the solution is not sufficiently concentrated or supersaturated.[5][6] For crystals to grow, the solution must be supersaturated, meaning it contains more dissolved solute than it can normally hold at that temperature. If the solution is unsaturated, it will dissolve the seed crystal instead.[4][5]

Q4: Can I use powdered Rochelle salt for crystal growth experiments?

Yes, powdered Rochelle salt is suitable for creating the necessary solutions. In fact, starting with a fine powder can help it dissolve more quickly and easily when preparing a supersaturated solution.[6] The key is to ensure the powder is pure and is sodium potassium tartrate tetrahydrate, as the anhydrous form will not work.[5]

Troubleshooting Guides

Problem 1: Formation of a Non-Crystalline Solid or Fine, Needle-Like Crystals

Symptom	Possible Cause	Troubleshooting Steps
A solid mass without clear crystal structure forms.	Excessive supersaturation leading to rapid, uncontrolled crystallization.[2]	1. Reduce the concentration of your solution slightly. 2. Introduce a good quality, prismatic seed crystal to guide the growth.[2] 3. Ensure a slower cooling rate.
The precipitate consists of fine, needle-like crystals instead of blocky, prismatic ones.	The initial crystal nucleation is influencing the subsequent crystal habit.[2]	1. The most effective solution is to introduce a prismatic seed crystal. The seed crystal will dictate the growth pattern, promoting the desired blocky shape.[2]
The solution is discolored (yellowish/brownish).	Impurities are present in the reagents, which can interfere with crystal formation.[4]	1. Recrystallize your Rochelle salt to purify it. 2. Filter the solution through activated charcoal to remove colored organic impurities. 3. Use high-purity starting materials (e.g., reagent-grade).

Problem 2: The Seed Crystal Dissolves

Symptom	Possible Cause	Troubleshooting Steps
The seed crystal becomes smaller or disappears after being placed in the solution.	The solution is unsaturated.	1. Remove the seed crystal immediately. 2. Test the solution: add a small, unwanted crystal. If it dissolves, the solution is unsaturated.[5] 3. To re-saturate, you can either allow some water to evaporate or gently heat the solution to dissolve more Rochelle salt, then cool it back to room temperature.[7]

Problem 3: No Crystal Growth or Very Slow Growth

Symptom	Possible Cause	Troubleshooting Steps
The seed crystal does not increase in size over several days.	The solution is saturated but not sufficiently supersaturated.	1. Allow for slow evaporation by leaving the container partially covered. This will increase the concentration.[5] 2. If the temperature is stable, a very slight and slow reduction in temperature can induce growth.
Many small crystals form instead of one large one.	Spontaneous nucleation is occurring due to high supersaturation or the presence of impurities/dust.	1. Filter the solution to ensure it is free of any particulate matter.[3] 2. Slightly warm the solution to dissolve the small crystals, then allow it to cool slowly back to the growth temperature. 3. Ensure the seed crystal is the only crystalline material present in the solution.

Data Presentation

Parameter	Value	Notes
Solubility in Water	63 g / 100 mL	At room temperature (20°C).[6]
Decomposition Temperature	> 55°C (131°F)	Crystals will decompose if the temperature exceeds this point.[5]
Crystal System	Orthorhombic	[5]

Experimental Protocols

Protocol 1: Preparation of a Saturated Rochelle Salt Solution

• Measure Water: Pour a specific volume of distilled water (e.g., 100 mL) into a clean beaker.

• Dissolve Salt: While stirring continuously, slowly add Rochelle salt powder to the water.

• Reach Saturation: Continue adding the salt until a small amount no longer dissolves and settles at the bottom. This indicates the solution is saturated at the current temperature.

• Gentle Heating (Optional for Supersaturation): Gently heat the solution while stirring to dissolve more salt. For example, you can dissolve 90 to 100 grams of Rochelle salt per 100 grams of water with heating.[3]

• Filter Solution: While the solution is still warm, filter it through coffee filter paper or laboratory filter paper into a clean crystal growing vessel.[3][5] This removes any impurities and undissolved particles.

• Cooling: Allow the solution to cool slowly to room temperature. The solution is now supersaturated and ready for seed crystal introduction.

Protocol 2: Growing a Large Crystal from a Seed

• Select Seed Crystal: Choose the best available seed crystal based on the characteristics outlined in the FAQ. It should be clear, well-shaped, and smooth.[1][8]

• Prepare the Seed: Tie a thin nylon fishing line or thread around the seed crystal.[5] Ensure the knot is secure but does not damage the crystal.

• Suspend the Seed: Hang the seed crystal from a support (like a pencil or rod) laid across the top of the growing vessel. Adjust the length of the line so the crystal is fully submerged in the middle of the supersaturated solution, not touching the sides or bottom.[3][5]

• Control Environment: Cover the vessel to prevent dust from entering and to control the rate of evaporation. Place it in a location with a stable temperature, as fluctuations can negatively impact crystal growth.[7]

• Monitor Growth: Observe the crystal's growth over several days to weeks. The crystal should grow as the salt precipitates from the slowly cooling or evaporating solution.[7]

• Re-supersaturate Solution (if needed): If growth stops, the solution may have depleted its excess solute. Carefully remove the crystal, and re-supersaturate the solution by either allowing some water to evaporate or by gently heating it and dissolving more salt, then cooling it back down before re-introducing the crystal.[7]

Visualizations

Caption: Workflow for selecting a suitable Rochelle salt seed crystal.

Caption: Logical relationships for troubleshooting common crystal growth issues.

References

• 1. ia600407.us.archive.org [ia600407.us.archive.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. sciencenotes.org [sciencenotes.org]
• 6. sciencebuddies.org [sciencebuddies.org]
• 7. Make big Rochelle salt crystals from seeds [rimstar.org]
• 8. learning-center.homesciencetools.com [learning-center.homesciencetools.com]

Technical Support Center: The Influence of Temperature on Rochelle Salt Piezoelectricity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for experiments involving the temperature-dependent piezoelectric properties of Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O).

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for observing piezoelectricity in Rochelle salt?

A1: Rochelle salt exhibits its strongest piezoelectric effects within its ferroelectric phase, which exists between its two Curie temperatures: -18°C (255 K) and +24°C (297 K)[1]. Outside this temperature range, in its paraelectric phases, the piezoelectric effect is significantly weaker. The piezoelectric coefficient peaks near the center of this range.

Q2: How does temperature affect the dielectric constant of Rochelle salt?

A2: The dielectric constant of Rochelle salt is highly dependent on temperature. It reaches very high values near the Curie points, a characteristic feature of ferroelectric materials[2]. The dielectric properties are anisotropic, with the largest changes observed along the ferroelectric 'a' axis.

Q3: Why is humidity control crucial when working with Rochelle salt?

A3: Rochelle salt is deliquescent, meaning it readily absorbs moisture from the air. This can lead to the degradation of the crystal structure and a loss of its piezoelectric properties. Conversely, in very dry conditions, it can lose its water of crystallization[3]. Therefore, maintaining a stable and appropriate humidity level is critical for repeatable and accurate measurements.

Q4: Can I use commercially available Rochelle salt for my experiments?

A4: Yes, commercially available Rochelle salt can be used. However, for precise piezoelectric measurements, it is highly recommended to grow single crystals from a saturated solution to ensure high purity and a well-defined crystal lattice.

Troubleshooting Guide

Issue 1: Inconsistent or no piezoelectric response from the crystal.

• Question: I am applying pressure to my Rochelle salt crystal, but I'm getting irregular voltage readings, or no voltage at all. What could be the problem?

• Answer:

  • Temperature: Ensure your experimental setup is operating within the ferroelectric range of Rochelle salt (-18°C to +24°C). The piezoelectric effect is significantly diminished outside this window.

  • Crystal Quality: The quality of your crystal is paramount. If you are using a polycrystalline sample or a crystal with significant internal defects, the piezoelectric domains may be randomly oriented, leading to a weak or inconsistent net electrical response. Consider growing a new single crystal.

  • Electrode Contact: Poor electrical contact between the electrodes and the crystal surface can prevent efficient charge collection. Ensure your electrodes (e.g., conductive paint, foil) are applied uniformly and are in firm contact with the crystal.

  • Humidity: The crystal may have absorbed moisture from the environment, which can degrade its piezoelectric properties. Try drying the crystal in a desiccator or a controlled low-humidity environment.

  • Measurement Setup: Verify that your measurement device (e.g., oscilloscope, voltmeter) is sensitive enough to detect the expected voltage. For dynamic measurements of the piezoelectric response to a tap or vibration, an oscilloscope is generally more suitable than a standard multimeter[1][4].

Issue 2: The measured piezoelectric coefficient is lower than expected.

• Question: My measurements show a piezoelectric effect, but the calculated coefficient is much lower than values reported in the literature. Why might this be?

• Answer:

  • Crystal Orientation: The piezoelectric properties of Rochelle salt are anisotropic. The maximum piezoelectric coefficient is obtained when the stress is applied along a specific crystallographic axis. Ensure your crystal is correctly oriented with respect to the applied force.

  • Temperature: The magnitude of the piezoelectric coefficient is strongly temperature-dependent. Your experiment might be conducted at a temperature away from the peak response. Refer to the data tables below for expected values at different temperatures.

  • Clamping Effects: The way the crystal is mounted and how pressure is applied can significantly affect the results. If the crystal is clamped too tightly, it can inhibit the mechanical deformation necessary for the piezoelectric effect.

Issue 3: The crystal appears to be degrading over time.

• Question: My Rochelle salt crystal has become cloudy or appears to be "melting." What is happening?

• Answer: This is a classic sign of deliquescence, where the crystal is absorbing atmospheric moisture. To prevent this, store your Rochelle salt crystals in a desiccator or a sealed container with a desiccant. For long-term experiments, consider encapsulating the crystal in a suitable non-conductive, moisture-resistant coating.

Quantitative Data

The following tables summarize the temperature dependence of key properties of Rochelle salt. The data is approximated from graphical representations in the cited literature.

Table 1: Piezoelectric Coefficient (d₁₄) of Rochelle Salt vs. Temperature

Temperature (°C)	Temperature (K)	Approximate d₁₄ (10⁻⁸ cgs esu)
-20	253	~1
-10	263	~5
0	273	~9
10	283	~8
20	293	~3

Data extracted from graphical representations in[5].

Table 2: Dielectric Permittivity (εₓ) of Rochelle Salt vs. Temperature

Temperature (°C)	Temperature (K)	Approximate εₓ
-25	248	~150
-18 (Curie Point)	255	>1000
0	273	~400
24 (Curie Point)	297	>1000
30	303	~200

Data extracted from graphical representations in[2][6].

Experimental Protocols

1. Synthesis and Growth of Single Crystal Rochelle Salt

• Objective: To produce a high-quality single crystal of Rochelle salt suitable for piezoelectric measurements.

• Methodology:

  • Solution Preparation: Prepare a saturated solution of Rochelle salt by dissolving it in distilled water at a slightly elevated temperature (e.g., 30-35°C).

  • Seed Crystal Formation: Allow a small amount of the saturated solution to evaporate slowly in a shallow dish. Small, well-formed crystals will appear. Select a transparent and well-faceted crystal to act as the seed.

  • Crystal Growth: Suspend the seed crystal by a fine thread in the saturated solution. The container should be covered to allow for slow evaporation and cooling. This slow process encourages the growth of a large, single crystal.

  • Harvesting: Once the crystal has reached the desired size, carefully remove it from the solution and gently dry it with a lint-free cloth.

2. Measurement of the Piezoelectric Coefficient (d₃₃) using the Berlincourt Method

• Objective: To quantitatively measure the piezoelectric coefficient d₃₃ as a function of temperature.

• Methodology:

  • Sample Preparation: Cut a sample from the single crystal with faces perpendicular to the desired crystallographic axes. Apply conductive electrodes (e.g., silver paint, sputtered gold) to the faces between which the voltage will be measured.

  • Experimental Setup:

    • Use a d₃₃ meter (often referred to as a Berlincourt meter)[7][8][9][10]. This instrument applies a known, low-frequency alternating force to the crystal.

    • Place the prepared crystal in a temperature-controlled chamber that allows for the application of force while monitoring the temperature.

  • Measurement Procedure:

    • Place the crystal sample between the probes of the d₃₃ meter.

    • Set the desired temperature in the environmental chamber and allow the system to stabilize.

    • The d₃₃ meter will apply a calibrated low-frequency force (e.g., 110 Hz) to the crystal[8].

    • The instrument measures the charge generated by the crystal in response to the force and calculates the d₃₃ coefficient.

    • Record the d₃₃ value at the stabilized temperature.

    • Repeat the measurement at different temperatures, ensuring the system stabilizes at each new setpoint.

Visualizations

References

• 1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. scispace.com [scispace.com]
• 4. csef.usc.edu [csef.usc.edu]
• 5. icmp.lviv.ua [icmp.lviv.ua]
• 6. icmp.lviv.ua [icmp.lviv.ua]
• 7. Piezotest.com - d33 PiezoMeter Systems (d33 Meters) [piezotest.com]
• 8. peraglobe.com [peraglobe.com]
• 9. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Rochelle Salt from Cream of Tartar

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Rochelle salt (sodium potassium tartrate) from cream of tartar (potassium bitartrate).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Why is my final solution yellow or brownish instead of clear?

• Cause: This discoloration is often due to impurities present in the starting cream of tartar.[1][2] Commercial cream of tartar may contain anti-caking agents or other substances that can contaminate the reaction.[3]

• Solution:

  • Purify the Cream of Tartar: Before the synthesis, recrystallize the cream of tartar. It is significantly more soluble in hot water than in cold water, which allows for effective purification.[3]

  • Use Activated Charcoal: Decolorize the Rochelle salt solution by adding activated charcoal and then filtering it.[2][4][5]

2. Instead of crystals, a paste or non-crystalline solid formed. What went wrong?

• Cause: The sudden formation of a paste is likely due to rapid crystallization from a highly supersaturated solution.[6][7] This can happen if the solution is cooled too quickly or if there is excessive evaporation of the solvent.

• Solution:

  • Control Supersaturation: Avoid excessive boiling or evaporation of the solution.[6] If a paste forms, you may be able to salvage it by adding a minimum amount of warm water to redissolve it completely, then allowing it to cool slowly.[7]

  • Slow Cooling: Allow the solution to cool gradually. A water bath can be used to ensure a slow and controlled cooling process.[2]

3. The reaction is not proceeding, or the cream of tartar is not dissolving.

• Cause: The reaction between cream of tartar and sodium carbonate (or bicarbonate) can be endothermic, and if the temperature drops too low (around 10°C or 50°F), the reaction can stall.[1] Additionally, cream of tartar has low solubility in cold water.[3][7]

• Solution:

  • Maintain Temperature: Ensure the reaction mixture is heated sufficiently, typically to just below boiling, to facilitate the dissolution of cream of tartar and provide the necessary energy for the reaction to proceed.[1][5][8] Continuous stirring is also crucial.[8]

4. Why did I get fine, needle-like crystals instead of large, prismatic ones?

• Cause: The formation of small, needle-like crystals can be a result of rapid cooling or the absence of nucleation sites for larger crystals to grow.[2][6]

• Solution:

  • Use Seed Crystals: Introduce a small, well-formed prismatic crystal of Rochelle salt (a seed crystal) into the cooling solution to encourage the growth of larger, well-defined crystals.[6]

  • Slow Evaporation: After initial cooling and crystal formation, you can grow larger crystals by allowing the solvent to evaporate slowly over several days.[2]

5. No crystals are forming even after the solution has cooled.

• Cause: The solution may not be sufficiently saturated for crystallization to occur. It is also possible that mold can begin to grow in the solution if left for an extended period.

• Solution:

  • Concentrate the Solution: If no crystals form, gently reheat the solution to evaporate some of the water and increase the concentration of Rochelle salt. Then, allow it to cool again.[9][10]

  • Induce Crystallization: If the solution is saturated but crystals still do not form, try scratching the inside of the beaker with a glass rod below the surface of the liquid to create nucleation sites. Using a seed crystal is also a reliable method.

Quantitative Data Summary

The following tables provide a summary of reactant ratios and solubility data for the synthesis of Rochelle salt.

Table 1: Reactant Ratios for Rochelle Salt Synthesis

Reactant 1 (Cream of Tartar)	Reactant 2 (Sodium Carbonate)	Reactant 2 (Sodium Bicarbonate)	Water Volume	Expected Yield (Rochelle Salt)	Reference
200 g	~112 g (calculated)	-	250 mL	~210 g	[4][9][10]
88 g	-	39.6 g	110 mL	Not Specified	[1]
80 g	Add until fizzing stops	-	100 mL	Not Specified	[5]
120 g	39.5 g (monohydrate)	-	150 mL	Not Specified	[6]
2.05 g	1.16 g	-	25 mL	Not Specified	[8]
188 g	53 g (anhydrous)	84 g	~720 mL	282 g	[7]

Table 2: Solubility of Key Compounds

Compound	Solubility in Cold Water	Solubility in Hot Water	Reference
Cream of Tartar (Potassium Bitartrate)	5.7 g/L at 20°C	61 g/L at 100°C	[3][7]
Rochelle Salt (Sodium Potassium Tartrate)	260 g/L at 0°C	660 g/L at 26°C	[7]

Experimental Protocols

Protocol 1: Synthesis of Rochelle Salt using Sodium Carbonate

• Preparation: In a 500 mL beaker, create a suspension of 200 g of cream of tartar in 250 mL of distilled water.[9][10]

• Heating: Place the beaker in a water bath and heat until the water in the bath is simmering.[9][10]

• Reaction: Slowly add sodium carbonate in small portions to the cream of tartar suspension while stirring continuously. Effervescence (bubbling) will occur as carbon dioxide is released.[8][9]

• Completion: Continue adding sodium carbonate until the bubbling ceases, which indicates the reaction is complete. The solution should become clear.[9][11]

• Filtration: While the solution is still hot, filter it through filter paper or a coffee filter to remove any impurities or unreacted solids.[4][9]

• Crystallization: Allow the filtrate to cool slowly to room temperature. For larger crystals, the cooling process can be slowed by leaving the beaker in the warm water bath (with the heat turned off).[2] To increase yield, the solution can be further cooled in a refrigerator.[5][11]

• Collection and Drying: Collect the resulting crystals by decantation or filtration. Dry the crystals by blotting them with clean filter paper.[9][10]

Protocol 2: Purification of Cream of Tartar by Recrystallization

• Dissolution: For every 6 grams of crude cream of tartar, use approximately 100 mL of distilled water.[3] Place the cream of tartar in a beaker and add the water.

• Heating: Heat the mixture in a water bath to just about boiling, stirring to dissolve as much of the cream of tartar as possible.[3]

• Hot Filtration: Quickly filter the hot solution through a coffee filter or filter paper to remove insoluble impurities.[3]

• Crystallization: Allow the clear filtrate to cool to room temperature. The purified cream of tartar will crystallize as the solution cools.[3]

• Chilling: To maximize the yield of pure crystals, place the container in a refrigerator to cool it further.[3]

• Collection: Collect the purified crystals by filtration and allow them to dry. These can now be used for the synthesis of Rochelle salt.

Visualizations

Caption: Experimental workflow for the synthesis of Rochelle salt.

Caption: Troubleshooting guide for Rochelle salt synthesis.

References

• 1. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Recrystallizing Cream of Tartar for Better Piezoelectric Crystals... - Observations [observationsblog.com]
• 4. sciencenotes.org [sciencenotes.org]
• 5. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. prezi.com [prezi.com]
• 9. Preparation of Rochelle Salt (Potassium Sodium Tartrate) [designer-drug.com]
• 10. byjus.com [byjus.com]
• 11. learning-center.homesciencetools.com [learning-center.homesciencetools.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Piezoelectric Properties of Rochelle Salt and Quartz

For researchers, scientists, and professionals in material science and electronic component development, the selection of a piezoelectric material is a critical decision dictated by the specific application requirements. This guide provides an objective comparison of two well-known piezoelectric materials: Rochelle salt and quartz. By examining their key piezoelectric and dielectric properties, supported by experimental data and detailed methodologies, this document aims to facilitate an informed selection process.

Rochelle salt, a double tartrate salt, is notable for its exceptionally high piezoelectric coefficients within a specific temperature range. In contrast, quartz, a crystalline form of silicon dioxide, is renowned for its stability, high mechanical quality factor, and consistent performance over a wide range of conditions. This comparison will delve into the quantitative differences in their piezoelectric charge and voltage coefficients, dielectric constants, electromechanical coupling factors, and mechanical quality factors.

Comparative Data of Piezoelectric Properties

The following table summarizes the key performance indicators for Rochelle salt and quartz based on experimental data. It is important to note that the properties of Rochelle salt are highly dependent on temperature and humidity, exhibiting ferroelectric behavior between its two Curie points (-18°C and 24°C). The values presented for Rochelle salt are typically measured within this range for optimal performance.

Property	Symbol	Rochelle Salt	Quartz	Unit
Piezoelectric Charge Coefficient	d	10 - >100[1][2]	~2.3 (d₁₁)[3]	pC/N
Piezoelectric Voltage Coefficient	g	Varies (calculated)	Varies (calculated)	Vm/N
Relative Dielectric Constant	εᵣ	Up to 18,000[1]	~4.5	-
Electromechanical Coupling Factor	k	High	~0.1	-
Mechanical Quality Factor	Qₘ	20 - 100 (in composites)[1]	>100,000	-

Experimental Protocols

The accurate characterization of piezoelectric materials is essential for their effective application. The following are detailed methodologies for key experiments cited in the comparison.

Measurement of Piezoelectric Charge Coefficient (d₃₃) - The Berlincourt Method

The direct piezoelectric charge coefficient, d₃₃, is commonly measured using the Berlincourt method.[4][5][6][7]

• Sample Preparation: The material is cut into a specific geometry (e.g., a disc or plate) with electrodes applied to the faces perpendicular to the direction of the intended force.

• Clamping: The sample is securely clamped in a specialized holder that allows for the application of a controlled, low-frequency compressive force.

• Force Application: A quasi-static, sinusoidal force is applied to the sample. The frequency of this force is kept well below the fundamental resonant frequency of the sample.

• Charge Measurement: The electric charge generated by the sample in response to the applied force is measured using a charge amplifier.

• Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge (Q) to the applied force (F): d₃₃ = Q/F.

Measurement of Dielectric Constant (ε) - LCR Meter Method

The dielectric constant is determined by measuring the capacitance of the material.[8][9][10][11]

• Sample Preparation: The material is formed into a parallel plate capacitor configuration with known dimensions (area and thickness).

• Connection to LCR Meter: The sample is connected to a precision LCR (Inductance, Capacitance, and Resistance) meter.

• Capacitance Measurement: The capacitance (C) of the sample is measured at a specific frequency (commonly 1 kHz).

• Calculation: The relative dielectric constant (εᵣ) is calculated using the formula for a parallel plate capacitor: C = (εᵣ * ε₀ * A) / d, where ε₀ is the permittivity of free space, A is the electrode area, and d is the thickness of the sample.

Measurement of Electromechanical Coupling Factor (k) - Resonance Method

The electromechanical coupling factor is a measure of the efficiency of energy conversion and is determined by analyzing the resonance and anti-resonance frequencies of the material.[12][13][14]

• Sample Preparation: A sample of the piezoelectric material is prepared in a specific shape (e.g., a thin disc or a long bar) with electrodes.

• Impedance Analysis: An impedance analyzer is used to sweep a range of frequencies across the sample and measure its electrical impedance.

• Identification of Resonance and Anti-Resonance Frequencies: The frequency at which the impedance is minimum is the resonance frequency (fᵣ), and the frequency at which the impedance is maximum is the anti-resonance frequency (fₐ).

• Calculation: The electromechanical coupling factor is calculated from fᵣ and fₐ using formulas specific to the geometry and mode of vibration of the sample.

Measurement of Mechanical Quality Factor (Qₘ)

The mechanical quality factor represents the mechanical losses in the material and is also determined from the impedance spectrum.[15][16][17][18][19][20]

• Impedance Spectrum: Using an impedance analyzer, the impedance of the piezoelectric resonator is measured as a function of frequency around a specific resonance mode.

• Bandwidth Determination: The frequencies (f₁ and f₂) on either side of the resonance frequency (fᵣ) where the impedance is 3 dB higher than the minimum impedance are identified. The difference between these two frequencies (Δf = f₂ - f₁) is the 3 dB bandwidth.

• Calculation: The mechanical quality factor is calculated as the ratio of the resonance frequency to the 3 dB bandwidth: Qₘ = fᵣ / Δf.

Visualizing the Comparison and Workflow

To further clarify the relationships between these properties and the experimental process, the following diagrams are provided.

A generalized workflow for characterizing and comparing piezoelectric materials.

A comparison of key piezoelectric properties and their influence on applications.

Conclusion

The choice between Rochelle salt and quartz is a clear example of performance trade-offs in material science. Rochelle salt offers exceptionally high piezoelectric charge coefficients and dielectric constants, making it an excellent candidate for applications requiring high sensitivity, such as in certain sensors and transducers. However, its utility is limited by its strong dependence on temperature and humidity, and its relatively low mechanical quality factor.

In contrast, quartz provides unparalleled stability, a very high mechanical quality factor, and consistent performance across a wide range of environmental conditions. These characteristics make it the material of choice for applications demanding high precision and low energy loss, such as in oscillators, filters, and timing circuits. For researchers and drug development professionals utilizing piezoelectric devices, a thorough understanding of these fundamental differences is paramount to designing and conducting robust and reliable experiments.

References

• 1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piezoelectric coefficient | physics | Britannica [britannica.com]
• 4. researchgate.net [researchgate.net]
• 5. Measuring piezoelectric d33 coefficents using the direct method. | NPL Publications [eprintspublications.npl.co.uk]
• 6. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 7. electrosciences.co.uk [electrosciences.co.uk]
• 8. physlab.org [physlab.org]
• 9. researchgate.net [researchgate.net]
• 10. acta.imeko.org [acta.imeko.org]
• 11. casa-acharya.com [casa-acharya.com]
• 12. Determination of electromechanical coupling factors of low Q piezoelectric resonators operating in stiffened modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ken-system: Electromechanical coupling coefficient evaluation method using RLC electric resonance in the GHz band [ken.ieice.org]
• 14. youtube.com [youtube.com]
• 15. Methods of measurements of the quality factor of piezoelectric resonators with high electrical and mechanical losses | Archives of Acoustics [acoustics.ippt.pan.pl]
• 16. [PDF] A method of "weak resonance" for quality factor and coupling coefficient measurement in piezoelectrics | Semantic Scholar [semanticscholar.org]
• 17. youtube.com [youtube.com]
• 18. pubs.aip.org [pubs.aip.org]
• 19. Piezoelectric ceramic mechanical quality factor Qm and its temperature stability - Piezo Hannas [piezohannas.com]
• 20. atcp-ndt.com [atcp-ndt.com]

A Comparative Guide to Rochelle Salt and Barium Titanate in Transducer Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable piezoelectric material is a critical decision in the design and fabrication of high-performance transducers for a wide array of scientific and medical applications. This guide provides an objective comparison of two historically significant piezoelectric materials: Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) and Barium Titanate (BaTiO₃). By presenting key performance metrics, experimental protocols for their characterization, and a logical framework for material selection, this document aims to equip researchers with the necessary information to make informed decisions for their specific transducer applications.

Performance Comparison

The following table summarizes the key quantitative properties of Rochelle salt and barium titanate. It is important to note that the properties of Rochelle salt are highly dependent on temperature and humidity, while those of barium titanate can vary with factors such as grain size, doping, and whether it is in single crystal or ceramic form.

Property	Rochelle Salt	Barium Titanate (Ceramic)
Piezoelectric Coefficient (d₃₃)	~10 - 2700 pC/N (highly temperature dependent, peak near Curie points)[1][2]	190 - 450 pC/N[3]
Dielectric Constant (εr)	200 - 18,000 (highly temperature dependent)[4][5]	1700 - 5000[6]
Curie Temperature (°C)	-18°C and +24°C (two Curie points defining the ferroelectric range)[7]	120 - 130°C[6]
Young's Modulus (E)	~30 GPa	60 - 130 GPa[8]
Density (ρ)	1.77 g/cm³	5.85 g/cm³
Acoustic Impedance (Z)	~7.3 MRayl	~34 MRayl
Hygroscopic Nature	Highly hygroscopic, requires protection from moisture.[9]	Not hygroscopic.
Toxicity	Non-toxic, edible (used as a food additive).[7]	Lead-free and considered environmentally friendly compared to lead-based piezoelectrics.[3]

Experimental Protocols

Accurate characterization of piezoelectric materials is essential for predicting transducer performance. Below are detailed methodologies for two key experiments.

Measurement of Piezoelectric Coefficient (d₃₃) by the Direct Method (Berlincourt Method)

The direct piezoelectric effect, where an applied mechanical stress produces an electrical charge, is utilized to measure the d₃₃ coefficient. The Berlincourt method is a common quasi-static technique for this measurement.[10]

Objective: To determine the longitudinal piezoelectric charge coefficient (d₃₃) of a material.

Apparatus:

• d₃₃ meter (e.g., Berlincourt-type meter)

• Sample of the piezoelectric material with electrodes on its parallel faces, perpendicular to the poling direction.

• Force generator capable of applying a known, low-frequency alternating force.

• Charge amplifier to measure the generated electrical charge.

Procedure:

• Sample Preparation: The piezoelectric material is cut into a suitable geometry (typically a disk or a plate) and electroded on the two opposing faces corresponding to the '3' direction (the poling direction).

• Mounting: The sample is placed in the d₃₃ meter's sample holder, ensuring good electrical contact with the electrodes.

• Force Application: A low-frequency (typically around 100 Hz) sinusoidal force of a known amplitude is applied to the sample along the '3' direction.[10]

• Charge Measurement: The charge generated on the electrodes is measured using a charge amplifier.

• Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge (Q) to the applied force (F): d₃₃ = Q / F

Expected Results: The output of the d₃₃ meter will directly provide the d₃₃ value in picoCoulombs per Newton (pC/N). For Rochelle salt, this value will be highly sensitive to the ambient temperature and should be measured within its ferroelectric range. Barium titanate will exhibit a more stable d₃₃ value over a wider temperature range below its Curie point.

Measurement of Dielectric Constant (εr)

The dielectric constant, or relative permittivity, is a measure of a material's ability to store electrical energy in an electric field.

Objective: To determine the dielectric constant of a piezoelectric material.

Apparatus:

• LCR meter or impedance analyzer.

• Sample of the piezoelectric material with parallel plate electrodes.

• Temperature-controlled chamber (especially crucial for Rochelle salt).

• Micrometer for precise measurement of sample dimensions.

Procedure:

• Sample Preparation: A thin, flat sample of the material is prepared with parallel electrodes applied to its major faces.

• Dimensional Measurement: The area (A) of the electrodes and the thickness (t) of the sample are accurately measured using a micrometer.

• Capacitance Measurement: The sample is connected to the LCR meter, and its capacitance (C) is measured at a standard frequency, typically 1 kHz, and a low AC voltage to avoid non-linear effects.[11] For Rochelle salt, the measurement should be performed at various temperatures within and outside its ferroelectric range to observe the characteristic peaks near the Curie points.[12][13][14]

• Calculation: The relative permittivity (εr) is calculated using the formula for a parallel plate capacitor: εr = (C * t) / (ε₀ * A) where ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m).

Expected Results: Barium titanate will show a high and relatively stable dielectric constant at room temperature. Rochelle salt will exhibit a very high dielectric constant that varies significantly with temperature, showing sharp peaks at its two Curie points.[4][12][13][14]

Material Selection Workflow

The choice between Rochelle salt and barium titanate, or any other piezoelectric material, depends on a systematic evaluation of the application's requirements against the material's properties. The following diagram illustrates a logical workflow for this selection process.

Caption: Workflow for piezoelectric material selection.

Conclusion

Both Rochelle salt and barium titanate have played pivotal roles in the development of transducer technology.

Rochelle salt offers an exceptionally high piezoelectric effect within a narrow temperature range and is a non-toxic, environmentally friendly material.[7] However, its extreme sensitivity to temperature and humidity, coupled with its mechanical fragility, limits its practical applications to controlled laboratory environments or niche applications where its high sensitivity is paramount and its environmental limitations can be managed.[9]

Barium titanate , on the other hand, provides a robust and stable piezoelectric performance over a much wider temperature range.[6] Its higher mechanical strength, lower sensitivity to environmental factors, and good piezoelectric properties make it a more versatile and reliable choice for a broad range of transducer applications, from medical ultrasound to industrial sensors.[5] While it does not reach the peak piezoelectric coefficients of Rochelle salt, its overall balance of properties often makes it the superior choice for demanding, real-world applications. The development of lead-free barium titanate-based ceramics further enhances its appeal from an environmental perspective.[3]

Ultimately, the choice between these two materials must be guided by a thorough analysis of the specific requirements of the intended application, with careful consideration of the trade-offs between peak performance and operational stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. physlab.lums.edu.pk [physlab.lums.edu.pk]
• 5. researchgate.net [researchgate.net]
• 6. Barium titanate - Wikipedia [en.wikipedia.org]
• 7. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 11. sensortechcanada.com [sensortechcanada.com]
• 12. icmp.lviv.ua [icmp.lviv.ua]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Study of Ferroelectric Behavior: Rochelle Salt vs. KDP

This guide provides a detailed comparative analysis of the ferroelectric properties of two historically significant ferroelectric materials: Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, NaKC₄H₄O₆·4H₂O) and Potassium Dihydrogen Phosphate (KDP, KH₂PO₄). The comparison is based on experimental data from scientific literature, focusing on their dielectric, piezoelectric, and pyroelectric properties, as well as their distinct hysteresis behaviors. This document is intended for researchers, scientists, and professionals in materials science and drug development who require a fundamental understanding of these classic ferroelectric crystals.

Overview of Ferroelectric Properties

Rochelle salt and KDP are cornerstone materials in the study of ferroelectricity, yet they exhibit markedly different characteristics. Rochelle salt is unique for its ferroelectricity being confined between two Curie points, an upper and a lower one, beyond which it is paraelectric. In contrast, KDP displays a more conventional ferroelectric transition, becoming ferroelectric below a single Curie temperature.

Quantitative Data Comparison

The following tables summarize the key quantitative ferroelectric, dielectric, piezoelectric, and pyroelectric properties of Rochelle salt and KDP. It is important to note that these values can vary depending on the specific experimental conditions such as crystal quality, applied electric field, and measurement frequency.

Table 1: General and Ferroelectric Properties

Property	Rochelle Salt	Potassium Dihydrogen Phosphate (KDP)
Chemical Formula	NaKC₄H₄O₆·4H₂O	KH₂PO₄
Crystal System (Ferroelectric Phase)	Monoclinic (P2₁)[1][2]	Orthorhombic (Fdd2)
Crystal System (Paraelectric Phase)	Orthorhombic (P2₁2₁2)[1][2]	Tetragonal (I-42d)
Upper Curie Point (TC2)	~24 °C (297 K)[2]	-
Lower Curie Point (TC1)	~-18 °C (255 K)[2]	-
Curie Point (TC)	-	~-150 °C (123 K)
Spontaneous Polarization (Ps) at peak	~0.25 µC/cm²	~5 µC/cm²
Coercive Field (Ec) near TC	~200 V/cm	~2 kV/cm
Remanent Polarization (Pr) near TC	~0.2 µC/cm²	~4.5 µC/cm²

Table 2: Dielectric, Piezoelectric, and Pyroelectric Properties

Property	Rochelle Salt	Potassium Dihydrogen Phosphate (KDP)
Dielectric Constant (εr) at TC (along polar axis)	> 1000	> 1000
Piezoelectric Coefficient (dij)	d₁₄, d₂₅, d₃₆ are significant	d₃₆ is significant
d₃₃ (typical value, pC/N)	Can exceed 100 in composites	~20
Pyroelectric Coefficient (p) near TC (µC/m²K)	Varies significantly with temperature	Varies significantly with temperature

Experimental Protocols

The characterization of ferroelectric materials like Rochelle salt and KDP primarily involves the measurement of their polarization-electric field (P-E) hysteresis loop. The Sawyer-Tower circuit is the most common experimental setup for this purpose.

Sample Preparation

• Crystal Growth and Orientation: Single crystals of both Rochelle salt and KDP are typically grown from aqueous solutions. For Rochelle salt, this is done at room temperature, while KDP requires more controlled conditions. The grown crystals are then oriented to isolate the ferroelectric axis (a-axis for Rochelle salt, c-axis for KDP).

• Cutting and Polishing: A thin plate of the desired orientation is cut from the single crystal using a diamond wire saw or a similar precision cutting tool. The surfaces of the plate are then polished to be flat and parallel.

• Electroding: A conductive material, such as silver paste or sputtered gold, is applied to the two parallel faces perpendicular to the ferroelectric axis to serve as electrodes.

P-E Hysteresis Loop Measurement (Sawyer-Tower Circuit)

The Sawyer-Tower circuit is a simple yet effective method for observing the ferroelectric hysteresis loop.

• Circuit Setup: The prepared crystal sample (acting as a capacitor Cₓ) is connected in series with a standard linear capacitor (C₀) of a much larger capacitance. A variable AC voltage source is applied across the series combination.

• Measurement: The voltage across the sample (Vₓ) is proportional to the applied electric field (E), and the voltage across the standard capacitor (V₀) is proportional to the charge on the sample, and thus its polarization (P).

• Data Acquisition: Vₓ is applied to the horizontal input (X-channel) and V₀ to the vertical input (Y-channel) of an oscilloscope. The resulting display on the oscilloscope screen is the P-E hysteresis loop.

• Parameter Extraction: From the hysteresis loop, key parameters such as spontaneous polarization (Pₛ), remanent polarization (Pᵣ), and coercive field (Eₑ) can be determined.

Visualizing Experimental and Structural Differences

The following diagrams, generated using Graphviz (DOT language), illustrate the comparative experimental workflow and the fundamental structural differences that give rise to the distinct ferroelectric behaviors of Rochelle salt and KDP.

Experimental Workflow for Ferroelectric Characterization

Crystal Structure and Polarization Mechanisms

Conclusion

Rochelle salt and KDP, while both classic ferroelectrics, exhibit distinct behaviors rooted in their unique crystal structures and phase transition mechanisms. Rochelle salt's ferroelectricity is confined to a narrow temperature range between two Curie points, a consequence of a delicate balance of interactions within its complex crystal structure.[2] In contrast, KDP undergoes a more typical order-disorder phase transition at a much lower temperature, driven by the ordering of protons in its hydrogen-bonded network. The choice between these materials for specific applications is dictated by their operating temperature ranges and the magnitude of their respective ferroelectric, piezoelectric, and pyroelectric properties. This guide provides a foundational comparison for researchers and professionals working with or studying these fascinating materials.

References

• 1. mdpi.com [mdpi.com]
• 2. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the precise atomic arrangement of Rochelle salt, a cornerstone ferroelectric material, is crucial for understanding its unique properties and for its application in advanced electronic and pharmaceutical contexts. This guide provides a comparative overview of key experimental methods employed to confirm its crystal structure, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting the most suitable technique. We delve into the principles, experimental protocols, and data outputs of X-ray diffraction, neutron diffraction, Raman spectroscopy, and Brillouin scattering, presenting a clear comparison of their capabilities.

Comparative Analysis of Crystallographic Techniques

The choice of analytical method for crystal structure determination depends on the specific information required, the nature of the sample, and the available resources. While X-ray diffraction remains the most common technique, neutron diffraction offers unique advantages for locating light atoms. Spectroscopic methods like Raman and Brillouin scattering provide complementary information about the crystal lattice and its dynamic properties.

Technique	Probe	Interaction	Information Obtained	Resolution	Key Advantages	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	X-ray Photons	Scattering by electron clouds	3D electron density map, unit cell parameters, bond lengths, bond angles.	Atomic (~0.1 Å)	High resolution, readily available.	Difficulty in precisely locating light atoms like hydrogen.[1][2]
Neutron Diffraction	Neutrons	Scattering by atomic nuclei	3D nuclear density map, precise location of light atoms (H, D), magnetic structure.[3][4]	Atomic (~0.1 Å)	Highly sensitive to light elements, non-destructive.[3][4][5]	Requires large single crystals and access to a nuclear reactor or spallation source.[4]
Raman Spectroscopy	Laser Photons	Inelastic scattering by molecular vibrations (phonons)	Vibrational modes of the crystal lattice, information on molecular functional groups, phase transitions.[6]	~1 µm	Non-destructive, sensitive to molecular structure and symmetry changes.[7]	Indirect method for crystal structure determination.
Brillouin Scattering	Laser Photons	Inelastic scattering by acoustic phonons	Elastic properties (acoustic velocities, elastic constants) of the crystal.	~1 µm	Provides information on the bulk elastic properties of the material.	Indirect method for crystal structure determination.

Quantitative Data Summary

The following table summarizes key quantitative data for Rochelle salt obtained by X-ray and neutron diffraction, highlighting the different phases and corresponding lattice parameters. Rochelle salt exhibits a ferroelectric phase between two paraelectric phases at different temperatures.[8]

Phase	Temperature (K)	Symmetry	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Method	Reference
Paraelectric	308	Orthorhombic	P2₁2₁2	11.93	14.30	6.17	90	90	90	SC-XRD	--INVALID-LINK--[9]
Ferroelectric	293	Monoclinic	P2₁	11.91	14.28	6.22	90	89.7	90	SC-XRD	[Shiozaki et al., 1998]
Paraelectric	40°C	Orthorhombic	-	-	-	-	-	-	-	Neutron Diffraction	--INVALID-LINK--[10]
Paraelectric	-195°C	Orthorhombic	-	-	-	-	-	-	-	Neutron Diffraction	--INVALID-LINK--[10]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are the generalized experimental protocols for the key techniques discussed.

Single-Crystal X-ray Diffraction (SC-XRD)

• Crystal Growth and Selection: High-quality single crystals of Rochelle salt are grown from a supersaturated aqueous solution. A suitable crystal with well-defined faces and dimensions of approximately 0.1-0.3 mm is selected under a microscope.

• Mounting: The crystal is mounted on a goniometer head using a suitable adhesive or oil.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal. The crystal is rotated, and the diffraction pattern is recorded on a detector (e.g., CCD or CMOS). Data is collected over a wide range of angles to ensure a complete dataset. For temperature-dependent studies, a cryo- or heating system is used to maintain the desired temperature.[8][11][12]

• Data Processing: The raw diffraction data is processed to determine the unit cell parameters and the intensities of the diffracted beams.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure using direct methods or Patterson methods. The initial structural model is then refined against the experimental data to obtain the final atomic coordinates, bond lengths, and angles.

Neutron Diffraction

• Crystal Growth: Due to the lower scattering cross-section of neutrons, larger single crystals (typically several mm³) are required. For studies involving hydrogen atoms, deuterated Rochelle salt is often used to reduce incoherent scattering.[10]

• Mounting: The large crystal is mounted on a goniometer in a similar manner to SC-XRD.

• Data Collection: The experiment is performed at a neutron source (nuclear reactor or spallation source). A monochromatic or polychromatic neutron beam is directed at the crystal. The diffracted neutrons are detected by a position-sensitive detector. Data collection times are generally longer than for SC-XRD.

• Data Processing and Refinement: The data processing and structure refinement steps are analogous to those in SC-XRD, but the scattering factors for neutrons are used instead of X-ray scattering factors. The refinement provides precise positions of all atoms, including hydrogen or deuterium.[10]

Raman Spectroscopy

• Sample Preparation: A single crystal of Rochelle salt is placed on a microscope slide. No special preparation is usually required.

• Data Acquisition: A Raman spectrometer equipped with a microscope is used. A laser beam of a specific wavelength (e.g., 532 nm or 785 nm) is focused onto the crystal. The scattered light is collected and passed through a filter to remove the elastically scattered (Rayleigh) light. The inelastically scattered (Raman) light is then dispersed by a grating and detected.

• Spectral Analysis: The resulting Raman spectrum shows peaks corresponding to the vibrational modes of the crystal lattice. The number, position, and polarization of these peaks provide information about the crystal's symmetry and the presence of specific molecular groups.[6]

Brillouin Scattering

• Sample Preparation: A high-quality single crystal with polished faces is required to minimize light scattering from surface imperfections.

• Data Acquisition: A specialized Brillouin spectrometer is used. A single-frequency laser is directed at the crystal. The scattered light is collected at a specific angle and analyzed using a high-resolution interferometer (e.g., a Fabry-Pérot interferometer) to measure the small frequency shifts of the Brillouin scattered light.

• Data Analysis: The frequency shifts in the Brillouin spectrum are related to the velocity of acoustic phonons in the crystal. By performing measurements in different crystallographic directions, the elastic constants of the crystal can be determined.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the primary diffraction techniques and the logical relationship between the different methods in a comprehensive analysis of Rochelle salt's crystal structure.

Workflow for Single-Crystal X-ray Diffraction.

Workflow for Neutron Diffraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. fiveable.me [fiveable.me]
• 4. mdpi.com [mdpi.com]
• 5. Sub-atomic resolution X-ray crystallography and neutron crystallography: promise, challenges and potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. physicsopenlab.org [physicsopenlab.org]
• 8. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. A neutron diffraction study on the phase transition of deuterated Rochelle salt [inis.iaea.org]
• 11. researchgate.net [researchgate.net]
• 12. Structural changes in Rochelle salt on phase transitions revisited in a multi-temperature single-crystal X-ray diffraction study - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of different Rochelle salt synthesis methods

This guide provides a comparative overview of common laboratory methods for the synthesis of Rochelle salt (sodium potassium tartrate tetrahydrate, KNaC₄H₄O₆·4H₂O). The information is intended for researchers, scientists, and professionals in drug development who require an understanding of the preparation of this ferroelectric and piezoelectric compound. While direct quantitative comparisons of yield and purity across different methods are not extensively available in published literature, this document outlines the methodologies and expected qualitative outcomes based on available data.

Comparison of Synthesis Methods

Rochelle salt is typically synthesized through the neutralization of potassium bitartrate (cream of tartar) with a sodium-containing base. The three most common methods employ sodium carbonate (washing soda), sodium bicarbonate (baking soda), or sodium hydroxide (lye). A summary of these methods is presented below.

Parameter	Method 1: Sodium Carbonate	Method 2: Sodium Bicarbonate	Method 3: Sodium Hydroxide (Commercial Method)
Primary Reactants	Potassium Bitartrate, Sodium Carbonate	Potassium Bitartrate, Sodium Bicarbonate	Potassium Bitartrate, Sodium Hydroxide
Reaction Vigor	Moderate to vigorous effervescence (CO₂ release)[1][2]	Strong effervescence (CO₂ release)[3]	Less vigorous, primarily a neutralization reaction[1][4]
Ease of pH Control	Can be self-limiting as reaction proceeds	Requires careful addition to control foaming	Requires careful pH monitoring to reach the target of ~8[1][4]
Purity of Starting Materials	"Washing soda" can have varying purity.	Baking soda is generally of high purity.	Commercial grade lye is typically high purity.
Reported Yield	One source estimates a yield of approximately 210 grams of Rochelle salt from 200 grams of cream of tartar and 500 grams of washing soda.[5]	A specific experiment yielded about 6.5 grams of powdered Rochelle salt.[6]	Industrial processes are optimized for high yield, though specific public data is scarce.
Qualitative Purity	The resulting solution is often clear.[2]	The reaction with unwashed cream of tartar can result in a tan/yellow and cloudy solution, indicating impurities.[1]	Industrial methods include purification steps with activated charcoal to decolorize the solution.[4][5]
Crystal Quality	Can produce large, well-formed crystals with slow cooling.[2]	Unpurified starting materials can lead to cloudy and smaller crystals.[1]	Controlled cooling and seeding are used to grow large, high-quality single crystals for piezoelectric applications.[7]

Experimental Protocols

Below are detailed experimental protocols for the three primary synthesis methods.

Method 1: Synthesis using Sodium Carbonate

This method is one of the most common laboratory preparations for Rochelle salt.

Materials:

• Potassium bitartrate (cream of tartar)

• Sodium carbonate (anhydrous or monohydrate)

• Distilled water

• Beakers

• Heating plate with magnetic stirrer

• Filtration apparatus (funnel, filter paper)

• Crystallization dish

Procedure:

• A saturated solution of potassium bitartrate is prepared by dissolving it in hot distilled water (approximately 80-100°C) with continuous stirring.[8][9]

• Slowly add sodium carbonate to the hot potassium bitartrate solution. The addition should be done in small portions to control the effervescence resulting from the release of carbon dioxide.[8]

• Continue adding sodium carbonate until the fizzing ceases, which indicates the completion of the neutralization reaction.[8]

• The resulting hot solution is then filtered to remove any unreacted solids or impurities.[1]

• The clear filtrate is allowed to cool slowly to room temperature. Seeding with a small crystal of Rochelle salt can promote the growth of larger single crystals.[10]

• Crystals will form as the solution cools and the solvent evaporates. The crystals can then be collected by filtration.

Method 2: Synthesis using Sodium Bicarbonate

This method is similar to the sodium carbonate method, with the primary difference being the use of sodium bicarbonate.

Materials:

• Potassium bitartrate (cream of tartar)

• Sodium bicarbonate

• Distilled water

• Beakers

• Heating plate with magnetic stirrer

• Filtration apparatus

• Crystallization dish

Procedure:

• Prepare a slurry of potassium bitartrate in hot water.

• Gradually add sodium bicarbonate to the slurry. The reaction is typically vigorous, so slow addition is crucial to prevent excessive foaming.[3]

• Continue adding sodium bicarbonate until the effervescence stops.

• Filter the hot solution to remove any impurities.

• Allow the filtrate to cool slowly to induce crystallization. For higher purity, the resulting crystals can be redissolved in a minimum amount of hot distilled water and recrystallized.

Method 3: Synthesis using Sodium Hydroxide (Commercial Approach)

This method is often employed in industrial settings and requires more careful control of the reaction conditions.

Materials:

• Potassium bitartrate (cream of tartar)

• Sodium hydroxide solution (caustic soda)

• Activated charcoal (for decolorization)

• pH meter or indicator strips

• Distilled water

• Reaction vessel with heating and stirring capabilities

• Filtration system

Procedure:

• Potassium bitartrate is dissolved in water or a mother liquor from a previous batch.[1][4]

• The solution is heated, and a hot sodium hydroxide solution is added portion-wise while monitoring the pH. The target pH is typically around 8.[1][4]

• After neutralization, activated charcoal is added to the solution to decolorize it.[4][5]

• The solution is then filtered to remove the activated charcoal and any other solid impurities.[4][5]

• The purified solution is then carefully cooled, often with the introduction of seed crystals, to produce large, high-quality Rochelle salt crystals.[7]

Visualizations

Rochelle Salt Synthesis Workflow

References

• 1. Make Rochelle Salt : 7 Steps (with Pictures) - Instructables [instructables.com]
• 2. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
• 3. Crystal growing: Rochelle salt [dmishin.blogspot.com]
• 4. prezi.com [prezi.com]
• 5. sciencenotes.org [sciencenotes.org]
• 6. researchgate.net [researchgate.net]
• 7. US2483647A - Method of growing a rochelle salt crystal - Google Patents [patents.google.com]
• 8. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. At home Rochelle's salt synthesis - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. ia600407.us.archive.org [ia600407.us.archive.org]

performance comparison of Rochelle salt with modern piezoelectric polymers

In the realm of piezoelectric materials, both classic crystalline compounds and modern polymers offer unique advantages for researchers and drug development professionals. This guide provides an objective performance comparison between Rochelle salt, one of the first discovered piezoelectric materials, and modern piezoelectric polymers, specifically Polyvinylidene Fluoride (PVDF) and its copolymer, Polyvinylidene Fluoride-Trifluoroethylene (PVDF-TrFE). The comparison is supported by experimental data to aid in material selection for sensing, actuation, and energy harvesting applications.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for Rochelle salt, PVDF, and PVDF-TrFE. These values represent typical ranges found in scientific literature and can vary based on material preparation, processing, and specific experimental conditions.

Property	Rochelle Salt	PVDF	PVDF-TrFE	Unit
Piezoelectric Coefficient (d₃₃)	>100[1]	-20 to -31[2][3][4]	-20 to -58[2][4][5][6]	pC/N
Piezoelectric Voltage Coeff. (g₃₃)	High (variable)	~ -300	~ -330	10⁻³ Vm/N
Electromechanical Coupling (k₃₃)	~0.5 - 0.7	~0.15[7]	>0.30[7]	-
Relative Dielectric Constant (εr)	100 - 18,000[8][9][10]	~12[11]	~8-10[7]	-
Young's Modulus	2 - 3.6[12]	1.1 - 3.5[13][14][15]	>3.0[7]	GPa
Density	1.79[16][17]	1.78[18][19][20]	~1.78	g/cm³
Ferroelectric Temp. Range	-18 to 24 °C[1]	N/A	< 140 °C (Curie Temp.)	°C
Melting Point	70 - 80 °C[17][21]	~170 °C[13]	~150 °C	°C
Key Characteristics	High d₃₃, Brittle, Water Soluble, Temp. & Humidity Sensitive	Flexible, Chemically Resistant, Stable, Lower d₃₃	Flexible, Higher k₃₃ than PVDF, Stable	-

Experimental Protocols

The accurate characterization of piezoelectric materials is crucial for their application. The primary methods for determining the key parameters listed above are detailed below.

1. Measurement of Piezoelectric Coefficient (d₃₃)

The direct piezoelectric effect, where a material generates a charge in response to mechanical stress, is quantified by the d₃₃ coefficient.

• Objective: To measure the electric charge generated per unit of applied force in the material's polarization direction.

• Apparatus: A d₃₃ meter (e.g., Berlincourt-type), precision force gauge, sample holder with electrodes, and a charge amplifier.

• Methodology:

  • Sample Preparation: The material (crystal or polymer film) is cut to a specific geometry and electrodes are applied to the faces perpendicular to the polarization axis. For polymers like PVDF, this requires a prior poling step where the material is subjected to a strong electric field to align its molecular dipoles.[22]

  • Force Application: A quasi-static, low-frequency (e.g., ~100 Hz) sinusoidal force of a known magnitude (F) is applied to the sample along the polarization axis (direction '3').

  • Charge Measurement: The charge (Q) generated on the electrodes is measured using a charge amplifier.

  • Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge to the applied force: d₃₃ = Q / F

  • Data Analysis: Multiple measurements are taken and averaged to ensure accuracy. For PVDF and its copolymers, the d₃₃ value is typically negative, meaning the material contracts in the polarization direction when an electric field is applied in that same direction.[22]

2. Measurement of Relative Dielectric Constant (εr)

The dielectric constant indicates a material's ability to store electrical energy in an electric field.

• Objective: To determine the capacitance of the material relative to the capacitance of a vacuum.

• Apparatus: An LCR meter, parallel plate capacitor fixture, and an environmental chamber for temperature control.

• Methodology:

  • Sample Preparation: The material is placed between the two parallel plates of the fixture, ensuring good contact and no air gaps. The thickness (t) and electrode area (A) of the sample are precisely measured.

  • Capacitance Measurement: The LCR meter is used to measure the capacitance (C) of the sample at a specific frequency (commonly 1 kHz).

  • Calculation: The relative dielectric constant (εr) is calculated using the formula for a parallel plate capacitor: εr = (C * t) / (A * ε₀) where ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m).

  • Data Analysis: For ferroelectric materials like Rochelle salt, the dielectric constant is highly dependent on temperature, especially near its Curie points.[1][10] Therefore, measurements are often performed over a range of temperatures.

Material Comparison and Application Suitability

The choice between Rochelle salt and piezoelectric polymers depends critically on the intended application's environmental conditions and performance requirements.

Caption: Logical flow comparing Rochelle salt and PVDF polymers.

Rochelle Salt: Rochelle salt exhibits one of the highest piezoelectric coefficients (d₃₃) ever recorded, making it exceptionally sensitive to mechanical stress.[23] However, its practical application is severely limited by its properties. It is ferroelectric only within a narrow temperature range of -18°C to 24°C, outside of which its piezoelectric properties diminish drastically.[1] Furthermore, it is water-soluble and sensitive to ambient humidity, which can degrade the crystal over time. Its brittle crystalline nature also makes it unsuitable for applications requiring flexibility or durability. Consequently, its use today is largely confined to controlled laboratory settings or historical device replications.

PVDF and PVDF-TrFE Polymers: In contrast, modern piezoelectric polymers offer a robust and versatile alternative. PVDF is known for its excellent mechanical flexibility, high strength, chemical inertness, and stability over a wide range of temperatures.[3] While its d₃₃ coefficient is lower than that of Rochelle salt, it is sufficient for a vast array of applications.[2][3]

The copolymer PVDF-TrFE further enhances these properties. By incorporating Trifluoroethylene, the resulting polymer has a higher electromechanical coupling factor (k₃₃), indicating more efficient energy conversion, and often a higher d₃₃ coefficient compared to pure PVDF.[7] These polymers are not sensitive to humidity and can be manufactured into thin, flexible films, making them ideal for complex geometries and conformal devices.[22] Their stability and flexibility have led to widespread use in medical sensors, wearable electronics, non-destructive testing, and hydrophones.[24]

References

• 1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhanced Piezoelectric Properties of Poly(Vinylidenefluoride-Co-Trifluoroethylene)/Carbon-Based Nanomaterial Composite Films for Pressure Sensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterizing piezoelectric properties of PVDF film under extreme loadings | Semantic Scholar [semanticscholar.org]
• 4. Frontiers | Enhanced Piezoelectric Coefficient of PVDF-TrFE Films via In Situ Polarization [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. piezopvdf.com [piezopvdf.com]
• 8. physlab.lums.edu.pk [physlab.lums.edu.pk]
• 9. Table of dielectric constants of substances | Level meters and level switches by Yamaden [ydic.co.jp]
• 10. icmp.lviv.ua [icmp.lviv.ua]
• 11. static-contents.youth4work.com [static-contents.youth4work.com]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]
• 13. petronthermoplast.com [petronthermoplast.com]
• 14. Polyvinylidene Fluoride (PVDF) :: MakeItFrom.com [makeitfrom.com]
• 15. researchgate.net [researchgate.net]
• 16. solubilityofthings.com [solubilityofthings.com]
• 17. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
• 18. Polyvinylidene fluoride - Wikipedia [en.wikipedia.org]
• 19. PVDF material density - Knowledge [bainaisichem.com]
• 20. theplasticshop.co.uk [theplasticshop.co.uk]
• 21. Rochelle Salt | Tartaric Products [gcchemicals.com]
• 22. Review of Piezoelectric Properties and Power Output of PVDF and Copolymer-Based Piezoelectric Nanogenerators - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Rochelle Salt [sites.google.com]
• 24. PVDF | Piezoelectric Elements [unictron.com]

A Comparative Review of Rochelle Salt's Piezoelectric Coefficients

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant place in the history of materials science as one of the first discovered piezoelectric and ferroelectric materials[1][2][3]. Its remarkably high piezoelectric activity, particularly between its two Curie temperatures of -18°C and 24°C, has made it a subject of extensive study for over a century[1][4][5]. This guide provides a literature review of its piezoelectric coefficients, compares them with other relevant materials, and details the experimental protocols used for their determination, aimed at researchers and scientists in materials science and drug development.

Data Presentation: Piezoelectric Coefficients

Rochelle salt's primary piezoelectric response is characterized by its shear coefficients, d₁₄, d₂₅, and d₃₆[6]. However, other coefficients have also been measured, and recent research into composites has focused on the effective longitudinal coefficient, d₃₃. The following table summarizes the reported piezoelectric coefficients for Rochelle salt and provides a comparison with other common piezoelectric materials.

Material	Piezoelectric Coefficient (dᵢⱼ)	Value (pC/N or pm/V)	Measurement Method / Notes	Reference
Rochelle Salt (Single Crystal)	d₁₄	225	X-ray Multiple Diffraction	[7]
d₂₅	41	X-ray Multiple Diffraction	[7]
d₃₆	230	X-ray Multiple Diffraction	[7]
d₂₁	70	X-ray Multiple Diffraction	[7]
d₂₂	2200	X-ray Multiple Diffraction	[7]
d₂₃	2100	X-ray Multiple Diffraction	[7]
Rochelle Salt / PLA Composite	Effective d₃₃	120	Direct Piezoelectric Effect (1.5 mm thick sample)	[1]
Effective d₃₃	80	Converse Piezoelectric Effect (1.5 mm thick sample)	[1]
Effective d₃₃	30	Direct Piezoelectric Effect (2.5 mm thick sample)	[1]
PVDF-TrFE (Polyvinylidene fluoride-trifluoroethylene)	d₃₃	~21	Direct Piezoelectric Effect (Commercial Sample)	[2]
d₃₃	> -60	General reported value	[1]
Imidazolium Perchlorate	d₃₃	40	Thin film measurement	[1]
PZT (Lead Zirconate Titanate)	d₃₃	225 - 590	Ceramic material (Typical range)	[8]

Experimental Protocols

The characterization of piezoelectric coefficients involves measuring either the electrical response to mechanical stress (direct effect) or the mechanical deformation in response to an electric field (converse effect).

1. X-ray Multiple Diffraction (XRMD)

This advanced technique provides a precise method for determining individual tensor coefficients of a single crystal.

• Principle: An external electric field is applied to the crystal, inducing a small lattice deformation (strain). This strain causes a measurable shift in the peak positions of a Renninger scan, which is a specific type of X-ray diffraction measurement.

• Methodology:

  • A single crystal of Rochelle salt is mounted on a goniometer within a synchrotron X-ray beamline.

  • Electrodes are applied to the crystal to allow for the application of a controlled electric field (E) along a specific crystallographic axis (e.g., the b-axis).

  • Renninger scans are performed with and without the electric field. A Renninger scan involves rotating the crystal around the scattering vector of a primary reflection and observing the intensity modulation caused by simultaneous diffraction from other lattice planes.

  • The angular shift in the secondary diffraction peaks is directly related to the induced strain in the crystal lattice.

  • By analyzing these shifts for various crystallographic planes and electric field directions, the individual piezoelectric coefficients (e.g., d₂₁, d₂₂, d₂₃, d₂₅) can be calculated[7].

2. Direct Piezoelectric Effect Measurement (Charge Measurement)

This method is commonly used for characterizing composite materials and devices.

• Principle: The direct piezoelectric effect is quantified by measuring the electric charge generated across a sample when a known mechanical stress is applied.

• Methodology:

  • The sample, such as a Rochelle salt/PLA composite disk, is placed between two electrodes.

  • A controlled, uniform pressure or force (e.g., a pressure step from 0 to 1 bar) is applied to the sample[2].

  • The resulting electrical charge harvested by the electrodes is measured using a charge amplifier or a high-impedance electrometer.

  • The piezoelectric coefficient (d₃₃ in this configuration) is calculated as the ratio of the total charge generated to the applied force.

3. Converse Piezoelectric Effect Measurement (Displacement Measurement)

This method measures the strain induced by an electric field and is often performed using laser vibrometry for high precision.

• Principle: An applied electric field causes the piezoelectric material to deform. The magnitude of this deformation is proportional to the piezoelectric coefficient.

• Methodology:

  • The sample is placed in a holder, and a controlled, oscillating voltage is applied across its electrodes.

  • A laser vibrometer is focused on the surface of the sample. This instrument can detect out-of-plane displacements with sub-nanometer resolution by measuring the Doppler shift of the reflected laser light.

  • The displacement of the sample surface is measured as a function of the applied voltage's frequency and amplitude[1].

  • The converse piezoelectric coefficient is determined from the slope of the linear relationship between the measured displacement and the applied voltage[1].

Mandatory Visualization

The following diagram illustrates the generalized workflows for determining piezoelectric coefficients using both the direct and converse effect measurement protocols.

Experimental workflows for piezoelectric characterization.

References

• 1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. Rochelle salt | Crystal Structure, Sodium Potassium & Hydrogen | Britannica [britannica.com]
• 4. researchgate.net [researchgate.net]
• 5. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature para­electric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. arnayk.medium.com [arnayk.medium.com]

A Comparative Guide to the Electro-Optic Coefficients of Rochelle Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative analysis of the electro-optic coefficients of Rochelle salt, comparing its performance with common alternative materials. Detailed experimental protocols for measuring these coefficients are also presented, supported by visualizations to elucidate the underlying principles and experimental workflows.

Quantitative Comparison of Electro-Optic Coefficients

The electro-optic effect in a material is quantified by its electro-optic coefficients, which relate the change in the refractive index to an applied electric field. These coefficients are crucial for designing and fabricating electro-optic modulators, Pockels cells, and other photonic devices. The following table summarizes the key linear electro-optic (Pockels) coefficients for Rochelle salt and several alternative materials.

Material	Crystal Symmetry	Wavelength (µm)	Electro-Optic Coefficient (pm/V)	Reference
Rochelle Salt (Sodium Potassium Tartrate Tetrahydrate)	Orthorhombic (222)	0.589	r₄₁ : 0.435, r₅₂ : 1.23, r₆₃ : -0.233
Potassium Dihydrogen Phosphate (KDP)	Tetragonal (4̅2m)	0.633	r₄₁ : 8.0, r₆₃ : 10.5	[1]
Ammonium Dihydrogen Phosphate (ADP)	Tetragonal (4̅2m)	0.550	r₄₁ : 20.8, r₆₃ : 8.5
Lithium Niobate (LiNbO₃)	Trigonal (3m)	0.633	r₁₃ : 9.1, r₂₂ : 6.8, r₃₃ : 32.2, r₅₁ : 32.0	[2][3]
Beta-Barium Borate (BBO)	Trigonal (3m)	1.064	r₁₁ : 2.7, r₂₂ : <0.1, r₃₁ : <0.1	[4]

Experimental Protocols for Measuring Electro-Optic Coefficients

The determination of electro-optic coefficients is a precise process requiring sensitive optical measurement techniques. Two common methods are the Mach-Zehnder interferometry method and the Senarmont compensation method.

Mach-Zehnder Interferometry

This interferometric technique is highly sensitive to changes in the refractive index.

Experimental Setup:

A laser beam is split into two paths. One path, the reference arm, remains undisturbed. The other path, the sample arm, passes through the electro-optic crystal being tested. An electric field is applied to the crystal, which induces a change in its refractive index, thereby altering the optical path length of the sample arm. The two beams are then recombined, and the resulting interference pattern is detected by a photodetector.

Protocol:

• Alignment: Align the laser, beam splitter, mirrors, and the electro-optic crystal in the Mach-Zehnder interferometer configuration. Ensure the beams are well-collimated and overlap perfectly at the detector.

• Sample Preparation: The electro-optic crystal is cut and polished to have flat, parallel faces. Electrodes are applied to the crystal faces to allow for the application of a uniform electric field. The orientation of the crystal with respect to the light propagation and the applied electric field is critical for measuring specific electro-optic coefficients.

• Voltage Application: A variable voltage source is connected to the electrodes of the crystal.

• Data Acquisition: As the voltage across the crystal is varied, the change in the interference pattern is recorded by the photodetector. The output intensity will oscillate as the phase difference between the two arms changes.

• Analysis: The change in the refractive index (Δn) is related to the applied electric field (E) by the equation: Δn = - (1/2) * n³ * r * E, where 'n' is the refractive index and 'r' is the electro-optic coefficient. By measuring the voltage required to produce a phase shift of π (the half-wave voltage, Vπ), the electro-optic coefficient can be calculated.

Senarmont Compensation Method

This method is a sensitive polarimetric technique for measuring the phase retardation induced by the electro-optic effect.

Experimental Setup:

The setup consists of a light source, a polarizer, the electro-optic crystal, a quarter-wave plate, an analyzer, and a detector. The polarizer and analyzer are initially crossed, resulting in minimum light transmission.

Protocol:

• Alignment: The components are aligned linearly. The polarizer is set at a specific angle (e.g., 45°) relative to the principal axes of the electro-optic crystal. The quarter-wave plate's fast axis is aligned with the polarizer's transmission axis.

• Voltage Application: A DC voltage is applied to the crystal, inducing birefringence. This causes a phase shift between the two orthogonal polarization components of the light passing through the crystal.

• Compensation: The analyzer is rotated to find the new angle of minimum light transmission. The angle of rotation of the analyzer is directly proportional to the induced phase retardation.

• Analysis: The phase retardation (Γ) is related to the applied voltage (V) by the equation: Γ = (2π/λ) * (n³ * r * V * L/d), where λ is the wavelength of light, L is the length of the crystal, and d is the electrode spacing. By measuring the analyzer's rotation angle for a given voltage, the electro-optic coefficient 'r' can be determined.

Visualizing the Pockels Effect and Experimental Workflow

The following diagrams illustrate the fundamental principle of the Pockels effect and the experimental workflow for its measurement.

Caption: Conceptual diagram of the Pockels effect.

Caption: Experimental workflow for measuring electro-optic coefficients using a Mach-Zehnder interferometer.

References

• 1. sjsu.edu [sjsu.edu]
• 2. OPG [opg.optica.org]
• 3. lambdaphoto.co.uk [lambdaphoto.co.uk]
• 4. BBO [agoptics.com]

Safety & Regulatory Compliance

Proper Disposal of Rochelle Salt: A Step-by-Step Guide for Laboratory Professionals

Rochelle salt, or potassium sodium tartrate, is a widely used reagent in scientific research and various industrial applications. While it is not classified as a hazardous substance, proper handling and disposal are crucial to ensure laboratory safety and environmental protection.[1][2] This guide provides detailed procedures for the safe disposal of Rochelle salt, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to adhere to standard laboratory safety protocols. When handling Rochelle salt, especially in its powdered form, personnel should wear appropriate Personal Protective Equipment (PPE) to avoid potential irritation.[1][3][4]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side shields or chemical safety goggles.[1][4]

• Hand Protection: Wear suitable protective gloves (e.g., cloth, leather, or rubber).[1][3]

• Respiratory Protection: In case of dust generation, use a dust mask with a P2 particle filter.[1]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

In the event of a spill, avoid generating dust. The spilled material should be carefully swept or vacuumed up and collected in a clearly labeled, suitable container for disposal.[1][5] After collection, the area should be flushed with water.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Rochelle salt (Potassium Sodium Tartrate Tetrahydrate, CAS No: 6381-59-5).

Property	Value	Source(s)
Melting Point/Range	70 - 80 °C / 158 - 176 °F	[2][4]
Boiling Point/Range	220 °C at 760 mmHg	[4]
pH of 5% Aqueous Solution	5.5 - 8.5 at 20°C	[2]
Aquatic Toxicity (LC50)	> 100 mg/kg (Fish)	[6]
Aquatic Toxicity (ErC50)	> 998 mg/l (Algae)	[6]
Biodegradability	Readily biodegradable (>80%)	[1]

Step-by-Step Disposal Protocol

The disposal of Rochelle salt should always be in compliance with federal, state, and local regulations.[3][4] This protocol provides a general framework for making informed disposal decisions.

Step 1: Waste Identification and Segregation

• Uncontaminated Rochelle Salt: If the Rochelle salt is unused, unexpired, and uncontaminated, consider recovery or recycling options where possible.[3][7]

• Contaminated Rochelle Salt: If the salt is mixed with other chemicals, it must be treated as hazardous waste, with the disposal protocol dictated by the most hazardous component of the mixture.

• Empty Containers: Empty containers may retain product residues and should be handled with the same caution as the substance itself.[3]

Step 2: Selection of Disposal Method

• For Small Quantities (Typical in a Laboratory Setting):

  • Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on chemical waste disposal.

  • If permitted by local regulations and your EHS office, small quantities of non-hazardous, biodegradable substances like Rochelle salt may be eligible for drain disposal with copious amounts of water. However, it is critical to confirm this is an approved method at your facility, as discharging any chemical waste into the sewer system is often restricted. [1][5][8]

  • If drain disposal is not permitted, collect the waste in a designated, properly labeled waste container.

• For Large Quantities or as a General Precaution:

  • Place the Rochelle salt waste in a suitable, sealed, and clearly labeled container.[5][9]

  • Arrange for disposal through a licensed waste disposal company.[5] This is the most prudent and generally accepted method for chemical waste.

  • Incineration in a facility with an afterburner and gas sensor may also be a viable option for the product and its packaging.[1]

Step 3: Packaging and Labeling for Disposal

• Use a robust, leak-proof container for the waste.

• Label the container clearly with "Rochelle Salt Waste" or "Potassium Sodium Tartrate Waste" and include any other components if it is a mixture.

• Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, until it can be collected for disposal.[2]

Step 4: Documentation

• Maintain a record of the disposed chemical, including its name, quantity, and the date of disposal, in your laboratory's chemical inventory or waste log.

Rochelle Salt Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Rochelle salt in a laboratory environment.

Caption: Workflow for the proper disposal of Rochelle salt.

References

• 1. gcchemicals.com [gcchemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. atpgroup.com [atpgroup.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. loudwolf.com [loudwolf.com]
• 6. labbox.es [labbox.es]
• 7. sdfine.com [sdfine.com]
• 8. chemscience.com [chemscience.com]
• 9. Potassium Sodium Tartrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

Safeguarding Your Research: A Guide to Handling Rochelle Salt

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Rochelle salt (potassium sodium tartrate), a commonly used laboratory chemical. Adherence to these procedures will help maintain a safe research environment and ensure proper disposal of waste.

Personal Protective Equipment (PPE)

When handling Rochelle salt, especially in its powdered form, wearing the appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure. While Rochelle salt is not classified as a hazardous material, it can cause irritation upon contact with the skin, eyes, or respiratory tract.[1][2][3]

Recommended PPE for Handling Rochelle Salt

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	To prevent eye irritation from dust or splashes.[1][2][3]
Hand Protection	Wear appropriate chemical-resistant gloves (e.g., cloth, leather, or rubber).	To prevent skin irritation upon contact.[1][2]
Body Protection	A lab coat or impervious clothing that covers the entire body.	To avoid skin irritation and contamination of personal clothing.[1][2]
Respiratory Protection	Generally not required under normal use with adequate ventilation. If dust is generated, a P2 filter mask or a suitable respirator is recommended.	To prevent respiratory tract irritation from inhaling dust particles.[1][2]

Experimental Protocols: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risks and maintain the integrity of the chemical.

Step-by-Step Handling Procedure:

• Ensure Adequate Ventilation: Work in a well-ventilated area, preferably in a fume hood, especially when handling the powder to minimize dust generation.[1][2][3]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the recommended PPE.[1][4] Do not eat, drink, or smoke in the handling area.[1][2]

• Minimize Dust Formation: Handle the solid material carefully to avoid creating dust.[1][4]

• First Aid Measures:

  • Skin Contact: Wash the affected area immediately with plenty of water. If skin irritation persists, seek medical attention.[1]

  • Eye Contact: Rinse thoroughly with plenty of water for several minutes. If wearing contact lenses, remove them if it is easy to do so. Continue rinsing and consult an ophthalmologist if irritation persists.[1][2]

  • Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical advice.[1][2]

  • Ingestion: Rinse your mouth with water. Do not induce vomiting. Seek medical advice.[2][5]

• Hygiene: Wash hands thoroughly after handling the substance.[1][2]

Storage:

• Store Rochelle salt in a tightly closed container.[1][3]

• Keep the container in a cool, dry, and well-ventilated area.[1][2] Rochelle salt is deliquescent, meaning it can absorb moisture from the air, so proper storage is crucial to maintain its quality.

• Store away from strong oxidizing agents.[4]

Disposal Plan

Proper disposal of Rochelle salt and its containers is essential to prevent environmental contamination and comply with regulations.

Waste Disposal Procedure:

• Consult Regulations: Always dispose of chemical waste in accordance with local, state, and federal regulations.[2][6][7]

• Solid Waste:

  • For small spills, sweep up the material, avoiding dust generation, and collect it in a suitable, closed container for disposal.[1][3][5]

  • Some sources suggest that for very small quantities, it can be dissolved in a large excess of water and flushed down the drain; however, it is crucial to verify this with your institution's and local waste disposal guidelines.

• Contaminated Packaging: Empty containers may retain product residues and should be handled with the same precautions as the substance itself. Dispose of them in accordance with local regulations.[6][7] Incineration of paper and plastic packaging may be an option where permitted.[1]

Operational Workflow for Handling Rochelle Salt

The following diagram outlines the key steps for the safe handling and disposal of Rochelle salt in a laboratory setting.

References

• 1. gcchemicals.com [gcchemicals.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. nwsci.com [nwsci.com]
• 4. fishersci.com [fishersci.com]
• 5. loudwolf.com [loudwolf.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. atpgroup.com [atpgroup.com]